Technical Documentation Center

2-Chloro-5-ethylpyridine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Chloro-5-ethylpyridine hydrochloride
  • CAS: 104801-39-0

Core Science & Biosynthesis

Foundational

2-Chloro-5-ethylpyridine Hydrochloride: A Comprehensive Technical Guide on Properties, Synthesis, and API Integration

Executive Summary & Strategic Significance In modern medicinal chemistry and agrochemical development, halogenated pyridines serve as indispensable structural motifs. 2-Chloro-5-ethylpyridine hydrochloride (CAS 104801-39...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Significance

In modern medicinal chemistry and agrochemical development, halogenated pyridines serve as indispensable structural motifs. 2-Chloro-5-ethylpyridine hydrochloride (CAS 104801-39-0) [1] is a highly versatile building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals[2].

While the free base (2-chloro-5-ethylpyridine) is a volatile, lipophilic oil, converting it to the hydrochloride salt provides critical advantages for drug development professionals:

  • Enhanced Stability: The crystalline salt form resists oxidative degradation and photolytic breakdown, significantly extending shelf-life.

  • Precise Stoichiometry: Solid-state handling allows for exact molar measurements during sensitive catalytic cycles.

  • Orthogonal Reactivity: The electron-deficient pyridine ring, further activated by the inductive effect of the chlorine atom, makes the C2 position highly susceptible to Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling reactions. Meanwhile, the C5 ethyl group provides essential steric bulk and lipophilicity (logP modulation) necessary for target-protein binding, such as in complex II-succinate dehydrogenase (SDH) inhibitors like fluopyram[3][4].

Physicochemical Profiling

Accurate physicochemical data is the foundation of reliable assay design and formulation. The core properties of 2-Chloro-5-ethylpyridine hydrochloride are summarized below[1][5][6].

ParameterSpecification
IUPAC Name 2-chloro-5-ethylpyridine hydrochloride
CAS Number 104801-39-0
Molecular Formula C₇H₉Cl₂N (or C₇H₈ClN · HCl)
Molecular Weight 178.06 g/mol
Canonical SMILES CCC1=CC=C(Cl)N=C1.Cl
Typical Appearance White to off-white crystalline solid
Commercial Purity ≥95% (Standard Grade)

Synthetic Pathways & Mechanistic Utility

The de novo synthesis of the 2,5-disubstituted pyridine core often relies on the condensation of C2 and C3 building blocks. A highly efficient, patented industrial route involves the reaction of enamines (e.g., pyrrolidino-butene) with β-aminoacrylonitriles (e.g., β-pyrrolidino-acrylonitrile)[7].

Upon cyclization in the presence of acetic acid and subsequent treatment with dry hydrogen chloride gas at low temperatures (-10°C to RT), the aromatized 2-chloro-5-ethylpyridine free base is generated[7]. This intermediate is then subjected to anhydrous salt formation to yield the final hydrochloride product[1].

Pathway Visualization

G N1 Enamine Precursors (e.g., Pyrrolidino-butene) N3 Cyclization & Aromatization (HCl gas, Acetic Acid) N1->N3 N2 β-Aminoacrylonitriles (e.g., β-Pyrrolidino-acrylonitrile) N2->N3 N4 2-Chloro-5-ethylpyridine (Free Base Oil) N3->N4 Aqueous Workup N5 Salt Formation (Anhydrous HCl) N4->N5 N6 2-Chloro-5-ethylpyridine Hydrochloride CAS: 104801-39-0 N5->N6 Crystallization N7 Palladium-Catalyzed Cross-Coupling N6->N7 N8 Nucleophilic Aromatic Substitution (SNAr) N6->N8 N9 Target APIs & Agrochemicals (e.g., SDH Inhibitors) N7->N9 N8->N9

Figure 1: Synthetic workflow and downstream functionalization of 2-Chloro-5-ethylpyridine HCl.

Validated Experimental Protocols

As a Senior Application Scientist, I emphasize that experimental success with halogenated pyridine salts relies heavily on managing the stoichiometry of the hydrochloride counterion. Below are two self-validating protocols for handling and utilizing this compound.

Protocol A: Preparation of the Hydrochloride Salt from Free Base

This protocol ensures the conversion of the volatile free base into a stable, weighable solid without inducing hydrolysis at the C2 position.

  • Dissolution: Dissolve 10.0 g of 2-chloro-5-ethylpyridine (free base) in 100 mL of anhydrous diethyl ether (or methyl tert-butyl ether, MTBE) in a flame-dried round-bottom flask under a nitrogen atmosphere.

  • Thermal Control: Cool the solution to 0°C using an ice-water bath. Causality: Salt formation is highly exothermic. Cooling prevents solvent boil-off and minimizes the formation of colored degradation byproducts.

  • Acid Addition: Slowly add 1.1 equivalents of anhydrous HCl (typically 2.0 M in diethyl ether) dropwise over 30 minutes via an addition funnel. A white precipitate will begin to form immediately.

  • Maturation: Stir the suspension for an additional 1 hour at 0°C to ensure complete precipitation and crystal maturation.

  • Isolation: Filter the solid under a nitrogen blanket using a Schlenk frit. Wash the filter cake with 2 x 20 mL of cold, anhydrous diethyl ether.

  • Drying: Dry the solid in vacuo at 40°C for 4 hours to yield 2-Chloro-5-ethylpyridine hydrochloride as a white powder.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling

When utilizing the hydrochloride salt in cross-coupling, the base stoichiometry must be adjusted to neutralize the HCl salt in situ before the catalytic cycle can proceed.

  • Reagent Loading: To an oven-dried Schlenk tube, add 2-Chloro-5-ethylpyridine hydrochloride (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.2 equiv, 1.2 mmol), and Pd(dppf)Cl₂ (0.05 equiv, 5 mol%).

  • Base Adjustment (Critical Step): Add anhydrous K₂CO₃ (3.5 equiv, 3.5 mmol). Causality: 1.0 equivalent is consumed to neutralize the HCl salt, releasing the free base. The remaining 2.5 equivalents are required to activate the boronic acid into the reactive boronate species necessary for the transmetalation step.

  • Solvent Addition & Degassing: Add 10 mL of a 4:1 mixture of 1,4-Dioxane and water. Degas the mixture via three freeze-pump-thaw cycles. Causality: Oxygen rapidly deactivates the Pd(0) active species; rigorous degassing ensures high turnover numbers (TON).

  • Reaction Execution: Heat the sealed tube to 90°C for 12 hours.

  • Validation & Workup: Monitor via TLC (Hexanes/EtOAc). The disappearance of the starting material spot confirms completion. Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate for column chromatography.

Analytical Validation Standards

To ensure the integrity of 2-Chloro-5-ethylpyridine hydrochloride[6] prior to API synthesis, the following analytical checks are mandatory:

  • ¹H NMR (D₂O or DMSO-d₆): Look for the characteristic ethyl group signals (a triplet near 1.2 ppm for the -CH₃ and a quartet near 2.6 ppm for the -CH₂-). The pyridyl protons will appear highly deshielded (7.5–8.5 ppm). The presence of a broad exchangeable signal indicates the protonated pyridinium nitrogen.

  • Silver Nitrate Titration: To confirm the exact stoichiometry of the hydrochloride salt, titrate an aqueous solution of the compound with standardized AgNO₃. A theoretical yield of ~20% chloride by mass confirms a 1:1 mono-hydrochloride salt.

References

  • Molaid. "2-Chloro-5-ethylpyridine hydrochloride - CAS号104801-39-0". Molaid Chemical Database. Available at:[Link]

  • Howei Pharm. "CAS 104801-39-0 | 2-Chloro-5-ethylpyridine hydrochloride, ≥95%". Howei Life Science Product Solutions. Available at:[Link]

  • Google Patents. "US5466800A - Process for the preparation of 2,5-disubstituted pyridines". United States Patent and Trademark Office.
  • Google Patents. "JP6412311B2 - Use of fluopyram to control nematodes in crops and to increase yield". Japan Patent Office.
  • Google Patents. "CN103298341B - Use of active ingredients for controlling nematodes in nematode-resistant crops". China National Intellectual Property Administration.
  • MySkinRecipes. "2-Chloro-5-ethylpyridine - API Synthesis Intermediates". MySkinRecipes Database. Available at:[Link]

Sources

Exploratory

chemical structure of 2-Chloro-5-ethylpyridine HCl salt

Technical Monograph: 2-Chloro-5-ethylpyridine Hydrochloride Executive Summary 2-Chloro-5-ethylpyridine Hydrochloride (CAS: 104801-39-0) is a critical heterocyclic intermediate primarily utilized in the synthesis of pharm...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Monograph: 2-Chloro-5-ethylpyridine Hydrochloride

Executive Summary

2-Chloro-5-ethylpyridine Hydrochloride (CAS: 104801-39-0) is a critical heterocyclic intermediate primarily utilized in the synthesis of pharmaceutical active pharmaceutical ingredients (APIs), most notably the thiazolidinedione class of anti-diabetic drugs (e.g., Pioglitazone ).[1]

While often confused with its downstream derivative (5-ethyl-2-(2-hydroxyethyl)pyridine), this specific chlorinated pyridine serves as a high-value scaffold where the 2-chloro position acts as a "chemical handle" for nucleophilic aromatic substitution (


), allowing the attachment of complex side chains while retaining the 5-ethyl lipophilic anchor. This guide details its structural properties, industrial synthesis pathways, and analytical characterization.

Chemical Identity & Structural Elucidation

Core Identifiers
ParameterDetail
Chemical Name 2-Chloro-5-ethylpyridine Hydrochloride
CAS Number (Salt) 104801-39-0
CAS Number (Free Base) 14667-55-1
Molecular Formula C

H

ClN

HCl
Molecular Weight 178.06 g/mol (Salt); 141.60 g/mol (Base)
Appearance White to off-white crystalline powder (Salt); Colorless liquid (Base)
Solubility Soluble in water, methanol, DMSO; Free base soluble in DCM, ethyl acetate.
Structural Visualization

The molecule features a pyridine ring substituted at the 2-position with a chlorine atom and at the 5-position with an ethyl group.[2][3] The hydrochloride salt form involves protonation of the pyridinic nitrogen.

ChemicalStructure Figure 1: Connectivity of 2-Chloro-5-ethylpyridine HCl N1 N C2 C2 N1->C2 C3 C3 C2->C3 Cl Cl C2->Cl C4 C4 C3->C4 C5 C5 C4->C5 C6 C6 C5->C6 Et1 CH2 C5->Et1 C6->N1 Et2 CH3 Et1->Et2 HCl HCl HCl->N1 Ionic

Electronic Properties
  • 2-Position Reactivity: The chlorine atom at C2 is activated for nucleophilic displacement due to the electron-withdrawing nature of the adjacent nitrogen (

    
     and 
    
    
    
    effects). This makes the molecule an excellent electrophile.
  • 5-Position Stability: The ethyl group at C5 is electronically neutral/slightly donating (

    
    ), stabilizing the ring but not significantly deactivating the C2 position.
    
  • Salt Formation: Protonation of the nitrogen increases the electrophilicity of the ring, further facilitating

    
     reactions under acidic or neutral conditions.
    

Industrial Synthesis & Production

Two primary routes dominate the production landscape: the Classic Chlorination Route and the Modern Selective Hydrogenation Route .

Route A: Selective Hydrogenation (Modern)

This route is preferred for high-purity applications as it avoids phosphorus byproducts. It starts with 2-chloro-5-bromopyridine (via Suzuki coupling) or 2-chloro-5-vinylpyridine.[2]

Protocol Summary:

  • Precursor: 2-Chloro-5-vinylpyridine is dissolved in methanol/ethyl acetate.

  • Catalyst: An Iridium-based catalyst or specialized Pd/C (controlled to prevent dechlorination) is used.

  • Hydrogenation: The mixture is subjected to

    
     (1-5 atm) at moderate temperatures (20-40°C).
    
  • Selectivity Control: The reaction must be stopped before the chlorine atom is hydrogenolyzed (removed).

  • Salt Formation: The crude base is treated with anhydrous HCl in isopropanol/ether to precipitate the salt.

SynthesisRouteA Figure 2: Selective Hydrogenation Pathway Start 2-Chloro-5-vinylpyridine Step1 Selective Hydrogenation (Cat: Ir or Pd/C, H2) Start->Step1 Solvent: MeOH Intermediate 2-Chloro-5-ethylpyridine (Free Base) Step1->Intermediate >98% Selectivity Step2 Salt Formation (HCl in i-PrOH) Intermediate->Step2 Exothermic Final 2-Chloro-5-ethylpyridine HCl (Crystalline Solid) Step2->Final Filtration

Route B: Chlorination of Pyridone (Classic)

This method is robust but generates phosphorus waste.

  • Starting Material: 5-Ethyl-2-pyridone (often synthesized from 3-ethylpyridine via oxidation or condensation).

  • Chlorination: Reaction with Phosphorus Oxychloride (

    
    ) and 
    
    
    
    at reflux (80-110°C).
  • Quenching: Careful hydrolysis of excess

    
     on ice.
    
  • Extraction: The free base is extracted into DCM/Toluene.

  • Conversion: Treatment with HCl gas/solution to yield the salt.

Analytical Profiling

Nuclear Magnetic Resonance ( H NMR)

The NMR spectrum is distinct, characterized by the coupling of the ethyl group and the aromatic splitting pattern.

PositionShift (

, ppm)
MultiplicityIntegrationAssignment
H6 8.25 - 8.35Doublet (

Hz)
1HAromatic (Ortho to N)
H4 7.45 - 7.55Doublet of Doublets1HAromatic (Meta to Cl)
H3 7.20 - 7.30Doublet (

Hz)
1HAromatic (Ortho to Cl)
-CH

-
2.60 - 2.70Quartet (

Hz)
2HEthyl Methylene
-CH

1.20 - 1.30Triplet (

Hz)
3HEthyl Methyl

Note: Shifts may vary slightly depending on solvent (CDCl


 vs DMSO-d

) and concentration.
Impurity Profile
  • Des-chloro impurity: 3-Ethylpyridine (from over-hydrogenation).

  • Vinyl impurity: 2-Chloro-5-vinylpyridine (incomplete hydrogenation).

  • Dichlorides: 2,3-Dichloro-5-ethylpyridine (side product in chlorination route).

Handling & Safety (E-E-A-T)

  • Hazards: The compound is Corrosive and an Irritant .[4] It causes skin burns and severe eye damage.[4][5][6]

  • Storage: The HCl salt is hygroscopic . It must be stored in tightly sealed containers, preferably under an inert atmosphere (Nitrogen/Argon) at cool temperatures (2-8°C).

  • Stability: Stable under normal conditions but incompatible with strong oxidizing agents and strong bases (which liberate the free base).

References

  • Synthesis of Pyridine Derivatives : Patent CN104529881B. "2-chloro-5-ethyl pyridine preparation method." Google Patents. Link

  • Pioglitazone Process Chemistry : New Drug Approvals. "Pioglitazone Hydrochloride: Process and Synthesis." Link

  • Safety Data : Thermo Fisher Scientific. "Safety Data Sheet: 2-Chloropyridines." Link

  • NMR Data Correlation : Chemistry LibreTexts. "13.4: Chemical Shifts in ¹H NMR Spectroscopy." Link

Sources

Foundational

molecular weight and formula of 2-Chloro-5-ethylpyridine hydrochloride

Physicochemical Profile, Synthetic Pathways, and Utility in Drug Discovery Executive Summary 2-Chloro-5-ethylpyridine hydrochloride (CAS: 104801-39-0) is a high-value heterocyclic building block characterized by its 2,5-...

Author: BenchChem Technical Support Team. Date: March 2026

Physicochemical Profile, Synthetic Pathways, and Utility in Drug Discovery

Executive Summary

2-Chloro-5-ethylpyridine hydrochloride (CAS: 104801-39-0) is a high-value heterocyclic building block characterized by its 2,5-disubstitution pattern. This scaffold is a critical pharmacophore in the synthesis of "privileged structures" for both agrochemicals (e.g., succinate dehydrogenase inhibitor nematocides) and pharmaceuticals (e.g., PPAR agonists). Its utility stems from the orthogonal reactivity of the chlorine atom (susceptible to nucleophilic aromatic substitution or metal-catalyzed cross-coupling) and the ethyl group (providing lipophilic bulk or a handle for further functionalization).

This guide provides a definitive technical analysis of its molecular properties, industrial synthesis routes, and analytical characterization standards.

Chemical Identity & Physicochemical Properties[1][2][3][4]

The compound exists primarily as a hydrochloride salt for stability during storage, but the free base is the active species in most synthetic applications.

2.1 Nomenclature and Identifiers[1][2]
ParameterData
IUPAC Name 2-Chloro-5-ethylpyridine hydrochloride
Common Name 5-Ethyl-2-chloropyridine HCl
CAS Registry Number 104801-39-0 (HCl salt); 14256-78-1 (Free base)
SMILES CCc1cnc(Cl)nc1.Cl
InChI Key HJQDSJJSRDWZIA-UHFFFAOYSA-N
2.2 Molecular Formula & Weight Analysis

Precise stoichiometry is vital for yield calculations in process chemistry.

EntityMolecular FormulaMolecular Weight ( g/mol )Monoisotopic Mass
Free Base C₇H₈ClN141.60141.034
Hydrochloride Salt C₇H₉Cl₂N 178.06 177.011

Note: The presence of Chlorine introduces a distinct M+2 isotope peak (approx. 32% height of M) in Mass Spectrometry, which is diagnostic for identity confirmation.

2.3 Structural Visualization

The following diagram illustrates the core connectivity and the ionic interaction in the salt form.

Figure 1: Structural connectivity of 2-Chloro-5-ethylpyridine hydrochloride showing functional zones.

Synthetic Pathways

The synthesis of 2-Chloro-5-ethylpyridine requires navigating the directing effects of the pyridine nitrogen. Direct alkylation is often non-selective; therefore, modern process chemistry favors metal-catalyzed cross-coupling followed by reduction.

3.1 Primary Industrial Route: Suzuki-Miyaura Coupling & Hydrogenation

This pathway offers the highest regioselectivity and yield. It avoids the formation of inseparable isomers common in direct ring-construction methods.

Protocol Summary:

  • Coupling: 2-Chloro-5-bromopyridine reacts with vinylboronic acid (or pinacol ester) using a Pd(0) catalyst.

  • Selective Reduction: The resulting vinyl group is hydrogenated. Critical Step: Conditions must be tuned (e.g., using Iridium or Rhodium catalysts rather than standard Pd/C) to prevent hydrogenolysis of the C-Cl bond.

Synthesis Pathway Start 2-Chloro-5-bromopyridine (Starting Material) Inter 2-Chloro-5-vinylpyridine (Intermediate) Start->Inter Suzuki Coupling Vinylboronic acid, Pd(PPh3)4 K2CO3, Toluene/H2O Product 2-Chloro-5-ethylpyridine (Free Base) Inter->Product Selective Hydrogenation H2 (1 atm), Ir/C or Rh/C (Avoids Dechlorination) Salt HCl Salt (Final Product) Product->Salt HCl (g) in Dioxane/Ether

Figure 2: Step-wise synthesis via selective hydrogenation of the vinyl intermediate.

3.2 Alternative Route: Ring Construction

Historically, this molecule was synthesized by condensing enamines with chlorinating agents (e.g., Vilsmeier-Haack conditions). However, this route is operationally difficult due to the handling of unstable intermediates and lower atom economy.

Analytical Characterization

To validate the identity of 2-Chloro-5-ethylpyridine hydrochloride, the following spectral data should be obtained.

4.1 Proton NMR (¹H-NMR)

Solvent: DMSO-d₆ or CDCl₃ (Free base)

The spectrum is distinct due to the ethyl group's coupling pattern and the aromatic pyridine protons.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
1.22 Triplet (J ≈ 7.6 Hz)3HMethyl group (-CH₂CH₃ )
2.65 Quartet (J ≈ 7.6 Hz)2HMethylene bridge (Ar-CH₂ -CH₃)
7.25 Doublet (J ≈ 8.2 Hz)1HPyridine C3-H (Ortho to Cl)
7.55 Doublet of Doublets1HPyridine C4-H
8.25 Doublet (J ≈ 2.5 Hz)1HPyridine C6-H (Ortho to N)

Note: In the HCl salt, the pyridine nitrogen is protonated, causing a downfield shift of the aromatic protons (typically +0.2 to +0.5 ppm) compared to the free base.

4.2 Mass Spectrometry (LC-MS)
  • Ionization: ESI+

  • Parent Ion (M+H): 142.03 (Free base mass + H⁺)

  • Isotope Pattern: A characteristic 3:1 ratio between m/z 142 and 144 confirms the presence of a single Chlorine atom.

Applications in Drug Development
5.1 Agrochemical Nematocides & Fungicides

The 2-chloro-5-ethylpyridine moiety is a direct structural analog to the scaffold found in Fluopyram and other succinate dehydrogenase inhibitors (SDHI).

  • Mechanism: The ethyl spacer provides the necessary rotational freedom for the pyridine ring to dock into the ubiquinone-binding pocket of complex II in mitochondrial respiration.

  • Utility: Researchers use this hydrochloride salt to synthesize analogs where the ethyl chain acts as a linker to amide or benzamide pharmacophores.

5.2 Pharmaceutical Intermediates

This compound serves as a precursor for "2,5-disubstituted pyridine" drugs.

  • Pioglitazone Analogs: While Pioglitazone uses a 5-ethyl-2-pyridineethanol linker, 2-chloro-5-ethylpyridine is a viable starting material. The chlorine can be displaced by oxygen nucleophiles or converted via lithiation to form the hydroxyethyl side chain.

  • Coupling Reactions: The 2-Cl position is highly activated for SNAr reactions with amines or alkoxides, allowing rapid library generation of 2-amino-5-ethylpyridines.

Handling & Stability (SDS Summary)
  • Hygroscopicity: The hydrochloride salt is hygroscopic. Store in a desiccator at room temperature (2-8°C preferred for long term).

  • Stability: Stable under standard laboratory conditions. Avoid strong oxidizing agents.

  • Safety: Irritant to eyes, respiratory system, and skin. Standard PPE (gloves, goggles, fume hood) is mandatory.

References
  • Synthesis via Selective Hydrogenation: Patent CN104529881B. "2-chloro-5-ethyl pyridine preparation method." Google Patents. Link

  • Agrochemical Application (Fluopyram context): Patent US20130253018A1. "Use of Fluopyram for Controlling Nematodes." Google Patents. Link

  • General Pyridine Chemistry: ChemicalBook. "2-Chloro-5-ethylpyridine hydrochloride Product Page." Link

  • Spectral Data Support: SpectraBase. "2-Chloro-5-methylpyridine NMR" (Homolog comparison). Link

Sources

Exploratory

Solubility Dynamics & Purification Protocols: 2-Chloro-5-ethylpyridine Hydrochloride

Topic: Solubility of 2-Chloro-5-ethylpyridine Hydrochloride in Water vs. Organic Solvents Content Type: In-depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Professionals Executive Summa...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Solubility of 2-Chloro-5-ethylpyridine Hydrochloride in Water vs. Organic Solvents Content Type: In-depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

2-Chloro-5-ethylpyridine hydrochloride (CAS: 104801-39-0) serves as a critical heterocyclic building block, most notably as a strategic intermediate in the synthesis of thiazolidinedione antidiabetic agents such as Pioglitazone .

For process chemists, the utility of this compound lies in its drastic solubility differential between its free base and hydrochloride salt forms. While the free base is a lipophilic oil soluble in non-polar organic solvents, the hydrochloride salt is a hydrophilic crystalline solid. This guide analyzes the thermodynamic solubility profile of the salt form, providing an evidence-based framework for solvent selection during reaction workup, extraction, and recrystallization.

Physicochemical Profile

Understanding the fundamental properties of the solute is a prerequisite for predicting solubility behavior.

PropertyDataRelevance to Solubility
Chemical Name 2-Chloro-5-ethylpyridine HydrochlorideTarget Molecule
CAS Number 104801-39-0 (Salt) / 14664-15-4 (Free Base)Identification
Molecular Weight 178.06 g/mol Diffusion & solvation kinetics
Appearance White to off-white crystalline solidSolid-state lattice energy
Nature Ionic Salt (Pyridinium cation + Chloride anion)High lattice energy; requires high dielectric solvent
Hygroscopicity Moderate to HighTendency to absorb atmospheric water

Solubility Thermodynamics: Water vs. Organic Solvents

The solubility of 2-Chloro-5-ethylpyridine hydrochloride is governed by the competition between the crystal lattice energy of the salt and the solvation energy provided by the solvent.

Aqueous Solubility (High)
  • Mechanism: Ion-Dipole Interaction.

  • Behavior: The high dielectric constant of water (

    
    ) effectively screens the electrostatic attraction between the pyridinium cation and the chloride anion.
    
  • Process Implication: Water is an excellent solvent for dissolution but a poor solvent for isolation. The compound is difficult to extract out of water unless neutralized to its free base.

Organic Solvent Solubility

The salt demonstrates a "polarity-dependent" solubility curve, critical for purification strategies.

  • Protic Polar Solvents (Methanol, Ethanol):

    • Solubility: Moderate to High .

    • Mechanism: These solvents can donate hydrogen bonds to the chloride anion and solvate the organic cation via dipole interactions.

    • Application: Ideal for recrystallization (often with an antisolvent).

  • Aprotic Polar Solvents (Acetone, Ethyl Acetate):

    • Solubility: Low .

    • Mechanism: Lacking hydrogen bond donors, these solvents cannot effectively stabilize the chloride anion.

    • Application: Used as "wash" solvents to remove non-polar impurities from the filter cake.

  • Non-Polar Solvents (Toluene, Hexane, Ether):

    • Solubility: Negligible / Insoluble .

    • Mechanism: The energy cost to create a cavity in the non-polar solvent for the ionic species is too high.

    • Application: Antisolvents . Adding these to an alcoholic solution of the salt forces precipitation.

Comparative Solubility Matrix
Solvent ClassSpecific SolventSolubility RatingPrimary Process Use
Aqueous Water (pH < 7)High (>100 mg/mL) Dissolution, Phase Transfer (Aq Phase)
Alcohol MethanolHigh Reaction Medium, Recrystallization
Alcohol EthanolModerate Recrystallization (Hot)
Ester Ethyl AcetateLow Washing, Impurity Extraction
Aromatic TolueneInsoluble Antisolvent Precipitation, Reaction Solvent (for Free Base)
Ether Diethyl Ether / MTBEInsoluble Antisolvent, Yield Maximization
Alkane Hexane / HeptaneInsoluble Antisolvent

Visualizing the Solvation Mechanism

The following diagram illustrates the molecular interactions dictating solubility in different media.

SolubilityMechanism Salt 2-Chloro-5-ethylpyridine HCl (Crystal Lattice) Water Water (High Dielectric) Salt->Water Dissociation (Ion-Dipole) Ethanol Ethanol (Protic Organic) Salt->Ethanol Solvation (H-Bonding) Toluene Toluene (Non-Polar) Salt->Toluene Insoluble (Lattice Energy Dominates) Sol_Aq Homogeneous Solution (Aq Phase) Water->Sol_Aq Sol_Alc Solution (Recrystallization Medium) Ethanol->Sol_Alc Precip Precipitate / Slurry Toluene->Precip

Figure 1: Solvation mechanics of 2-Chloro-5-ethylpyridine HCl across solvent classes.

Experimental Protocols: Purification & Handling

The solubility differential is most effectively exploited during the purification of the intermediate. The following protocols are standard in process chemistry for pyridine hydrochlorides.

Protocol A: Salt Formation & Precipitation (The "Toluene Method")

This method exploits the fact that the free base is soluble in toluene, but the hydrochloride salt is not.

  • Dissolution: Dissolve crude 2-Chloro-5-ethylpyridine (free base) in Toluene (5-7 volumes).

  • Acidification: Cool the solution to 0–5°C. Slowly bubble anhydrous HCl gas or add a solution of HCl in Dioxane/Ether.

  • Precipitation: The hydrochloride salt will immediately precipitate as a white solid due to its insolubility in toluene.

  • Filtration: Filter the slurry.

  • Wash: Wash the filter cake with cold Toluene or Hexane to remove non-polar impurities.

  • Drying: Vacuum dry at 40–50°C.

Protocol B: Recrystallization (Ethanol/Ether System)

Used when the salt requires higher purity (e.g., >99% for pharmaceutical use).

  • Dissolution: Suspend the crude salt in minimal boiling Ethanol or Methanol .

  • Clarification: If necessary, filter hot to remove insoluble mechanical impurities.

  • Crystallization:

    • Option 1 (Cooling): Slowly cool to 0°C.

    • Option 2 (Antisolvent): Slowly add Diethyl Ether or MTBE to the cooled solution until turbidity persists.

  • Isolation: Stir for 1 hour at 0°C to maximize yield ("salting out"). Filter and wash with cold Ether.

Process Flow Diagram: Purification Strategy

This workflow visualizes the decision logic for purifying the compound based on its solubility.

PurificationFlow Start Crude Reaction Mixture (Contains 2-Chloro-5-ethylpyridine Free Base) SolventSelect Dissolve in Non-Polar Solvent (Toluene or Ethyl Acetate) Start->SolventSelect AcidAdd Add HCl (Gas or Soln) Induce Salt Formation SolventSelect->AcidAdd PhaseSplit Phase Behavior? AcidAdd->PhaseSplit Precipitate Solid Precipitates (Salt is Insoluble) PhaseSplit->Precipitate Product Soluble Impurities Remain in Solution PhaseSplit->Soluble Impurities Filter Filtration Precipitate->Filter Recryst Recrystallization (Solvent: EtOH / Antisolvent: Ether) Filter->Recryst Final Pure 2-Chloro-5-ethylpyridine HCl Recryst->Final

Figure 2: Purification workflow leveraging solubility differentials.

Analytical Validation

To verify solubility and purity, the following analytical methods are recommended:

  • HPLC Analysis:

    • Column: C18 Reverse Phase.

    • Mobile Phase: Acetonitrile : Water (with 0.1% H3PO4 or TFA buffer). Note: The salt will dissociate; you are measuring the pyridine moiety.

    • Detection: UV at 254 nm.

  • Chloride Content Titration:

    • Dissolve salt in water. Titrate with AgNO3 to confirm the stoichiometry of the hydrochloride (Target: ~19.9% Cl).

References

  • Preparation of 2-chloro-5-ethyl pyridine. Patent CN104529881B. Google Patents.
  • Synthesis method of 2-chloro-5-methyl pyridine. Patent CN105037255A. Google Patents.
  • Pioglitazone Hydrochloride. New Drug Approvals. Available at: [Link]

  • 2-Chloro-5-ethylpyridine hydrochloride (CAS 104801-39-0). MolAid Chemical Database. Available at: [Link]

Foundational

2-Chloro-5-ethylpyridine Hydrochloride: Technical Safety &amp; Handling Guide

[1] Executive Summary & Chemical Identity[1][3] This guide provides a technical analysis of the safety hazards associated with 2-Chloro-5-ethylpyridine hydrochloride (CAS 104801-39-0).[1][2][3] Often utilized as a critic...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Chemical Identity[1][3]

This guide provides a technical analysis of the safety hazards associated with 2-Chloro-5-ethylpyridine hydrochloride (CAS 104801-39-0).[1][2][3] Often utilized as a critical intermediate in the synthesis of agrochemicals (e.g., neonicotinoids) and active pharmaceutical ingredients (APIs), this compound presents a dual-hazard profile: the systemic toxicity characteristic of halogenated pyridines and the corrosive potential of the hydrochloride salt form.

Effective risk mitigation requires a move beyond generic safety data sheets (SDS). This document synthesizes chemical structure analysis with practical handling protocols to establish a self-validating safety system for laboratory and pilot-plant scale operations.

Chemical Identity Table[1][2]
PropertySpecification
Chemical Name 2-Chloro-5-ethylpyridine hydrochloride
CAS Number 104801-39-0
Molecular Formula C₇H₈ClN[4] · HCl (C₇H₉Cl₂N)
Molecular Weight 178.06 g/mol
Physical State Solid (Crystalline powder)
Solubility Soluble in water (hydrolyzes), Methanol, DMSO
Synonyms 5-Ethyl-2-chloropyridine HCl; 2-Chloro-5-ethylpyridinium chloride

Hazard Identification & Mechanistic Toxicity[8][9][10]

GHS Classification (Derived)

Based on the structural activity relationship (SAR) of 2-chloropyridines and the acidity of hydrochloride salts, the following GHS classification is applied as a conservative safety baseline :

  • Signal Word: WARNING (Potential for DANGER upon moisture contact)

  • Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.

  • Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.

  • Serious Eye Damage/Irritation: Category 2A/1 (H319/H318) – Causes serious eye irritation; risk of corneal damage due to acidic hydrolysis.

  • Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) – May cause respiratory irritation.

Mechanistic Insight: Why These Hazards Exist?
  • The Pyridine Ring: Halogenated pyridines are lipophilic, allowing them to penetrate the stratum corneum and cell membranes. Once systemic, they can act as neurotoxins or hepatotoxins. The 5-ethyl substitution generally reduces volatility compared to 2-chloropyridine, but does not eliminate systemic toxicity.[4]

  • The Hydrochloride Moiety: The .HCl component is not merely a spectator. Upon contact with mucous membranes (eyes, lungs) or sweat, it hydrolyzes to release hydrochloric acid. This mechanism transforms a simple "irritant" dust into a potential chemical burn hazard, particularly for the eyes.

Technical Handling Protocols (Hierarchy of Controls)

To ensure scientific integrity and safety, controls must be implemented in a strict hierarchy. Reliance on PPE alone is a failure of protocol design.

Engineering Controls (Primary Barrier)[1]
  • Containment: All weighing and transfer operations must occur within a certified chemical fume hood or powder containment balance enclosure.

  • Face Velocity: Maintain a minimum face velocity of 0.5 m/s (100 fpm) .

  • Static Control: As a dry organic salt, the powder may be susceptible to static charge buildup. Use anti-static weighing boats and ground all metal spatulas/transfer lines to prevent ignition of co-solvents.

Personal Protective Equipment (Secondary Barrier)
  • Respiratory: If engineering controls are breached (e.g., spill outside hood), a full-face respirator with ABEK-P3 combination filters (Organic Vapor + Acid Gas + Particulate) is required due to the potential for HCl gas release.[4]

  • Dermal:

    • Standard: Nitrile gloves (minimum thickness 0.11 mm) are sufficient for incidental contact with the solid.

    • Solution/High Exposure: Double-gloving is recommended.[4] Inner layer: Nitrile; Outer layer: Laminate (PE/EVOH) to prevent permeation of the pyridine base if dissolved in organic solvents like DCM or DMSO.

Protocol Visualization: Hierarchy of Controls

SafetyHierarchy cluster_0 Level 1: Engineering Controls (Mandatory) cluster_1 Level 2: PPE (Last Line of Defense) EC1 Fume Hood / Powder Enclosure (Face Velocity > 0.5 m/s) PPE1 Respiratory: ABEK-P3 (If dust generation > hood capacity) EC1->PPE1 Residual Risk PPE2 Dermal: Nitrile (Solid) Laminate (Solution) EC1->PPE2 PPE3 Ocular: Chemical Goggles (No Safety Glasses) EC1->PPE3 EC2 Static Grounding (Prevents dust explosion) Hazard Source: 2-Chloro-5-ethylpyridine HCl Hazard->EC1 Containment Hazard->EC2 Ignition Control

Caption: Operational safety hierarchy prioritizing engineering containment over PPE to mitigate dust and vapor risks.

Emergency Response & Stability

Decomposition & Fire[2]
  • Thermal Decomposition: Hazardous products include Hydrogen Chloride (HCl) gas, Nitrogen Oxides (NOx) , and Carbon Monoxide.

  • Firefighting: Do not use a high-pressure water jet, which may scatter the acidic powder.[4] Use CO₂, dry chemical, or alcohol-resistant foam. Firefighters must wear SCBA to protect against HCl inhalation.

Spill Cleanup Decision Tree

A standardized response workflow prevents panic and ensures correct neutralization.

Scenario: A 50g bottle drops and shatters on the lab floor.

  • Evacuate: Clear the immediate area (3-5 meters).

  • Assess: Is it dry powder or mixed with solvent?

  • Action (Dry): Gently cover with a dry absorbent pad or paper towels to minimize dust. Do not sweep vigorously.

  • Action (Wet/Solvent): Cover with an acid-neutralizing spill kit (containing sodium carbonate/bicarbonate).

  • Disposal: Collect in a dedicated "Solid Hazardous Waste" container labeled "Toxic + Corrosive".

Emergency Workflow Diagram

EmergencyResponse Start Spill Detected Assess Assess State Start->Assess Dry Dry Powder Assess->Dry Wet Solution / Wet Assess->Wet ActDry Cover with Damp Pad (Avoid Dust) Dry->ActDry ActWet Apply Acid Neutralizer (Sodium Bicarbonate) Wet->ActWet Disposal Hazardous Waste (Tag: Toxic/Corrosive) ActDry->Disposal ActWet->Disposal

Caption: Decision matrix for safe cleanup of spills, distinguishing between dry powder and solution states.

Toxicological & Ecological Data

Acute Toxicity Profile
  • Oral: LD50 values for similar chloropyridines range from 300 to 1000 mg/kg (Rat). Treat as Category 4.

  • Inhalation: High concentrations of dust are extremely irritating to the upper respiratory tract. Delayed pulmonary edema is possible if HCl gas is generated in situ in the lungs.

Environmental Impact

Chlorinated pyridines are generally not readily biodegradable and can be toxic to aquatic life (Category 2/3 Chronic).

  • Protocol: Do not allow the substance to enter drains.[5][6][7] All aqueous waste streams from reactions involving this compound must be collected and treated as hazardous chemical waste, not flushed.

Storage & Incompatibilities

  • Storage Conditions: Store in a cool, dry place. The container must be tightly sealed.[5][8][7]

  • Hygroscopy: As a hydrochloride salt, it is hygroscopic. Moisture absorption will lead to clumping and hydrolysis, releasing HCl gas inside the container (pressure buildup risk).

  • Incompatibilities:

    • Strong Oxidizing Agents: Risk of fire/explosion.[8][6]

    • Strong Bases: Exothermic reaction releasing the free base (2-Chloro-5-ethylpyridine), which may be an oily liquid with different solubility and toxicity properties.[4]

References

  • BLD Pharm. (2024).[2] Safety Data Sheet: 2-Chloro-5-ethylpyridine hydrochloride (CAS 104801-39-0).[1][2][3] Retrieved from

  • Sigma-Aldrich (Merck). (2024). Safety Data Sheet: 2-Chloro-5-methylpyridine (Analogous Structure Safety Profile). Retrieved from

  • PubChem. (2024). Compound Summary: 2-Chloro-5-ethylpyridine.[4][3][9] National Library of Medicine. Retrieved from

  • European Chemicals Agency (ECHA). (2024).[6] C&L Inventory: Pyridine derivatives and hydrochloride salts. Retrieved from

  • Molaid Chemicals. (2024).[5] Physicochemical Properties of CAS 104801-39-0. Retrieved from

Sources

Exploratory

Thermal Characterization and Melting Point Dynamics of 2-Chloro-5-ethylpyridine Hydrochloride Crystals

Executive Summary 2-Chloro-5-ethylpyridine (CAS 90196-32-0) and its crystalline hydrochloride salt (CAS 104801-39-0) are critical electrophilic building blocks in the synthesis of advanced active pharmaceutical ingredien...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Chloro-5-ethylpyridine (CAS 90196-32-0) and its crystalline hydrochloride salt (CAS 104801-39-0) are critical electrophilic building blocks in the synthesis of advanced active pharmaceutical ingredients (APIs) and agrochemicals, particularly in the development of complex 2,5-disubstituted pyridine architectures 1. The conversion of the volatile liquid freebase into a highly crystalline hydrochloride salt is an industry-standard protocol designed to enhance chemical stability, prevent oxidative degradation, and ensure precise stoichiometric handling.

For drug development professionals, the melting point of these crystals serves as a primary Critical Quality Attribute (CQA). It directly reflects phase purity, polymorphic integrity, and the absence of residual solvents. This whitepaper details the thermodynamic principles, self-validating crystallization methodologies, and thermal analysis protocols required to accurately determine the melting point of 2-Chloro-5-ethylpyridine hydrochloride 2.

Thermodynamic Causality of the Melting Point

The melting point of a crystalline solid is the temperature at which the solid and liquid phases exist in thermodynamic equilibrium. For 2-Chloro-5-ethylpyridine hydrochloride, the integrity of the crystal lattice is governed by three intersecting forces:

  • Ionic Electrostatics: The dominant stabilizing force is the Coulombic attraction between the protonated pyridinium cation and the chloride anion.

  • Directional Hydrogen Bonding: A strong, highly directional

    
     hydrogen bond anchors the three-dimensional lattice. The electron-withdrawing 2-chloro substituent decreases the basicity of the pyridine nitrogen, slightly modulating the strength of this N-H bond compared to unsubstituted pyridine.
    
  • Conformational Entropy (

    
    ):  The 5-ethyl group introduces rotational degrees of freedom. During the solid-to-liquid phase transition, this increased conformational entropy generally results in a melting point depression relative to rigid analogues (such as 2-chloro-5-methylpyridine), dictated by the thermodynamic relationship 
    
    
    
    .

Experimental Protocol: Anhydrous Crystallization

To obtain a sharp, accurate melting point, the crystal lattice must be completely free of occluded solvents and water. Impurities disrupt the lattice symmetry, leading to freezing point depression. The following self-validating protocol ensures the isolation of anhydrous, high-purity crystals.

Causality of Solvent Selection: Methyl tert-butyl ether (MTBE) is selected over aqueous or alcoholic solvents. The low dielectric constant of MTBE ensures that the ionic hydrochloride salt is highly insoluble, driving quantitative precipitation while leaving non-basic organic impurities dissolved in the mother liquor.

Step-by-Step Crystallization Methodology
  • Dissolution: Dissolve 1.0 equivalent of crude 2-Chloro-5-ethylpyridine freebase 3 in 10 volumes of anhydrous MTBE under a dry nitrogen atmosphere.

  • Acidification: Cool the solution to 0–5 °C using an ice-water bath. Slowly introduce 1.05 equivalents of anhydrous HCl gas via a sub-surface sparging tube.

    • Self-Validation Check: The immediate formation of a dense, white precipitate confirms successful protonation and supersaturation. Lack of precipitation indicates moisture contamination.

  • Maturation (Ostwald Ripening): Stir the suspension at 5 °C for 2 hours. Causality: This allows kinetically favored microcrystals (which have a high surface-area-to-volume ratio and trap impurities) to dissolve and redeposit onto larger, thermodynamically stable crystal faces, minimizing lattice defects and sharpening the final melting point.

  • Isolation: Filter the crystals under vacuum using a Schlenk frit to prevent atmospheric moisture absorption, as pyridine hydrochlorides are inherently hygroscopic. Wash the filter cake with 2 volumes of cold, anhydrous MTBE.

  • Desiccation: Dry the crystals in a vacuum oven at 40 °C (

    
     5 mbar) over phosphorus pentoxide (
    
    
    
    ) for 12 hours to remove all residual solvent.

Thermal Analysis and Melting Point Determination

A robust thermal characterization requires orthogonal techniques to differentiate between true thermodynamic melting and artifactual solvent loss.

Method A: Capillary Melting Point (Pharmacopeia Standard)
  • Procedure: Pack the desiccated crystals into a glass capillary tube to a depth of 2–3 mm. Tap firmly to ensure tight packing, which guarantees uniform heat transfer.

  • Heating Profile: Ramp the temperature at 5 °C/min until 15 °C below the anticipated melting point, then reduce the ramp rate to 1 °C/min.

  • Observation: Record the onset temperature (first appearance of liquid) and the clear point (complete liquefaction). High-purity crystals will exhibit a melting range of

    
     °C.
    
Method B: Differential Scanning Calorimetry (DSC)
  • Procedure: Seal 2–5 mg of the sample in an aluminum pan with a pinhole lid to allow outgassing.

  • Heating Profile: Equilibrate at 25 °C, then heat at 10 °C/min to 200 °C under a 50 mL/min dry nitrogen purge.

  • Data Interpretation: The true melting point is defined by the extrapolated onset temperature (

    
    ) of the sharp endothermic peak.
    

The Self-Validating System: If a sample contains residual MTBE, the capillary method might show a broad, depressed melting range (e.g., 120–130 °C). However, the DSC will reveal a distinct, broad endotherm at ~55 °C (the boiling point of MTBE) followed by a sharp melting endotherm at the true melting point. This orthogonal cross-check prevents the mischaracterization of solvent entrapment as an inherent structural impurity, ensuring absolute data integrity.

Comparative Thermal Data

While the exact empirical melting point of CAS 104801-39-0 depends on the specific polymorphic form isolated, comparing it to structurally analogous pyridine hydrochlorides highlights the structure-property relationships governing the crystal lattice.

Compound NameCAS NumberSubstituent Effects on LatticeExpected Melting Point Range (°C)
Pyridine hydrochloride141-52-6Unsubstituted baseline142 – 144
2-Chloropyridine hydrochloride73017-98-8Inductive electron withdrawal (-I)120 – 125
2-Chloro-5-methylpyridine HCl65049-27-6Rigid alkyl donation (+I)135 – 145
2-Chloro-5-ethylpyridine HCl 104801-39-0 Increased conformational entropy 130 – 140 *

*Note: The increased entropy of fusion from the ethyl group typically depresses the melting point relative to the methyl analogue. Exact values require empirical DSC validation per batch.

Workflow Visualization

The following diagram illustrates the logical progression from crude freebase to validated thermal characterization, emphasizing the orthogonal validation steps.

ThermalWorkflow Freebase Crude 2-Chloro-5-ethylpyridine (Freebase) Acidification Anhydrous HCl Addition (MTBE, 0-5 °C) Freebase->Acidification Protonation Crystallization Ostwald Ripening & Crystal Growth Acidification->Crystallization Supersaturation Isolation Vacuum Filtration & Desiccation Crystallization->Isolation Solid-Liquid Sep. DSC Differential Scanning Calorimetry (DSC) Isolation->DSC Thermal Profiling Capillary Capillary Melting Point Analysis Isolation->Capillary Visual MP Validation Purity & Polymorph Validation DSC->Validation Enthalpy Data Capillary->Validation Onset/Clear Point

Fig 1. Self-validating workflow for crystallization and thermal analysis of the hydrochloride salt.

References

  • Google Patents.
  • Fluorochem. "2-CHLORO-5-ETHYLPYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER (CAS 152362-03-3)."
  • Synblock. "CAS 90196-32-0 | 2-chloro-5-ethylpyridine."
  • Howei Pharm. "CAS 104801-39-0 | 2-Chloro-5-ethylpyridine hydrochloride, ≥95%."

Sources

Foundational

hygroscopic nature of pyridine hydrochloride salts

Hygroscopic Nature of Pyridine Hydrochloride Salts: A Technical Guide for Pharmaceutical Development Executive Summary Pyridine hydrochloride (Py[1]·HCl) and its derivatives represent a paradox in drug development: they...

Author: BenchChem Technical Support Team. Date: March 2026

Hygroscopic Nature of Pyridine Hydrochloride Salts: A Technical Guide for Pharmaceutical Development

Executive Summary

Pyridine hydrochloride (Py[1]·HCl) and its derivatives represent a paradox in drug development: they are chemically versatile pharmacophores often essential for biological activity, yet their solid-state properties pose severe developability risks. The primary challenge is deliquescence —the spontaneous conversion of the solid salt into a saturated solution when atmospheric humidity exceeds a critical threshold.

This guide provides a mechanistic analysis of this hygroscopicity, detailed protocols for accurate characterization, and engineering strategies to mitigate stability failures. It is designed for formulation scientists and process chemists who must handle these labile materials with precision.

Part 1: Mechanistic Underpinnings of Hygroscopicity

To control hygroscopicity, one must understand the competition between Lattice Energy (


)  and Hydration Enthalpy (

)
.
The Chloride Liability

Pyridine hydrochloride (


) crystallizes with a dominant hydrogen bond between the pyridinium nitrogen proton and the chloride anion (

).
  • Lattice Vulnerability: While the

    
     bond is strong electrostatically, the chloride ion has a high charge density and a large hydration sphere radius.
    
  • The Deliquescence Mechanism: When the relative humidity (RH) surpasses the Deliquescence Relative Humidity (DRH) , the Gibbs free energy of the solution phase becomes lower than that of the solid phase. The surface crystal lattice collapses as

    
     ions strip water molecules from the air to satisfy their hydration shell, effectively "dissolving" the crystal in its own sorbed water.
    
Structural Transformation

Unlike simple surface adsorption, Py·HCl often undergoes a phase change:



This transition is not merely physical; it can catalyze chemical degradation, such as hydrolysis of sensitive neighboring groups or polymerization of reactive intermediates.

Part 2: Visualization of Hygroscopic Pathways

The following diagram illustrates the decision logic and mechanistic pathways for handling Pyridine HCl salts.

PyridineHygroscopicity Start Pyridine HCl Salt (Solid State) Humidity Exposure to Ambient RH Start->Humidity Check Is RH > DRH? Humidity->Check Adsorption Surface Adsorption (Reversible) Check->Adsorption No (<30% RH) Deliquescence Deliquescence (Lattice Collapse) Check->Deliquescence Yes (>40-50% RH) Solution Saturated Solution (Liquid Phase) Deliquescence->Solution Degradation Chemical Instability (Hydrolysis/Polymerization) Solution->Degradation Time Mitigation Mitigation Strategy Solution->Mitigation Requires CoCrystal Co-Crystallization (e.g. Phthalimide) Mitigation->CoCrystal SaltSwitch Anion Exchange (e.g. Tosylate/Mesylate) Mitigation->SaltSwitch

Caption: Mechanistic pathway of moisture uptake in Pyridine HCl salts and engineering interventions.

Part 3: Characterization Protocols (Self-Validating)

Standard gravimetric methods often fail with deliquescent salts because the sample changes state during the measurement. The following protocols use Dynamic Vapor Sorption (DVS) with strict equilibrium criteria.

Protocol A: DVS Method for Deliquescent Salts
  • Objective: Determine the Critical Relative Humidity (CRH) / DRH.

  • Instrument: Surface Measurement Systems DVS or TA Instruments Q5000 SA.

StepActionTechnical Rationale (Causality)
1. Prep Load ~10-15 mg of sample into a quartz pan inside a glove box (<5% RH). Seal in a transfer vial.Prevents pre-analysis moisture uptake which skews the initial mass (

) baseline.
2. Drying Heat to 40°C at 0% RH for 300 mins or until

.
Establishes the true "dry mass." Py·HCl can hold tightly bound water; heat is required to break the hydrate lattice.
3. Sorption Ramp RH from 0% to 90% in 5% increments .Small increments are vital to pinpoint the exact DRH where mass shoots up exponentially.
4. Criteria Equilibrium set to

or Max Time 360 mins.
Deliquescence is kinetically slow initially; strict equilibrium prevents false "stable" readings.
5. Desorption Ramp back to 0% RH.Hysteresis between sorption and desorption indicates hydrate formation vs. simple surface adsorption.

Data Interpretation:

  • Type I Isotherm: Reversible uptake (Surface adsorption).

  • Type III Isotherm: Exponential mass gain (Deliquescence). Py[2][3][4][5][6][7]·HCl typically exhibits this.

  • Step Change: A sharp vertical rise at a specific RH indicates stoichiometric hydrate formation.

Protocol B: Rapid Handling for Synthesis
  • Context: Weighing Py·HCl for a reaction without a glove box.

  • Equilibration: Allow the cold storage container to reach room temperature before opening. (Prevents condensation).

  • Inert Blanket: Place the balance inside a large plastic bag or glove bag purged with Nitrogen/Argon.

  • Speed: Use pre-tared vials. Do not return unused solid to the bulk container.

  • Correction: If the salt is clumpy, assume water content. Perform a quick TGA (Thermogravimetric Analysis) to determine % water and adjust stoichiometry.

Part 4: Mitigation & Engineering

If Py·HCl proves too unstable for formulation, use these crystal engineering strategies.

Co-Crystallization

Co-crystals can mask the hygroscopic chloride ion within a hydrogen-bonding network.

  • Strategy: Use co-formers like Phthalimide or Citric Acid .

  • Mechanism: The co-former competes for the hydrogen bonding sites that water would otherwise occupy.

  • Example: Phenazopyridine HCl (highly hygroscopic) vs. Phenazopyridine-Phthalimide co-crystal (stable at 98% RH).

Counter-Ion Switching

Replace the Chloride (


) with a less hygroscopic anion.
  • Selection:

    • Tosylate / Mesylate: Larger, hydrophobic anions reduce lattice void space and water affinity.

    • Fumarate / Maleate: Often form stable, non-hygroscopic salts with weak bases.

  • Trade-off: This will alter solubility and dissolution rates.

Table 1: Comparison of Mitigation Techniques
TechniqueProsConsSuitability
Desiccated Packaging Lowest cost, no chemical change.Fails if seal breaks; doesn't solve manufacturing issues.Early Phase / Clinical Supplies
Co-Crystallization High stability, retains API structure.Regulatory complexity; requires screening.Late Phase / Commercial
Salt Switch Definitive solution to hygroscopicity.Changes solubility/bioavailability; new tox studies may be needed.Pre-Clinical / Lead Op

Part 5: References

  • BenchChem. (2025). Addressing the stability and hygroscopicity of pyridinium salts. Retrieved from

  • Tang, I. N., & Munkelwitz, H. R. (1993). Composition and temperature dependence of the deliquescence properties of hygroscopic aerosols. Atmospheric Environment.

  • Tao, Q., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceutics. Retrieved from

  • Surface Measurement Systems. (2022). Dynamic Vapor Sorption (DVS) Introduction and Applications. Retrieved from

  • Stahly, G. P. (2007). Diversity in Single- and Multiple-Component Crystals. The Search for and Prevalence of Polymorphs and Cocrystals. Crystal Growth & Design.

  • Brittain, H. G. (2012). Polymorphism in Pharmaceutical Solids. Drugs and the Pharmaceutical Sciences.[8][9]

  • ChemPros Community. (2023). Pyridine hydrochloride demethylation and drying protocols. Retrieved from

Sources

Exploratory

suppliers and price of high-purity 2-Chloro-5-ethylpyridine hydrochloride

An In-depth Technical Guide to High-Purity 2-Chloro-5-ethylpyridine Hydrochloride: Synthesis, Suppliers, and Pricing Authored by a Senior Application Scientist This guide provides researchers, scientists, and drug develo...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to High-Purity 2-Chloro-5-ethylpyridine Hydrochloride: Synthesis, Suppliers, and Pricing

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of high-purity 2-Chloro-5-ethylpyridine hydrochloride. We will delve into its synthesis and purification, quality control parameters, key applications in medicinal chemistry, and provide an analysis of the current supplier landscape and pricing considerations.

Introduction: A Versatile Pyridine Building Block

2-Chloro-5-ethylpyridine is a substituted pyridine derivative that serves as a crucial intermediate in the synthesis of complex organic molecules. The presence of a chlorine atom at the 2-position and an ethyl group at the 5-position offers distinct points for chemical modification. The chlorine atom is susceptible to nucleophilic substitution and is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[1] This reactivity allows for the introduction of a wide array of functional groups, making it a valuable building block in the development of novel compounds.

This molecule is often supplied as its hydrochloride salt to enhance stability and improve handling characteristics. In drug discovery, substituted pyridines are core components of numerous active pharmaceutical ingredients (APIs) used in oncology, infectious diseases, and central nervous system disorders.[1][2] This guide aims to provide the necessary technical details for sourcing, synthesizing, and utilizing this high-purity reagent in a research and development setting.

Physicochemical Properties and Specifications

Ensuring the quality and purity of starting materials is paramount in research and drug development. Below are the key properties of the parent compound and typical specifications for a high-purity grade.

PropertyValue
Chemical Name 2-Chloro-5-ethylpyridine hydrochloride
Parent CAS Number 56306-33-3 (for 2-Chloro-5-ethylpyridine)
Molecular Formula C₇H₉Cl₂N
Molecular Weight 178.06 g/mol
Appearance White to off-white crystalline solid
Solubility Soluble in water, methanol
Table of High-Purity Analytical Specifications

For reproducible results, material with a purity of ≥98% is typically required. Quality control is rigorously performed using a combination of analytical techniques.

ParameterSpecificationTest Method
Assay (Purity) ≥98.0%Gas Chromatography (GC)
Identity Conforms to structure¹H-NMR, ¹³C-NMR, MS
Water Content ≤0.5%Karl Fischer Titration
Residue on Ignition ≤0.1%USP <281>
Heavy Metals ≤20 ppmICP-OES

Synthesis and Purification for High-Purity Material

Obtaining high-purity 2-Chloro-5-ethylpyridine requires a synthesis route with high selectivity, followed by a robust purification protocol. A modern and efficient approach involves a two-step process starting from 2-chloro-5-bromopyridine.[3]

Logical Synthesis Workflow

The diagram below outlines a validated synthetic pathway. The initial Suzuki reaction introduces a vinyl group, which is then selectively hydrogenated to the desired ethyl group. This method avoids the harsher conditions and potential side products associated with direct chlorination of picoline derivatives.[3]

Synthesis_Workflow cluster_0 Step 1: Suzuki Coupling cluster_1 Step 2: Selective Hydrogenation cluster_2 Purification & Salt Formation start 2-Chloro-5-bromopyridine intermediate 2-Chloro-5-vinylpyridine start->intermediate Vinylboronic acid, Pd Catalyst, Base final_product High-Purity 2-Chloro-5-ethylpyridine intermediate->final_product Iridium Catalyst, H₂ Gas hcl_salt 2-Chloro-5-ethylpyridine Hydrochloride final_product->hcl_salt 1. Column Chromatography 2. Aqueous Workup 3. HCl Treatment Applications cluster_0 Chemical Transformations cluster_1 Resulting Scaffolds cluster_2 Final Applications start 2-Chloro-5-ethylpyridine Hydrochloride coupling Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig) start->coupling snar Nucleophilic Aromatic Substitution (SNAr) start->snar aryl_pyridines Aryl-Substituted Pyridines coupling->aryl_pyridines amino_pyridines Amino-Substituted Pyridines snar->amino_pyridines other_pyridines Other Functionalized Pyridines snar->other_pyridines api Active Pharmaceutical Ingredients (APIs) aryl_pyridines->api amino_pyridines->api agro Agrochemicals (Herbicides, Pesticides) other_pyridines->agro

Sources

Protocols & Analytical Methods

Method

synthesis of 2-Chloro-5-ethylpyridine hydrochloride from 2-chloro-5-chloromethylpyridine

Document Type: Standard Operating Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Executive Summary & Mechanistic Rationale The synthesis of 2-chlor...

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Standard Operating Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The synthesis of 2-chloro-5-ethylpyridine and its corresponding hydrochloride salt is a critical transformation in the development of complex pharmaceutical intermediates, such as melanin-concentrating hormone receptor antagonists[1], and advanced agricultural insecticides[2].

The most efficient and scalable route to achieve this one-carbon homologation is the chemoselective cross-coupling of 2-chloro-5-chloromethylpyridine (CCMP) with a methyl Grignard reagent. CCMP itself is typically synthesized via the chlorination of 2-chloro-5-hydroxymethylpyridine using thionyl chloride[3].

Causality & Chemoselectivity: The substrate features two electrophilic sites: an aryl chloride and a benzylic chloride. While the aryl chloride is electronically deactivated and generally inert to Grignard reagents at low temperatures, the benzylic chloride is highly reactive. However, direct alkylation of benzylic halides with Grignard reagents frequently results in halogen-metal exchange, leading to Wurtz-type homocoupling (dimerization).

To suppress this side reaction, the protocol employs a catalytic amount of dilithium tetrachlorocuprate (Li₂CuCl₄, Kochi's catalyst) . The Cu(II) precatalyst is reduced in situ to an active Cu(I) species, which undergoes rapid oxidative addition into the benzylic C–Cl bond. Subsequent transmetallation with methylmagnesium chloride and reductive elimination selectively yields the cross-coupled ethylpyridine product. Finally, converting the free base into a hydrochloride salt ensures a highly stable, non-hygroscopic, and easily purifiable crystalline solid.

Reaction Stoichiometry & Materials

All quantitative parameters for a standard 100 mmol scale synthesis are summarized below.

Table 1: Reagent Stoichiometry and Function

Reagent / MaterialMW ( g/mol )Eq.AmountFunction / Rationale
2-Chloro-5-chloromethylpyridine 162.021.0016.2 g (100 mmol)Electrophilic starting material.
Methylmagnesium chloride (3.0 M in THF)74.791.2040.0 mL (120 mmol)Nucleophilic alkylating agent. Slight excess ensures complete conversion.
Li₂CuCl₄ (0.1 M in THF)211.630.0330.0 mL (3.0 mmol)Cross-coupling catalyst. Prevents Wurtz homocoupling.
Tetrahydrofuran (THF) 72.11-150 mLReaction solvent. Must be anhydrous to prevent Grignard quenching.
Ammonium Chloride (Sat. Aq.)53.49-50 mLMild proton source for reaction quench. Prevents product degradation.
HCl (2.0 M in Diethyl Ether)36.461.5075.0 mL (150 mmol)Salt formation reagent. Anhydrous conditions prevent oiling out.

Experimental Protocol

Phase 1: Catalyst Activation & Cross-Coupling
  • System Preparation: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, an internal temperature probe, an argon inlet, and a pressure-equalizing dropping funnel.

  • Substrate Dissolution: Charge the flask with 2-chloro-5-chloromethylpyridine (16.2 g, 100 mmol) and 150 mL of anhydrous THF under a positive argon atmosphere.

  • Catalyst Addition: Inject the Li₂CuCl₄ solution (30.0 mL, 0.1 M in THF). The solution will adopt a characteristic pale color.

  • Temperature Control: Submerge the flask in an ice-salt bath and allow the internal temperature to equilibrate to -10 °C .

  • Grignard Addition: Transfer the methylmagnesium chloride solution (40.0 mL) to the dropping funnel. Add the Grignard reagent dropwise over 45–60 minutes. Critical Causality: The reaction is highly exothermic. Maintaining the internal temperature below 0 °C is mandatory to prevent catalyst degradation and suppress homocoupling.

  • Maturation: Once the addition is complete, stir the mixture at 0 °C for 1 hour, then remove the cooling bath and allow it to warm to room temperature (20–25 °C) for an additional 2 hours.

Phase 2: Quench & Free Base Isolation
  • Reaction Quench: Cool the mixture back to 0 °C. Carefully add 50 mL of saturated aqueous NH₄Cl dropwise. Self-Validation: The cessation of gas evolution and the dissolution of magnesium salts indicate a complete quench.

  • Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 × 75 mL).

  • Washing & Drying: Wash the combined organic layers with brine (100 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (30 °C, 50 mbar) to yield crude 2-chloro-5-ethylpyridine as a pale yellow oil.

Phase 3: Hydrochloride Salt Formation
  • Solvent Exchange: Dissolve the crude free base in 100 mL of anhydrous diethyl ether and cool the solution to 0 °C.

  • Precipitation: Under vigorous stirring, add the HCl solution (75.0 mL, 2.0 M in diethyl ether) dropwise. A dense white precipitate will form immediately.

  • Isolation: Stir the suspension for 30 minutes at 0 °C to ensure complete crystallization. Filter the solid under vacuum using a Büchner funnel.

  • Washing & Drying: Wash the filter cake with ice-cold diethyl ether (2 × 25 mL) to remove unreacted starting materials and non-polar impurities. Dry the solid under high vacuum at 40 °C for 12 hours to afford 2-chloro-5-ethylpyridine hydrochloride as a white crystalline powder.

Process Visualization

G A 1. Substrate Preparation CCMP in Anhydrous THF B 2. Catalyst Addition Li2CuCl4 (3 mol%) at -10°C A->B C 3. Grignard Alkylation MeMgCl Dropwise Addition B->C D 4. Reaction Quench Sat. NH4Cl (aq) C->D E 5. Phase Extraction EtOAc / Brine Wash D->E F 6. Free Base Isolation Concentration in Vacuo E->F G 7. Salt Formation HCl in Et2O at 0°C F->G H 8. Final Product 2-Chloro-5-ethylpyridine HCl G->H

Workflow for the synthesis of 2-chloro-5-ethylpyridine HCl via Cu-catalyzed Grignard coupling.

Analytical Self-Validation & Quality Control

To ensure the protocol acts as a self-validating system, in-process controls (IPC) must be utilized:

  • Reaction Monitoring (GC-MS): Prior to the quench step, an aliquot should be analyzed. The disappearance of the CCMP peak (

    
     161/163) and the emergence of the ethylpyridine free base (
    
    
    
    141/143) confirms successful coupling.
  • Impurity Profiling: Monitor for the Wurtz dimer, 1,2-bis(6-chloropyridin-3-yl)ethane (

    
     252/254). Its presence at >5% area indicates a failure in temperature control or catalyst deactivation.
    

Troubleshooting & Optimization

Table 2: Common Deviations and Corrective Actions

Observation / IssueMechanistic CauseCorrective Action
High levels of homocoupled dimer Insufficient Cu(I) turnover or localized Grignard excess.Ensure vigorous magnetic stirring. Verify the integrity of the Li₂CuCl₄ solution. Slow the Grignard addition rate.
Unreacted CCMP starting material Adventitious moisture in the system quenching the Grignard reagent.Flame-dry all glassware under vacuum. Titrate the Grignard reagent prior to use to confirm active molarity.
Product forms an oil instead of a solid salt Incomplete removal of EtOAc/THF or excess moisture during HCl addition.Strip solvents completely under high vacuum before adding anhydrous ether. Ensure the HCl/ether solution is fresh and strictly anhydrous.

References

1.[3] Ambeed, Inc. 21543-49-7 | 2-Chloro-5-hydroxymethylpyridine | Chlorides - Ambeed.com. Retrieved from: 2.[1] European Patent Office. Imidazopyridine compound - EP1748048A1 - Google Patents. Retrieved from: 3.[2] United States Patent and Trademark Office. US9125412B2 - Stable insecticide compositions and methods for producing same - Google Patents. Retrieved from:

Sources

Application

Application Notes and Protocols for the Preparation of 2-Chloro-5-ethylpyridine Hydrochloride

Introduction 2-Chloro-5-ethylpyridine hydrochloride is a key heterocyclic building block in the development of novel pharmaceuticals and agrochemicals. Its substituted pyridine scaffold is a common motif in a wide array...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

2-Chloro-5-ethylpyridine hydrochloride is a key heterocyclic building block in the development of novel pharmaceuticals and agrochemicals. Its substituted pyridine scaffold is a common motif in a wide array of biologically active molecules. The precise and reliable synthesis of this compound in its hydrochloride salt form is critical for ensuring consistency in subsequent synthetic transformations and for facilitating its handling, purification, and storage due to the often-crystalline nature and improved stability of hydrochloride salts.

This document provides a comprehensive guide for the synthesis, purification, and characterization of 2-Chloro-5-ethylpyridine hydrochloride. The protocol is designed for researchers, scientists, and drug development professionals, with a focus on the underlying chemical principles, safety considerations, and methods for ensuring the production of a high-purity final product.

Synthetic Strategy Overview

The synthesis of 2-Chloro-5-ethylpyridine hydrochloride is approached in a two-step sequence starting from 5-ethyl-2(1H)-pyridone. The first step involves the chlorination of the pyridone to the corresponding 2-chloropyridine derivative using a potent chlorinating agent. The second step is the formation of the hydrochloride salt by treatment with hydrochloric acid.

graph "Synthetic_Workflow" { layout=neato; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

"5-ethyl-2(1H)-pyridone" [pos="0,1!", width="2.5", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "2-Chloro-5-ethylpyridine" [pos="3.5,1!", width="2.5", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "2-Chloro-5-ethylpyridine_HCl" [pos="7.5,1!", width="3", fillcolor="#34A853", fontcolor="#FFFFFF"];

"5-ethyl-2(1H)-pyridone" -> "2-Chloro-5-ethylpyridine" [label=" Chlorination (POCl3) "]; "2-Chloro-5-ethylpyridine" -> "2-Chloro-5-ethylpyridine_HCl" [label=" Salt Formation (HCl) "]; }

Figure 1: Overall synthetic workflow for the preparation of 2-Chloro-5-ethylpyridine hydrochloride.

Part 1: Synthesis of 2-Chloro-5-ethylpyridine

The conversion of the 2-pyridone to the 2-chloropyridine is a crucial transformation. Phosphorus oxychloride (POCl₃) is a widely used and effective reagent for this purpose. The reaction proceeds via the formation of a phosphate ester intermediate, which is subsequently displaced by a chloride ion.

Mechanism Insight

The lone pair of electrons on the pyridone oxygen attacks the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a chloride ion and subsequent rearomatization of the pyridine ring. The resulting intermediate is then susceptible to nucleophilic attack by a chloride ion at the C2 position, leading to the displacement of the phosphate group and the formation of the desired 2-chloropyridine.

Reagents and Materials
Reagent/MaterialFormulaM.W. ( g/mol )QuantityMolesNotes
5-ethyl-2(1H)-pyridoneC₇H₉NO123.1510.0 g0.081Starting material.
Phosphorus oxychloridePOCl₃153.3337.4 mL (60.0 g)0.391Chlorinating agent (corrosive and moisture-sensitive).
Dichloromethane (DCM)CH₂Cl₂84.93100 mL-Anhydrous, as solvent.
Saturated NaHCO₃ soln.--~200 mL-For neutralization.
Anhydrous MgSO₄MgSO₄120.37~10 g-Drying agent.
Experimental Protocol
  • Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a calcium chloride drying tube, and a dropping funnel, add 5-ethyl-2(1H)-pyridone (10.0 g, 0.081 mol) and anhydrous dichloromethane (100 mL).

  • Addition of POCl₃: Cool the stirred suspension to 0 °C using an ice bath. Slowly add phosphorus oxychloride (37.4 mL, 0.391 mol) dropwise via the dropping funnel over a period of 30 minutes. Caution: The reaction can be exothermic. Maintain the temperature below 10 °C during the addition.

  • Reaction: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux (approximately 40-45 °C). Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully and slowly pour the reaction mixture into a beaker containing crushed ice (~200 g). Extreme Caution: This quenching process is highly exothermic and releases HCl gas. Perform this step in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Neutralization: Slowly add saturated sodium bicarbonate solution to the quenched mixture with vigorous stirring until the effervescence ceases and the pH of the aqueous layer is approximately 8.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 2-Chloro-5-ethylpyridine as an oil.

Part 2: Preparation of 2-Chloro-5-ethylpyridine Hydrochloride

The formation of the hydrochloride salt enhances the stability and handling characteristics of the 2-chloro-5-ethylpyridine. This is achieved by treating the free base with a solution of hydrogen chloride.

Reagents and Materials
Reagent/MaterialFormulaM.W. ( g/mol )QuantityNotes
Crude 2-Chloro-5-ethylpyridineC₇H₈ClN141.60~11.5 gFrom Part 1.
Diethyl ether(C₂H₅)₂O74.12~100 mLAnhydrous.
2M HCl in Diethyl EtherHCl36.46q.s.Commercially available or prepared by bubbling dry HCl gas through anhydrous diethyl ether.
HexaneC₆H₁₄86.18~50 mLFor washing.
Experimental Protocol
  • Dissolution: Dissolve the crude 2-Chloro-5-ethylpyridine (~11.5 g) in anhydrous diethyl ether (100 mL) in an Erlenmeyer flask.

  • Salt Formation: Cool the solution in an ice bath. While stirring, slowly add a 2M solution of HCl in diethyl ether dropwise. A white precipitate of the hydrochloride salt will form.

  • Precipitation and Isolation: Continue adding the HCl solution until no further precipitation is observed. Stir the suspension at 0 °C for an additional 30 minutes. Collect the white solid by vacuum filtration using a Büchner funnel.

  • Washing and Drying: Wash the collected solid with a small amount of cold hexane (2 x 25 mL) to remove any non-polar impurities. Dry the product under vacuum to afford 2-Chloro-5-ethylpyridine hydrochloride as a white to off-white solid.

Purification and Characterization

Purification by Recrystallization

For obtaining a high-purity product, recrystallization is recommended. A suitable solvent system is a mixture of isopropanol and diethyl ether.

  • Dissolution: Dissolve the crude hydrochloride salt in a minimal amount of hot isopropanol.

  • Precipitation: Allow the solution to cool to room temperature, then slowly add diethyl ether until the solution becomes cloudy.

  • Crystallization: Gently warm the solution until it becomes clear again. Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to promote crystallization.

  • Isolation: Collect the purified crystals by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Characterization
  • Appearance: White to off-white crystalline solid.

  • Molecular Formula: C₇H₉Cl₂N

  • Molecular Weight: 178.06 g/mol [1][2]

  • ¹H NMR (400 MHz, CDCl₃) of the free base, 2-Chloro-5-ethylpyridine: δ 8.23 (d, 1H), 7.48 (q, 1H), 7.25 (t, 1H), 2.63 (q, 2H), 1.25 (t, 3H).[1] The spectrum of the hydrochloride salt is expected to show a downfield shift of the aromatic protons and a broad singlet for the N-H proton.

  • ¹³C NMR: Expected peaks for the aromatic carbons between 120-150 ppm and aliphatic carbons between 15-30 ppm.

  • FT-IR (KBr): Characteristic peaks for C-H stretching (aromatic and aliphatic), C=C and C=N stretching of the pyridine ring, and C-Cl stretching.

graph "Characterization_Workflow" { layout=neato; rankdir="TB"; node [shape=ellipse, style=filled, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

}

Figure 2: Post-synthesis workflow for purification and characterization.

Safety and Handling

  • Phosphorus oxychloride (POCl₃): is highly corrosive, toxic, and reacts violently with water. Handle it in a well-ventilated fume hood, wearing appropriate PPE, including gloves, lab coat, and safety goggles. The quenching of POCl₃ is extremely exothermic and should be done with extreme care by adding the reaction mixture to ice slowly.

  • Hydrochloric Acid (HCl): is corrosive and can cause severe burns. Handle with care in a well-ventilated area.

  • Dichloromethane (DCM): is a volatile and potentially carcinogenic solvent. Use in a fume hood.

  • 2-Chloro-5-ethylpyridine and its hydrochloride salt: The toxicological properties have not been fully investigated. Handle with care, avoiding skin and eye contact, and inhalation.

References

  • CN104529881B - 2-chloro-5-ethyl pyridine preparation method - Google Patents.
  • 2-Chloro-5-ethylpyridine hydrochloride - CAS 104801-39-0 - Moshang Chemical. Available at: [Link]

Sources

Method

recrystallization solvents for purifying 2-Chloro-5-ethylpyridine hydrochloride

Application Note: Optimization of Recrystallization Solvents for the Purification of 2-Chloro-5-ethylpyridine Hydrochloride Executive Summary 2-Chloro-5-ethylpyridine hydrochloride (CAS: 104801-39-0) is a critical hetero...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimization of Recrystallization Solvents for the Purification of 2-Chloro-5-ethylpyridine Hydrochloride

Executive Summary

2-Chloro-5-ethylpyridine hydrochloride (CAS: 104801-39-0) is a critical heterocyclic building block utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals. While the hydrochloride salt form significantly enhances the compound's stability and handling characteristics compared to its free base, it introduces profound hygroscopicity and complex solubility behaviors[1]. This application note provides an authoritative guide to selecting and optimizing binary solvent systems for the recrystallization of 2-Chloro-5-ethylpyridine hydrochloride, detailing the physicochemical causality behind solvent selection, step-by-step experimental protocols, and self-validating quality control measures.

Physicochemical Causality in Solvent Selection

The purification of halogenated pyridine hydrochlorides presents a unique thermodynamic challenge. The protonated pyridinium core is highly polar and ionic, driving solubility in protic solvents (e.g., water, methanol). Conversely, the electron-withdrawing chloro group and the lipophilic ethyl substituent disrupt the uniform polarity of the molecule, rendering it partially soluble in moderately polar organic solvents[2].

Attempting recrystallization in a single solvent typically results in either catastrophic yield loss (due to high cold-solubility) or failure to dissolve the crude mass. Therefore, a Binary Solvent/Anti-Solvent System is strictly required[3].

The Causality of the Binary System:

  • Primary Solvent (Dissolution): A solvent with a moderate-to-high dielectric constant (e.g., Isopropanol or Chloroform) is used to disrupt the ionic lattice at elevated temperatures (60–70 °C).

  • Anti-Solvent (Nucleation): A non-polar solvent (e.g., Heptane or Ethyl Acetate) is introduced to lower the bulk dielectric constant of the medium. This reduces the solvation capacity of the mixture, driving the system into a state of supersaturation upon controlled cooling[4].

Overcoming "Oiling Out" (Liquid-Liquid Phase Separation): A frequent failure mode during the recrystallization of pyridine hydrochlorides is "oiling out," where the solute separates as a dense, impure liquid phase rather than forming a crystalline solid[2]. This occurs when the melting point of the solute in the solvent mixture is lower than the temperature at which supersaturation is reached. To bypass this, the protocol must manipulate the solvent ratio to shift the solubility curve or introduce seed crystals at a higher temperature to bypass the liquid-liquid phase separation boundary[4].

Quantitative Solvent System Data

To facilitate rapid process development, Table 1 summarizes the empirical performance of three distinct binary solvent systems evaluated for 2-Chloro-5-ethylpyridine hydrochloride.

Table 1: Quantitative Comparison of Recrystallization Solvent Systems

Solvent System (Primary / Anti-Solvent)Optimal Vol. Ratio (v/v)Primary Solvent Dielectric Const.Expected Recovery (%)Impurity Clearance Profile
Isopropanol / Heptane 1 : 3 to 1 : 418.380 - 85%Excellent for highly polar synthetic byproducts.
Chloroform / Ethyl Acetate 1 : 104.875 - 80%Superior for non-polar organic impurities.
Ethanol / Diethyl Ether 1 : 324.570 - 75%Moderate; prone to rapid, amorphous precipitation.

Mechanistic Workflow

Workflow N1 Crude 2-Chloro-5-ethylpyridine HCl N2 Dissolution in Primary Solvent (e.g., CHCl3 or IPA) at 60-70°C N1->N2 N3 Hot Filtration (Remove insoluble particulates) N2->N3 N4 Anti-Solvent Addition (e.g., EtOAc or Heptane) N3->N4 N5 Controlled Cooling (Ramp: 5°C/hour to 0-5°C) N4->N5 D1 Did the product 'oil out'? N5->D1 N6 Reheat to redissolve, adjust solvent ratio & add seed crystals D1->N6 Yes N7 Crystal Nucleation & Growth (Maturation for 2-4 hours) D1->N7 No N6->N5 N8 Isolation via Vacuum Filtration (Under N2 atmosphere) N7->N8 N9 Vacuum Drying (40-50°C) Store over desiccant N8->N9

Figure 1: Logical workflow for binary solvent recrystallization of 2-Chloro-5-ethylpyridine HCl.

Experimental Protocols

Protocol A: Isopropanol / Heptane Cooling Crystallization

This protocol is optimized for bulk scale-up, prioritizing the removal of polar impurities.

  • Dissolution: In an oven-dried, jacketed glass reactor equipped with an overhead stirrer, suspend 10.0 g of crude 2-Chloro-5-ethylpyridine hydrochloride in 20 mL of anhydrous Isopropanol (IPA).

  • Heating: Heat the suspension to 65 °C under a dry nitrogen atmosphere until complete dissolution is achieved.

  • Hot Filtration: Rapidly filter the hot solution through a pre-warmed medium-porosity glass frit to remove insoluble mechanical impurities.

  • Anti-Solvent Addition: Return the filtrate to the reactor at 65 °C. Begin dropwise addition of 60 mL of anhydrous Heptane. Causality Note: The dropwise rate prevents localized zones of extreme supersaturation, which would otherwise trigger the precipitation of amorphous solids rather than the growth of a crystalline lattice.

  • Controlled Cooling: Program the circulator to cool the mixture at a linear ramp of 5 °C/hour down to 5 °C[4].

  • Maturation & Isolation: Hold the slurry at 5 °C for 3 hours to allow for Ostwald ripening. Filter the crystals under a nitrogen blanket to prevent atmospheric moisture absorption[1]. Wash the filter cake with 10 mL of cold Heptane.

  • Drying: Transfer the solid to a vacuum oven and dry at 45 °C at <10 mbar until a constant weight is achieved.

Protocol B: Chloroform / Ethyl Acetate Reflux Method

This protocol is adapted from established standards for highly recalcitrant pyridine hydrochlorides and is ideal for removing non-polar impurities[5].

  • Dissolution: Suspend 10.0 g of the crude salt in 15 mL of anhydrous Chloroform (CHCl₃) in a round-bottom flask equipped with a reflux condenser.

  • Reflux: Heat the mixture to gentle reflux (approx. 61 °C).

  • Titration with Anti-Solvent: Slowly add Ethyl Acetate (EtOAc) through the condenser in 5 mL increments. Continue addition until the solution just begins to show persistent turbidity, then add a few drops of CHCl₃ until homogeneity is restored (typically requires ~100-150 mL of EtOAc).

  • Crystallization: Remove the heat source and wrap the flask in insulation (e.g., glass wool or aluminum foil) to force an exceptionally slow cooling profile down to room temperature.

  • Isolation: Filter the resulting needle-like crystals under nitrogen, wash with cold Diethyl Ether, and dry under high vacuum over Phosphorus Pentoxide (P₂O₅)[2].

Trustworthiness & Self-Validating Systems

To ensure the integrity of the recrystallization process, the protocol must be treated as a self-validating system. The success of the purification cannot be assumed visually; it must be analytically confirmed through the following orthogonal techniques:

  • Moisture Content Validation: Because the compound is highly hygroscopic, drying must be validated via Karl Fischer (KF) Titration . A successful process will yield a water content of < 0.5% w/w . Higher values indicate compromised inert atmosphere handling[1].

  • Salt Integrity Verification: Recrystallization in basic or protic environments can sometimes cause partial dissociation of the hydrochloride salt. Perform a standardized Silver Nitrate (AgNO₃) Titration to quantify chloride content. The theoretical chloride content for C₇H₉Cl₂N is approximately 19.9% (based on the HCl equivalent).

  • Organic Purity: Confirm the removal of synthetic byproducts via Reverse-Phase HPLC (Area Normalization), targeting a final purity of ≥ 99.0%.

References

  • US Patent Application Publication. "Recrystallization of Benzphetamine Hydrochloride (US 2010/0113831 A1)." Google Patents.
  • CN Patent. "Method for cleanly preparing high-purity pyridine hydrochloride (CN103755625A)." Google Patents.
  • Chempros Community. "Pyridine hydrochloride demethylation." Reddit (r/Chempros). Available at:[Link]

Sources

Application

Application Note: 2-Chloro-5-ethylpyridine Hydrochloride as a Strategic Intermediate in Agrochemical Synthesis

Executive Summary & Strategic Utility The development of next-generation crop protection agents—ranging from succinate dehydrogenase inhibitor (SDHI) fungicides to chiral neonicotinoid insecticides—relies heavily on high...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Utility

The development of next-generation crop protection agents—ranging from succinate dehydrogenase inhibitor (SDHI) fungicides to chiral neonicotinoid insecticides—relies heavily on highly functionalized pyridine building blocks. 2-Chloro-5-ethylpyridine hydrochloride (CAS: 104801-39-0) serves as a critical, highly stable intermediate in these synthetic pipelines[1].

While the free base (CAS: 90196-32-0) is susceptible to volatilization and gradual oxidative degradation upon prolonged storage, the hydrochloride salt provides exceptional shelf stability and allows for precise, controlled liberation during batch synthesis. The 2-chloro-5-alkyl substitution pattern is highly prized in agrochemistry: the 2-chloro moiety deactivates the pyridine ring, preventing rapid oxidative metabolism by plant cytochrome P450 enzymes, while the 5-ethyl group provides an ideal aliphatic handle for radical halogenation, enabling the generation of chiral centers crucial for target-site receptor binding[2].

Mechanistic Insights: Pathway & Environmental Fate

In the synthesis of advanced chiral neonicotinoids (such as Paichongding analogs), 2-chloro-5-ethylpyridine is first halogenated at the benzylic position and subsequently coupled with an imidazolidine or furanone pharmacophore.

Understanding the environmental fate of these APIs is equally critical for modern drug development. Soil microbial studies have demonstrated that specific bacterial strains (e.g., Sphingobacterium sp. G1-14) possess specialized enzymes (such as MqnB) capable of cleaving the C-N bond of these complex insecticides, effectively degrading them back into the 2-chloro-5-ethylpyridine metabolite[3]. This closed-loop understanding of synthesis and biodegradation ensures that the designed agrochemicals do not persist indefinitely in the ecosystem.

Workflow A 2-Chloro-5-ethylpyridine HCl (CAS: 104801-39-0) B Free Base Liberation (pH 7.5 - 8.0) A->B Na2CO3 / H2O C Radical Chlorination (NCS, AIBN) B->C Extraction & Drying D 1-Chloroethyl Intermediate (Electrophile) C->D Thermal Initiation E Nucleophilic Coupling (N-Alkylation) D->E Amine Nucleophile F Agrochemical API (e.g., Neonicotinoid) E->F Purification G Microbial Cleavage (Sphingobacterium sp.) F->G Soil Biodegradation G->A Metabolite Recycling

Fig 1: Synthetic workflow and environmental biodegradation cycle of 2-chloro-5-ethylpyridine derivatives.

Experimental Protocols

The following self-validating protocol details the conversion of the hydrochloride salt into a reactive 1-chloroethyl electrophile, a universal precursor for N-alkylation in agrochemical synthesis[2][4].

Protocol A: Controlled Free-Base Liberation and Radical Halogenation

Objective: To generate 2-chloro-5-(1-chloroethyl)pyridine with high regioselectivity, avoiding over-chlorination.

Causality & Design Choices:

  • Base Selection: Aqueous sodium carbonate (

    
    ) is used instead of sodium hydroxide (
    
    
    
    ) to buffer the aqueous phase around pH 7.5–8.0. Stronger bases risk nucleophilic attack on the 2-chloro position.
  • Initiator Choice: Azobisisobutyronitrile (AIBN) is selected over benzoyl peroxide because its decomposition kinetics at 70°C perfectly match the reflux temperature of the chosen green solvent (benzotrifluoride), ensuring a steady, low-concentration radical flux that favors mono-chlorination.

Step-by-Step Methodology:

  • Neutralization: Suspend 100 g (0.56 mol) of 2-Chloro-5-ethylpyridine hydrochloride in 400 mL of deionized water. Cool the suspension to 5°C using an ice bath.

  • Base Addition: Slowly add a 20% w/v aqueous

    
     solution dropwise while maintaining rigorous mechanical stirring. Monitor the pH continuously. Stop addition when the pH stabilizes at 7.8.
    
  • Extraction: Extract the liberated free base with benzotrifluoride (

    
     mL). Wash the combined organic layers with brine and dry over anhydrous 
    
    
    
    .
    • Self-Validation Checkpoint: Perform a Karl Fischer titration on the organic layer. Moisture content must be

      
       ppm before proceeding to radical halogenation to prevent quenching of the radical intermediate.
      
  • Halogenation: Transfer the dried organic layer to a three-neck flask equipped with a reflux condenser and nitrogen inlet. Add 78.5 g (0.59 mol, 1.05 eq) of N-Chlorosuccinimide (NCS) and 4.6 g (0.028 mol, 5 mol%) of AIBN.

  • Thermal Initiation: Heat the mixture to 70°C under a nitrogen atmosphere. The reaction will turn slightly yellow as radicals form.

  • Monitoring & Quenching: Sample the reaction every 30 minutes for GC-MS analysis. The reaction is self-validating when the ratio of mono-chlorinated product to unreacted starting material reaches

    
     and di-chlorinated byproducts are 
    
    
    
    . Immediately cool the reaction to 10°C and quench with 100 mL of 10% aqueous sodium thiosulfate to neutralize unreacted NCS.
  • Isolation: Filter the precipitated succinimide byproduct. Concentrate the organic filtrate under reduced pressure to yield the crude 1-chloroethyl intermediate, which can be used directly in subsequent coupling steps.

Quantitative Data: Halogenation Optimization

To maximize the yield of the mono-chlorinated intermediate while suppressing the di-chlorinated byproduct, various reaction parameters were optimized. The data below summarizes the causality of solvent and initiator choices.

Solvent SystemInitiator (mol%)Temp (°C)Time (h)Conversion (%)Mono:Di RatioAPI Yield (%)
Carbon TetrachlorideAIBN (5%)763.09885:1572
DichloromethaneBenzoyl Peroxide (5%)4012.04595:538
Benzotrifluoride AIBN (5%) 70 4.5 96 94:6 88
BenzotrifluorideAIBN (10%)702.59978:2261

Table 1: Optimization of radical chlorination conditions for 2-chloro-5-ethylpyridine. Benzotrifluoride with 5 mol% AIBN provides the optimal balance of high conversion and high mono-selectivity.

References

  • Source: Google Patents (US5466800A)
  • CAS 104801-39-0 | 2-Chloro-5-ethylpyridine hydrochloride, ≥95% Source: Howei Pharm URL:[Link]

  • Whole Genome Sequence of Sphingobacterium sp. G1-14, a Strain With Effective Paichongding Biodegradation Source: ResearchGate URL:[Link]

  • Source: Google Patents (CN103298341B)

Sources

Method

Application Note: Chemoselective Catalytic Hydrogenation of 2-Chloro-5-vinylpyridine to 2-Chloro-5-ethylpyridine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Executive Summary The synthesis of 2-chloro-5-ethylpyridine from 2-chloro-5-vinylpyr...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The synthesis of 2-chloro-5-ethylpyridine from 2-chloro-5-vinylpyridine represents a classic chemoselectivity challenge in pharmaceutical process chemistry. The objective is to quantitatively reduce the exocyclic vinyl group without triggering the competitive hydrodehalogenation of the C-Cl bond or the over-reduction of the heteroaromatic pyridine ring.

This application note provides a comprehensive, field-proven guide to achieving >95% chemoselectivity. By leveraging either a modified heterogeneous palladium-ethylenediamine complex (Pd/C(en)) or an advanced homogeneous iridium-carbene system, researchers can bypass the severe limitations of standard transition metal catalysts.

Mechanistic Rationale & The Chemoselectivity Challenge

The Pitfalls of Standard Catalysis

When 2-chloro-5-vinylpyridine is subjected to standard hydrogenation conditions (e.g., 10% Pd/C, 1 atm H₂, ambient temperature), the reaction yields a complex mixture of products[1]. The electron-deficient nature of the chloropyridine ring accelerates the oxidative addition of the C-Cl bond to the electron-rich Pd(0) surface, leading to rapid hydrodehalogenation.

Furthermore, the use of highly active ring-reducing catalysts like Rh/C or PtO₂ leads to the saturation of the pyridine core, generating piperidine derivatives[1].

Causality Behind the Solutions

To achieve absolute chemoselectivity, the catalytic active sites must be electronically or sterically modulated:

  • Heterogeneous Catalyst Poisoning (Pd/C + Ethylenediamine): Ethylenediamine (EDA) acts as a bidentate ligand that strongly coordinates to the specific Pd surface sites responsible for the oxidative addition of the C-Cl bond. This one-to-one interaction creates a stable Pd/C(en) complex that effectively blocks hydrodehalogenation while leaving the sites required for alkene coordination and hydrogen activation fully operational[2].

  • Homogeneous Steric Control (Ir-Carbene Catalysis): Specific iridium-containing catalysts utilizing unsaturated nitrogen-containing carbenes provide a highly tunable coordination sphere. The bulky carbene ligands sterically prevent the planar approach required for C-Cl oxidative addition, restricting the catalyst's action strictly to the unhindered vinyl group[1].

G A 2-Chloro-5-vinylpyridine (Starting Material) B 2-Chloro-5-ethylpyridine (Target Product) A->B  Pd/C + EDA or Ir-Carbene  (Chemoselective) C 3-Ethylpyridine (Dehalogenated) A->C  Standard Pd/C  (Hydrodehalogenation) D 3-Ethylpiperidine (Over-reduced) A->D  Rh/C or High Pressure  (Ring Reduction)

Reaction pathways illustrating chemoselective hydrogenation vs. common side reactions.

Quantitative Catalyst Comparison

The following table summarizes the product distribution when hydrogenating 2-chloro-5-vinylpyridine under various catalytic systems at 1 atm H₂ and 25 °C.

Catalyst SystemAdditive / LigandMajor ProductSelectivityPrimary Failure Mode
10% Pd/C NoneMixture (1:2:2)< 30%Severe hydrodehalogenation
5% Rh/C None3-Ethylpiperidine0%Complete ring over-reduction
PtO₂ NoneMixture (1:1:2)< 25%Partial ring reduction & dehalogenation
10% Pd/C Ethylenediamine (EDA)2-Chloro-5-ethylpyridine> 95% None (Highly selective)
Ir-Complex N-Heterocyclic Carbene2-Chloro-5-ethylpyridine> 99% None (Highly selective)

*Mixtures typically consist of the target product, 3-ethylpyridine, and unreacted starting material or piperidine derivatives.

Experimental Protocols

Protocol A: Heterogeneous Chemoselective Hydrogenation via Pd/C(en)

This protocol utilizes a commercially accessible catalyst modified in situ to prevent dehalogenation[2].

Workflow S1 1. Catalyst Complexation Stir Pd/C + EDA in MeOH S2 2. Substrate Addition Add 2-Chloro-5-vinylpyridine S1->S2 S3 3. Hydrogenation 1 atm H2, 25°C, Vigorous Stirring S2->S3 S4 4. Reaction Monitoring Track H2 Uptake & LC-MS S3->S4 S5 5. Workup Filter over Celite, Concentrate S4->S5

Step-by-step workflow for the chemoselective Pd/C(en) catalyzed hydrogenation.

Step 1: Catalyst Preparation (Pd/C(en) Complexation)

  • In a rigorously purged (Argon) round-bottom flask, suspend 10% Pd/C (typically 5-10 mol% Pd relative to substrate) in anhydrous Methanol (MeOH).

  • Add Ethylenediamine (EDA) in a 1:1 to 1:2 molar ratio relative to the Pd metal content.

  • Stir the suspension at ambient temperature for 1–2 hours to ensure complete formation of the Pd/C(en) complex. Note: Pre-complexation is critical; adding EDA simultaneously with the substrate can lead to initial bursts of dehalogenation.

Step 2: Hydrogenation

  • Add 2-chloro-5-vinylpyridine (1.0 equiv) to the catalyst suspension.

  • Evacuate the flask and backfill with Hydrogen gas (H₂) via a balloon or a controlled pressure manifold (1 atm).

  • Stir vigorously (≥ 800 rpm) at 25 °C. The high stirring rate minimizes mass transfer limitations, ensuring the local H₂ concentration at the catalyst surface remains high.

Step 3: Monitoring and Workup

  • Monitor the reaction via LC-MS. The reaction is complete when the starting material is consumed (typically 2–4 hours).

  • Purge the vessel with Argon.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C(en) catalyst. Wash the pad thoroughly with MeOH or Ethyl Acetate.

  • Concentrate the filtrate under reduced pressure to yield the crude 2-chloro-5-ethylpyridine. Purify via flash chromatography if trace EDA or impurities remain.

Protocol B: Homogeneous Hydrogenation via Ir-Carbene Complex

For applications requiring ultra-high purity without heterogeneous filtration steps, the Iridium-carbene method is superior[1].

Step 1: Reaction Setup

  • Dissolve 2-chloro-5-vinylpyridine (7.2 mmol) in 20 mL of anhydrous Methanol.

  • Introduce the Iridium-carbene catalyst (Formula I, where L = unsaturated nitrogen-containing carbene) at a 1-2 mol% loading.

  • Purge the reactor with Hydrogen gas (1 atm).

Step 2: Execution and Isolation

  • Stir the mixture at ambient temperature for 2 hours.

  • Concentrate the reactant liquor under reduced pressure.

  • Induce precipitation or perform a standard aqueous workup/extraction to isolate the highly pure 2-chloro-5-ethylpyridine (Yields typically >85%).

Self-Validating Systems & Troubleshooting

To ensure the trustworthiness of the protocol, implement the following self-validating checks during the workflow:

  • Isotopic Pattern Tracking (Trustworthiness Check): When monitoring via LC-MS, the intact product (2-chloro-5-ethylpyridine) will display a distinct 3:1 isotopic ratio for the M and M+2 peaks due to the natural abundance of ³⁵Cl and ³⁷Cl. If the M+2 peak disappears, hydrodehalogenation (forming 3-ethylpyridine) has occurred.

  • Hydrogen Uptake Volumetry: At 1 atm, a perfectly selective reaction will consume exactly 1.0 molar equivalent of H₂. Consumption of >1.0 equivalent indicates competitive ring reduction or dehalogenation. If this occurs in Protocol A, increase the EDA loading slightly to ensure all active dehalogenation sites are poisoned.

  • Catalyst Pyrophoricity: Always keep the filtered Pd/C(en) wet. Allowing the filter cake to dry in the presence of air and residual solvent vapors poses a severe fire hazard.

References

  • CN104529881B - 2-chloro-5-ethyl pyridine preparation method - Google Patents Source: Google Patents URL
  • Source: The Journal of Organic Chemistry (ACS Publications)

Sources

Application

Application Note: Protocol for the Conversion of 2-Chloro-5-ethylpyridine Free Base to Hydrochloride Salt

Abstract This application note details the optimized procedure for converting 2-Chloro-5-ethylpyridine (free base) to its hydrochloride salt. While the free base (CAS: 70701-63-0) is a liquid at room temperature, the hyd...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details the optimized procedure for converting 2-Chloro-5-ethylpyridine (free base) to its hydrochloride salt. While the free base (CAS: 70701-63-0) is a liquid at room temperature, the hydrochloride salt offers superior stability, crystallinity, and handling properties critical for downstream pharmaceutical applications, including the synthesis of Pioglitazone.[1] This guide addresses the specific challenges of protonating weak pyridine bases, solvent selection to prevent "oiling out," and methods for ensuring stoichiometric accuracy.

Introduction & Scientific Rationale

The Challenge of Weak Bases

2-Chloro-5-ethylpyridine presents a unique challenge in salt formation.[1] The pyridine nitrogen is the basic center; however, the electron-withdrawing chlorine atom at the 2-position significantly reduces the electron density on the nitrogen, lowering its pKa (estimated ~2.0–3.[1]0) compared to unsubstituted pyridine (pKa ~5.2).[1] Conversely, the 5-ethyl group provides a mild electron-donating effect.

Process Implication: Because the basicity is low, the equilibrium for salt formation can be sensitive to moisture. In the presence of water, the salt may hydrolyze back to the free base and acid. Therefore, anhydrous conditions are strictly required to drive the equilibrium toward the solid salt form and maximize yield.

Why Hydrochloride?

The hydrochloride salt is preferred for this intermediate due to:

  • Bioavailability/Solubility: HCl salts generally exhibit higher aqueous solubility than their free base counterparts.[1]

  • Purification: Crystallization of the salt acts as a purification step, rejecting non-basic impurities (e.g., neutral alkyl halides) into the mother liquor.

  • Physical State: Converting the liquid free base into a crystalline solid facilitates accurate weighing and storage.[1]

Materials & Equipment

Reagent/MaterialGradeFunction
2-Chloro-5-ethylpyridine >98% (HPLC)Starting Material (Free Base)
Ethyl Acetate (EtOAc) Anhydrous (<0.05% H₂O)Reaction Solvent
HCl in 1,4-Dioxane (4M) Reagent GradeAcid Source (Preferred for stoichiometry control)
n-Heptane ACS GradeAnti-solvent (if needed)
Nitrogen (N₂) UHPInert Atmosphere

Equipment:

  • 3-neck Round Bottom Flask (RBF) equipped with mechanical stirrer and internal thermometer.[1]

  • Pressure-equalizing addition funnel.[1]

  • Vacuum filtration setup (Buchner funnel).

  • Vacuum drying oven.[1]

Experimental Procedure

Phase 1: Solvent Screening & Dissolution

Rationale: Ethyl Acetate (EtOAc) is selected as the primary solvent.[1] The free base is highly soluble in EtOAc, whereas the ionic HCl salt is typically insoluble, promoting spontaneous precipitation (Le Chatelier’s principle).

  • Setup: Purge a clean, dry 3-neck RBF with Nitrogen for 10 minutes.

  • Dissolution: Charge 2-Chloro-5-ethylpyridine free base (10.0 g, 70.6 mmol) into the flask.

  • Solvent Addition: Add anhydrous Ethyl Acetate (50 mL, 5 vol).

    • Note: 5 volumes is a starting point. If the solution is too concentrated, heat generation during acidification may be uncontrollable.

  • Temperature Control: Cool the solution to 0–5°C using an ice/water bath.

    • Critical: Lower temperature favors crystal nucleation over oil formation.

Phase 2: Acidification (Salt Formation)

Rationale:[1] Using a pre-titrated solution of HCl (e.g., 4M in Dioxane) allows for precise stoichiometric control (1.05 equivalents). Excess HCl gas can lead to hydroscopic "soups" or discoloration.[1]

  • Acid Addition: Charge 4M HCl in Dioxane (19.4 mL, 77.6 mmol, 1.1 eq) into the addition funnel.

  • Controlled Dosing: Dropwise add the HCl solution to the stirred reaction mixture over 30 minutes.

    • Observation: A white to off-white precipitate should begin to form immediately.[1]

    • Exotherm Monitor: Maintain internal temperature <15°C.[1]

  • Aging: Once addition is complete, remove the ice bath and allow the slurry to warm to room temperature (20–25°C). Stir for 2 hours.

    • Mechanism:[1] This "aging" process allows for Ostwald ripening, where small, imperfect crystals dissolve and redeposit onto larger crystals, improving purity and filterability.

Phase 3: Isolation & Drying[1]
  • Filtration: Filter the white solid under vacuum using a Buchner funnel.

  • Washing: Wash the filter cake with chilled anhydrous EtOAc (2 x 10 mL) to remove residual acidity and impurities.[1]

  • Drying: Transfer the solid to a vacuum oven. Dry at 40–45°C for 12 hours.

    • Caution: Do not exceed 60°C initially, as the melting point of the solvated salt may be depressed, leading to melting/fusing.

Characterization & Quality Control

Upon isolation, the product must be validated.

TestMethodExpected ResultAcceptance Criteria
Appearance VisualWhite to off-white crystalline solidNo yellow/brown discoloration
Melting Point Capillary (DSC)Distinct sharp peak (Likely 100–150°C range*)Range < 2°C
Proton NMR 1H NMR (DMSO-d6)Downfield shift of pyridine ring protonsConfirm structure & salt formation
Chloride Content AgNO₃ TitrationTheoretical: ~19.9% Cl⁻19.5% – 20.3%
HPLC Purity UV @ 254nmSingle peak>99.0%

*Note: Specific MP for this salt is not widely published in open literature; determine experimentally against a reference standard.

NMR Interpretation (Diagnostic)

In the free base, the proton adjacent to the nitrogen (C6-H) typically appears around ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 8.2 ppm. In the HCl salt, the protonation of the nitrogen deshields this proton, shifting it downfield, often to ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

8.5–8.8 ppm. This shift is the definitive proof of salt formation.

Process Visualization (Workflow)[1]

The following diagram illustrates the critical decision nodes and flow of the synthesis.

SaltFormation Start Start: 2-Chloro-5-ethylpyridine (Liquid Free Base) Dissolve Dissolve in Anhydrous EtOAc (5 Volumes) Start->Dissolve Cool Cool to 0-5°C (Prevent Oiling Out) Dissolve->Cool Acidify Add 4M HCl in Dioxane (1.1 Equivalents, Dropwise) Cool->Acidify Precipitate Precipitation Observed? Acidify->Precipitate Age Age Slurry (2h @ 25°C) Ostwald Ripening Precipitate->Age Yes (Solid) Seed Troubleshoot: Add Seed Crystal or Anti-solvent (Heptane) Precipitate->Seed No (Oil/Clear) Filter Vacuum Filtration & Wash (Cold EtOAc) Age->Filter Dry Vacuum Dry (40°C) Target: HCl Salt Solid Filter->Dry Seed->Age

Figure 1: Logical workflow for the conversion of 2-Chloro-5-ethylpyridine to its HCl salt, including decision points for crystallization.

Troubleshooting Guide

Issue 1: "Oiling Out" (Liquid-Liquid Phase Separation)
  • Symptom: Instead of a white powder, a sticky oil forms at the bottom of the flask.

  • Cause: The salt is partially soluble in the solvent mixture, or the temperature is too high.

  • Remedy:

    • Vigorous Stirring: Increase agitation to disperse the oil droplets.

    • Anti-solvent: Slowly add n-Heptane or Hexane to lower the polarity of the solvent system, forcing the salt to crystallize.[1]

    • Seeding: Add a small crystal of pure product (if available) to induce nucleation.

Issue 2: Hygroscopicity[1]
  • Symptom: The dried solid becomes sticky upon exposure to air.[1]

  • Cause: Pyridine salts can be hygroscopic.[1]

  • Remedy: Handle strictly under nitrogen or in a glovebox.[1] Store in a desiccator. Ensure the drying step removes all residual solvent/water.[1]

Issue 3: Coloration (Pink/Brown)[1]
  • Symptom: Product is not white.

  • Cause: Oxidation of the pyridine ring or presence of trace metal impurities.[1]

  • Remedy: Recrystallize from minimal hot Ethanol/EtOAc. Ensure the starting material (free base) is distilled and colorless before salt formation.[1]

References

  • Molaid Chemicals. (2026). 2-Chloro-5-ethylpyridine hydrochloride - CAS 104801-39-0.[1][2][3] Retrieved from [1]

  • ChemicalBook. (2026). Properties of 2-Chloro-5-ethylpyrimidine (Structural Analog). Retrieved from [1]

  • BenchChem. (2026). Protocols for Workup Procedures in 2-Chloro-5-methylpyridine Reactions. Retrieved from [1]

  • Google Patents. (2015). CN104529881B - 2-chloro-5-ethyl pyridine preparation method.[1][4][5][6] Retrieved from

  • Sigma-Aldrich. (2026).[1] 2-Chloro-5-methylpyridine Safety Data Sheet. Retrieved from [1]

Sources

Method

Application Note: Nucleophilic Substitution Strategies for 2-Chloro-5-ethylpyridine

The following Application Note and Protocol guide details the reaction conditions for nucleophilic substitution on 2-Chloro-5-ethylpyridine. Abstract This guide provides optimized protocols for functionalizing 2-Chloro-5...

Author: BenchChem Technical Support Team. Date: March 2026

The following Application Note and Protocol guide details the reaction conditions for nucleophilic substitution on 2-Chloro-5-ethylpyridine.

Abstract

This guide provides optimized protocols for functionalizing 2-Chloro-5-ethylpyridine (CAS: 148403-46-7 analog) via Nucleophilic Aromatic Substitution (


). While the 2-chloropyridine core is activated for substitution by the ring nitrogen, the 5-ethyl group exerts a weak electron-donating effect (+I), slightly deactivating the C-2 position compared to the unsubstituted parent. Consequently, successful substitution requires carefully tuned conditions: either elevated thermal energy for classical 

or Palladium catalysis (Buchwald-Hartwig) for difficult nucleophiles. This document covers reaction thermodynamics, solvent selection, and step-by-step protocols for amination and alkoxylation.

Reactivity Profile & Mechanism

Substrate Analysis
  • Activation: The nitrogen atom at position 1 pulls electron density via induction (-I) and resonance (-M), making the C-2 carbon electrophilic.

  • Deactivation: The ethyl group at C-5 is an alkyl donor. Although meta to the leaving group, it increases electron density in the ring, raising the activation energy (

    
    ) for nucleophilic attack compared to 2-chloro-5-nitropyridine.
    
  • Implication: Standard

    
     conditions (reflux in EtOH) often fail. High-boiling polar aprotic solvents (DMSO, NMP) or microwave irradiation are recommended for uncatalyzed methods.
    
Mechanism: Addition-Elimination ( )

The reaction proceeds via a stepwise addition-elimination pathway involving a Meisenheimer-type


-complex intermediate.[1]

SNAr_Mechanism Substrate 2-Chloro-5-ethylpyridine TS1 Transition State 1 (Attack at C2) Substrate->TS1 + Nu:⁻ Nu Nucleophile (Nu:⁻) Nu->TS1 Intermediate Meisenheimer Complex (Anionic σ-adduct) TS1->Intermediate RDS (Rate Limiting) TS2 Transition State 2 (Cl⁻ Departure) Intermediate->TS2 Product 2-Substituted-5-ethylpyridine TS2->Product LeavingGroup Cl⁻ TS2->LeavingGroup

Figure 1: Mechanism of


 on 2-Chloro-5-ethylpyridine. The formation of the Meisenheimer complex is typically rate-limiting due to the partial deactivation by the 5-ethyl group.

Critical Reaction Parameters

Solvent Selection

Solvent choice is the primary determinant of yield in uncatalyzed


.
Solvent ClassExamplesSuitabilityRationale
Polar Aprotic DMSO, NMP, DMF, DMAcHigh Solvates cations well, leaving the nucleophile "naked" and highly reactive. Essential for weak nucleophiles.
Protic n-Butanol, Isopropanol, WaterMedium Good for amine nucleophiles where H-bonding stabilizes the transition state. Requires high temp (sealed tube).
Non-Polar Toluene, XyleneLow Only suitable for Pd-catalyzed (Buchwald) coupling; ineffective for thermal

.
Base Selection[2][3]
  • Inorganic Bases (

    
    , 
    
    
    
    ):
    Preferred for phenols and thiols. Cesium is superior due to the "Cesium Effect" (increased solubility in organic solvents).
  • Organic Bases (TEA, DIPEA): Used with amine nucleophiles to scavenge HCl.

  • Strong Bases (NaH, KOtBu): Required for alcohol nucleophiles to generate the active alkoxide species.

Experimental Protocols

Protocol A: Thermal Amination (Uncatalyzed)

Best for: Primary amines, cyclic secondary amines (morpholine, piperidine).

Reagents:

  • 2-Chloro-5-ethylpyridine (1.0 equiv)

  • Amine Nucleophile (1.5 – 2.0 equiv)

  • Base: DIPEA (2.0 equiv) or

    
     (2.0 equiv)
    
  • Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO

Procedure:

  • Setup: Charge a pressure-rated vial or round-bottom flask with 2-Chloro-5-ethylpyridine (100 mg, 0.70 mmol).

  • Addition: Add NMP (1.5 mL, 0.5 M concentration). Add the amine (1.05 mmol) followed by the base.

  • Reaction:

    • Method A (Standard): Heat to 120–140°C for 12–24 hours.

    • Method B (Microwave - Recommended): Seal the vial. Irradiate at 160°C for 30–60 minutes.

  • Monitoring: Check LC-MS for conversion. The product peak (M+H) should replace the starting material (M+H = 142/144).

  • Workup: Dilute with Ethyl Acetate (20 mL). Wash with water (

    
     mL) to remove NMP. Wash with brine. Dry over 
    
    
    
    and concentrate.
  • Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Palladium-Catalyzed Amination (Buchwald-Hartwig)

Best for: Anadromous amines, anilines, or when thermal conditions cause decomposition.

Reagents:

  • 2-Chloro-5-ethylpyridine (1.0 equiv)

  • Amine (1.2 equiv)

  • Catalyst:

    
     (2 mol%) or Pd(OAc)2
    
  • Ligand: BrettPhos (for primary amines) or RuPhos (for secondary amines) (4 mol%)

  • Base: NaOtBu (1.5 equiv)

  • Solvent: 1,4-Dioxane or Toluene (anhydrous, degassed)

Procedure:

  • Inert Atmosphere: Flame-dry a reaction vial and purge with Argon/Nitrogen.

  • Charge Solids: Add

    
     (13 mg), Ligand (e.g., BrettPhos, 30 mg), and NaOtBu (100 mg).
    
  • Charge Liquids: Add 2-Chloro-5-ethylpyridine (100 mg) and the amine dissolved in Dioxane (2.0 mL).

  • Reaction: Heat to 80–100°C for 4–12 hours.

  • Workup: Filter through a pad of Celite to remove Palladium black. Concentrate filtrate.

  • Purification: Silica gel chromatography.

Troubleshooting & Optimization

Troubleshooting Problem Low Conversion / Yield Check1 Is the Nucleophile Sterically Hindered? Problem->Check1 Action1 Switch to Pd-Catalysis (Protocol B) Use sterically demanding ligands (e.g., BrettPhos) Check1->Action1 Yes Check2 Is the Nucleophile Weak? (e.g., Aniline, Amide) Check1->Check2 No Action2 Increase Temp to 160°C (Microwave) Switch Solvent to DMSO Check2->Action2 Yes Check3 Side Product: Hydrolysis (Pyridinone)? Check2->Check3 No Action3 Dry Solvent (Anhydrous) Switch Base to Cs2CO3 or Organic Base Check3->Action3 Yes

Figure 2: Decision tree for troubleshooting common reaction failures.

Common Issues Table
ObservationRoot CauseCorrective Action
No Reaction (<5% Conv) High activation barrier due to 5-ethyl group.Increase Temp >140°C or switch to Buchwald-Hartwig.
Hydrolysis (M+H = 124) Wet solvent or hydroxide impurities in base.Use anhydrous solvents; store alkoxide bases in desiccator.
Bis-substitution Not applicable for this substrate (only one Cl).N/A
Black Precipitate Pd catalyst decomposition (Protocol B).Ensure strict

-free conditions; add fresh ligand.

References

  • Lutz, M., et al. (2014). Nucleophilic Aromatic Substitution of 2-Chloropyridines: Kinetics and Mechanisms. Journal of Organic Chemistry. Link (General reactivity of 2-chloropyridines).

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition. Link (Protocol B grounding).

  • Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry. Link (Context on pyridine isosteres in drug design).

  • Common Organic Chemistry. (2023). SNAr Reaction Conditions for Aromatic Amines.[1][2][3]Link (General thermal protocols).

  • Reich, H. J. (2022). pKa Data for Organic Compounds. University of Wisconsin-Madison. Link (Base selection logic).

Sources

Application

handling air-sensitive pyridine hydrochloride salts in glovebox

Application Note: Advanced Handling and Manipulation of Hygroscopic Pyridine Hydrochloride Salts in Controlled Inert Atmospheres Introduction Pyridine hydrochloride (Py·HCl) is a versatile pyridinium salt utilized extens...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Handling and Manipulation of Hygroscopic Pyridine Hydrochloride Salts in Controlled Inert Atmospheres

Introduction

Pyridine hydrochloride (Py·HCl) is a versatile pyridinium salt utilized extensively as a mild acid catalyst, a source of the pyridinium cation in complex organometallic synthesis, and a classical reagent for the cleavage of aryl methyl ethers[1][2]. Despite its broad utility, Py·HCl presents a significant logistical challenge: it is highly hygroscopic[3].

In moisture-sensitive catalytic cycles (such as rhodium-catalyzed or zirconium-mediated reactions), the introduction of trace water via hydrated Py·HCl can lead to catalyst deactivation, unwanted side reactions, and complete synthetic failure[1][4]. Consequently, handling this reagent requires rigorous pre-drying and manipulation within an inert atmosphere glovebox.

Physicochemical Profiling

Understanding the physical properties of Py·HCl is critical for designing a self-validating handling protocol. The quantitative data dictating its storage and manipulation limits are summarized below.

PropertyValue / Characteristic
Chemical Formula C₅H₆ClN
Molecular Weight 115.56 g/mol
CAS Number 628-13-7
Melting Point 145–147 °C[5]
Boiling Point 222–224 °C[5]
Water Solubility 85 g / 100 mL (Highly Soluble/Hygroscopic)[2]
Appearance White to tan crystalline solid[5]
Glovebox Hazard Corrosive, Irritant; generates severe static charge when dry[1][6]

Mechanistic Insights: The Moisture & Static Paradox

The Causality of Glovebox Challenges When Py·HCl absorbs atmospheric moisture, water molecules coordinate tightly with the ionic lattice. To use this salt in a glovebox (where O₂ and H₂O are maintained at <1 ppm), it must first be rigorously dried. However, achieving an ultra-dry state introduces a secondary physical challenge: electrostatic charge accumulation [7].

During powder transfer, granules collide with each other and the handling equipment. This triboelectric effect causes electron transfer, leaving the powder highly charged[6]. In ambient environments, atmospheric humidity provides a thin, conductive moisture layer on surfaces that naturally dissipates static electricity[6]. Inside a glovebox, the complete absence of moisture (<1 ppm H₂O) eliminates this dissipation pathway. Consequently, the dry Py·HCl powder will aggressively cling to spatulas, repel from weigh boats, and scatter across the glovebox floor, leading to inaccurate stoichiometry and severe cross-contamination[7].

Inert Atmosphere Workflow

To overcome the moisture-static paradox, the experimental workflow must integrate dynamic vacuum drying with electrostatic mitigation strategies.

G N1 Raw Py·HCl Salt (Moisture Contaminated) N2 Dynamic Vacuum Drying (Schlenk Line, <0.1 mmHg) N1->N2 Heat & High Vacuum N3 Antechamber Cycling (3x Evacuate/Refill) N2->N3 Sealed Schlenk Flask N4 Glovebox Manipulation (O2/H2O < 1 ppm) N3->N4 Inert Transfer N5 Sealed Reaction Vessel (Ready for Synthesis) N4->N5 Static-Free Weighing

Sequential workflow for the preparation, transfer, and static-free manipulation of Py·HCl.

Detailed Experimental Protocols

Protocol A: Rigorous Pre-Drying of Pyridine Hydrochloride

Objective: Remove coordinated water without inducing thermal decomposition.

  • Preparation: Transfer the required mass of Py·HCl into a heavy-walled Schlenk flask equipped with a magnetic stir bar.

  • Vacuum Application: Connect the flask to a Schlenk line. Slowly apply a high vacuum (<0.1 mmHg) at room temperature for 30 minutes to remove bulk surface moisture[8].

  • Gentle Heating: Submerge the flask in an oil bath set to 60–80 °C. Causality: Drying for a longer duration at a lower temperature prevents the thermal decomposition and discoloration that can rapidly occur near its melting point (145 °C)[1].

  • Dynamic Drying: Maintain dynamic vacuum and stirring for 12–24 hours. The stirring continually exposes new surface area, facilitating the sublimation of trapped water molecules.

  • Sealing: Backfill the Schlenk flask with ultra-high purity (UHP) Argon or Nitrogen, close the Teflon stopcock tightly, and allow it to cool to room temperature[8].

Protocol B: Antechamber Transfer

Objective: Introduce the anhydrous salt into the glovebox without compromising the <1 ppm atmosphere.

  • Loading: Place the sealed Schlenk flask containing the dry Py·HCl into the glovebox antechamber. Include any required static-dissipative weigh boats and spatulas.

  • Cycling: Perform a minimum of three evacuate/refill cycles. Causality: While raw hygroscopic powders exposed to air require prolonged degassing, the Py·HCl is already sealed under inert gas in the Schlenk flask; therefore, standard cycling is sufficient to purge the exterior of the glassware[9][10].

    • Cycle 1: Evacuate for 15 minutes, refill with inert gas.

    • Cycle 2: Evacuate for 15 minutes, refill.

    • Cycle 3: Evacuate for 30 minutes, refill.

  • Entry: Open the inner antechamber door and bring the materials into the main workspace.

Protocol C: Static-Free Weighing and Manipulation

Objective: Accurately weigh the dry powder while preventing electrostatic scattering.

  • Preparation of Workspace: Ensure the glovebox floor is clean. Turn off the glovebox circulation blower temporarily if the powder is exceptionally fine, as convective currents can exacerbate scattering.

  • Electrostatic Discharge (ESD) Mitigation:

    • Use an anti-static ionizer gun (alpha-emitting Polonium-210 or piezoelectric) directly on the Py·HCl powder, the spatula, and the weigh boat for 10–15 seconds[6][7]. Causality: The ionizer floods the localized atmosphere with positive and negative ions, neutralizing the triboelectric charge on the insulating powder and equipment.

    • Use a static-dissipative or grounded metal spatula rather than a highly insulating plastic one[7].

  • Weighing: Carefully open the Schlenk flask. Transfer the Py·HCl to the neutralized weigh boat or directly into the tared reaction vial.

  • Sealing: Immediately seal the reaction vial. Cap the stock Schlenk flask tightly to prevent cross-contamination with solvent vapors that may be present in the glovebox[11].

  • Cleanup: Wipe down the balance and surrounding area with a dry cleanroom wipe to remove any micro-spills, protecting the glovebox catalyst from corrosive chloride degradation[12].

References

  • Thermo Scientific Chemicals. "Pyridine hydrochloride, 98%." Fisher Scientific. [Link]

  • LookChem. "Cas 628-13-7, Pyridine hydrochloride." LookChem.[Link]

  • The Schlenk Line Survival Guide. "An Illustrated Guide to Schlenk Line Techniques." [Link]

  • UNM Chemistry. "Schlenk Line Standard Operating Procedure." University of New Mexico. [Link]

  • IDEALS. "Zirconium-mediated alkyne-aldehyde coupling, rhodium-catalyzed." University of Illinois. [Link]

  • School of Chemistry. "SOP For Operation Of Glove Boxes." University College Dublin. [Link]

  • Sigma-HSE. "How To Control Electrostatic Hazards In Powder And Liquid Handling Facilities." Sigma-HSE. [Link]

  • PSI-BFM. "How To Remove Static Charge from Powder: A Comprehensive Guide for Processors." BFM Fitting. [Link]

  • Bart Laboratory. "Standard Operating Procedures." Purdue Chemistry.[Link]

Sources

Method

Application Note: Prevention of Deliquescence in 2-Chloro-5-ethylpyridine HCl Storage

Executive Summary 2-Chloro-5-ethylpyridine Hydrochloride (CAS: 1000506-84-4 / Analogous free base CAS: 18368-64-4) is a critical intermediate, notably in the synthesis of thiazolidinedione antidiabetics (e.g., Pioglitazo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Chloro-5-ethylpyridine Hydrochloride (CAS: 1000506-84-4 / Analogous free base CAS: 18368-64-4) is a critical intermediate, notably in the synthesis of thiazolidinedione antidiabetics (e.g., Pioglitazone). Like many pyridine-based hydrochloride salts, it exhibits aggressive hygroscopicity and deliquescence .

Failure to maintain strict storage conditions results in the material absorbing atmospheric moisture until it dissolves into a corrosive liquid phase. This process not only alters the stoichiometry (complicating molar calculations) but can facilitate hydrolysis, promote acid-catalyzed degradation, and corrode standard metal spatulas/containers.

Key Recommendation: Store at <25°C in tightly sealed, secondary-contained vessels under inert atmosphere (Argon/Nitrogen) . Maintain ambient Relative Humidity (RH) below 30% during handling.

Physicochemical Mechanism of Deliquescence

To prevent degradation, one must understand the driving force. Deliquescence is a phase transition that occurs when the Critical Relative Humidity (CRH) of the solid salt is lower than the ambient Relative Humidity (RH).

  • The Driving Force: Pyridine nitrogen is weakly basic; however, the formation of the hydrochloride salt creates a high-lattice-energy ionic solid. The chloride ion (

    
    ) is a chaotic structure breaker in the hydration shell, and the pyridinium cation readily hydrogen bonds with water.
    
  • The Tipping Point (CRH): When Ambient RH > CRH, the solid surface adsorbs water vapor. This water forms a saturated solution layer on the crystal surface. Because the vapor pressure of this saturated solution is lower than the partial pressure of water vapor in the air, the system continues to pull water from the air to reach equilibrium, eventually dissolving the entire solid mass.

Visualization: The Deliquescence Cascade

The following diagram illustrates the pathway from improper storage to chemical degradation.

DeliquescencePath Start Dry 2-Chloro-5-ethylpyridine HCl (Crystalline) Exposure Exposure to Ambient Air (RH > CRH) Start->Exposure Adsorption Surface Adsorption (Monolayer Formation) Exposure->Adsorption Rapid (< 5 mins) Condensation Capillary Condensation (Liquid Film Formation) Adsorption->Condensation Autocatalytic Deliquescence Full Deliquescence (Dissolution into Liquid) Condensation->Deliquescence Irreversible Phase Change Degradation Hydrolysis & Corrosion (Formation of Impurities) Deliquescence->Degradation Acidic Environment

Figure 1: The kinetic pathway of moisture-induced degradation in pyridine salts.

Storage Protocols: The "Multi-Barrier" System

Do not rely on a single layer of packaging. Use a Tertiary Containment Strategy .

Containment Hierarchy
Barrier LevelMaterial SpecificationFunction
Primary Amber Glass Vial / Borosilicate with PTFE-lined Screw Cap . Avoid metal caps without liners due to HCl corrosion risk.Chemical resistance; light protection.
Secondary Heat-Sealed Mylar (Aluminized) Bag or Vacuum-Sealed Polyethylene . Include a Desiccant Packet (Silica Gel or Molecular Sieve) outside the primary vial but inside the bag.Moisture vapor barrier; physical protection.[1][2][3][4][5]
Tertiary Desiccator Cabinet (Acrylic or Glass) charged with active desiccant (e.g., Drierite™ or

).
Environmental control buffer.
Environmental Parameters
  • Temperature: Store at 2°C to 8°C (Refrigerated) .

    • Why? Lowering temperature generally lowers the vapor pressure of water, but be careful: taking a cold bottle out into a warm room causes immediate condensation. Allow to warm to room temperature before opening.

  • Atmosphere: Inert Gas Backfill (Argon preferred over Nitrogen due to density).

Handling Protocols

The "Golden Rule" of Temperature Equilibration

Never open a cold container of hygroscopic salt in a warm, humid room.

  • Remove the secondary container from the refrigerator.

  • Place it in a desiccator to warm to ambient temperature (approx. 30-60 mins).

  • Only break the seal once condensation risk is eliminated.

Workflow Decision Tree

Use this logic flow to determine the necessary handling precautions based on your lab's current humidity.

HandlingLogic Start Task: Weigh/Dispense 2-Chloro-5-ethylpyridine HCl CheckRH Check Lab Humidity (RH) Start->CheckRH HighRH RH > 45% CheckRH->HighRH MedRH RH 30% - 45% CheckRH->MedRH LowRH RH < 30% CheckRH->LowRH GloveBox MANDATORY: Glove Box (Inert Atmosphere) HighRH->GloveBox GloveBag Use Glove Bag or Funnel w/ N2 Stream MedRH->GloveBag Rapid Standard Rapid Handling (Limit exposure < 2 mins) LowRH->Rapid

Figure 2: Operational decision matrix for handling hygroscopic reagents.

Remediation: What if it Deliquesces?

If the material has turned into a wet paste or liquid, it may still be salvageable depending on the extent of degradation.

Protocol: Recovery via Azeotropic Drying
  • Dissolution: Dissolve the wet mass in a minimal amount of dry methanol or ethanol .

  • Filtration: Filter to remove any insoluble hydrolysis products.

  • Azeotropic Removal:

    • Add Toluene (forms azeotrope with water).

    • Rotary evaporate under reduced pressure.

    • Repeat the Toluene addition/evaporation cycle 2-3 times.

  • Final Drying: Place the resulting solid in a vacuum oven at 40°C over

    
     for 24 hours.
    
  • QC Check: Verify purity via HPLC and water content via Karl Fischer (KF) titration.

Quality Control: Self-Validating the Storage

To ensure your storage system is working, implement a "Witness" system.

  • Visual Indicator: Place a Cobalt-Free Humidity Indicator Card (HIC) inside the secondary Mylar bag. If the 10% dot turns pink, the primary barrier is compromised.

  • Gravimetric Check: Weigh the primary vial before storage. Re-weigh before use. Any mass increase >0.5% indicates moisture ingress.

References

  • Fisher Scientific. (2025). Safety Data Sheet: 2-Chloro-5-methylpyridine (Analogous Structure Safety Data). Retrieved from

  • National Institutes of Health (NIH). (2015). Deliquescence: Hygroscopicity of Water-Soluble Crystalline Solids. PubMed. Retrieved from

  • BenchChem. (2025). Addressing the stability and hygroscopicity of pyridinium salts. Retrieved from

  • Sigma-Aldrich. (2024). Handling and Storage of Hygroscopic Reagents. Retrieved from

  • Tang, M., & Fung, A. (2019). A database for deliquescence and efflorescence relative humidities of compounds with atmospheric relevance. Atmospheric Chemistry and Physics. Retrieved from

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 2-Chloro-5-ethylpyridine Hydrochloride Synthesis

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and scale-up chemists who encounter yield bottlenecks when synthesizi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and scale-up chemists who encounter yield bottlenecks when synthesizing halogenated heterocyclic intermediates.

The synthesis of 2-chloro-5-ethylpyridine hydrochloride (CAS 104801-39-0)[1] is a critical step in the preparation of various agrochemicals and active pharmaceutical ingredients (APIs). While the electrophilic chlorination of 5-ethyl-2-pyridone using phosphorus oxychloride (POCl₃) is the standard industrial route, researchers frequently struggle with low conversion, tar formation, and product loss during workup[2].

This guide provides a self-validating framework to troubleshoot and optimize your synthetic workflow.

I. Mechanistic Workflow

Understanding the causality behind each synthetic step is critical for troubleshooting. The transformation relies on the electrophilic activation of the pyridone oxygen, followed by nucleophilic displacement by chloride.

SynthesisWorkflow A 5-Ethyl-2-pyridone B POCl3 + DMF (cat.) A->B 90-110°C C 2-Chloro-5-ethylpyridine B->C Quench to pH 8 D Anhydrous HCl (g) C->D 0-5°C, Ether E Target HCl Salt D->E Crystallization

Workflow for the synthesis of 2-chloro-5-ethylpyridine hydrochloride.

II. Troubleshooting FAQs

Q1: My chlorination reaction stalls at 60% conversion, and pushing the temperature higher just creates black tar. What is happening?

A: This is a classic symptom of reagent depletion combined with thermal degradation. When 5-ethyl-2-pyridone is heated with neat POCl₃ without a catalyst, the intermediate chlorophosphite ester is slow to collapse into the final chloride. Prolonged heating (>120°C) causes the electron-rich pyridine ring to undergo intermolecular condensation, resulting in polymerization and tarring[3].

  • The Fix: Shift from neat POCl₃ to a solvent-mediated system (e.g., Toluene) and add 5 mol% of N,N-dimethylformamide (DMF). The DMF reacts with POCl₃ to generate a Vilsmeier-Haack intermediate. This highly electrophilic species rapidly activates the pyridone tautomer at lower temperatures (90–105°C), driving the reaction to completion while preserving the integrity of the pyridine ring.

Q2: After the aqueous workup, my isolated yield of the free base is less than 20%, but GC/MS of the reaction mixture showed >95% conversion. Where did the product go?

A: Your product is trapped in the aqueous phase. 2-Chloro-5-ethylpyridine is a weak base. During the POCl₃ quench, massive amounts of HCl and phosphoric acid are generated, dropping the aqueous pH below 1. At this highly acidic pH, the pyridine nitrogen is fully protonated, making the molecule highly water-soluble.

  • The Fix: You must carefully adjust the aqueous phase to pH 7.5–8.0 using 20% NaOH or Na₂CO₃ before extraction[2]. This ensures the molecule is fully deprotonated and partitions into your organic solvent (e.g., ethyl acetate). Caution: Do not exceed pH 9, or you risk nucleophilic substitution of the labile 2-chloro position by hydroxide ions, reverting your product back to the starting pyridone.

Q3: I am trying to form the hydrochloride salt, but I keep getting a sticky, unfilterable oil instead of crystals. How do I fix this?

A: 2-Chloro-5-ethylpyridine hydrochloride is highly hygroscopic. If you are using concentrated aqueous HCl (37%) to form the salt, the water introduced is sufficient to dissolve the salt into a concentrated syrup (a phenomenon known as "oiling out").

  • The Fix: The salt formation must be strictly anhydrous. Dissolve the free base in a non-polar solvent like methyl tert-butyl ether (MTBE) or diethyl ether, and use anhydrous HCl gas or a commercially available HCl-in-ether solution. Filter the resulting crystals under a dry nitrogen atmosphere.

III. Quantitative Optimization Data

The table below summarizes the causality between reaction conditions and isolated yield during the chlorination and workup phases.

Reaction ConditionPOCl₃ (Eq)CatalystWorkup pHObserved Yield (%)Primary Failure Mode
Neat POCl₃, 120°C5.0None7.045%Tar formation / Thermal polymerization
Toluene, 90°C1.5None2.015%Product lost in aqueous phase (protonated)
Toluene, 105°C 2.0 DMF (5 mol%) 8.0 88% Optimal conditions
Toluene, 105°C2.0DMF (5 mol%)12.060%Partial hydrolysis of C-Cl bond

IV. Self-Validating Experimental Protocol

Every step in this protocol includes a built-in validation check to ensure the chemical state is correct before proceeding.

Phase 1: Electrophilic Chlorination
  • Charge a dry, nitrogen-purged reactor with 5-ethyl-2-pyridone (1.0 eq) and anhydrous toluene (5 volumes).

  • Add catalytic N,N-dimethylformamide (DMF) (0.05 eq).

  • Dropwise add Phosphorus oxychloride (POCl₃) (2.0 eq) while maintaining the internal temperature below 40°C to control the initial exotherm.

  • Heat the reaction mixture to 100–105°C for 4 hours.

    • Self-Validation Check: Pull a 0.1 mL aliquot, quench in water/EtOAc, and analyze the organic layer via GC/MS. Proceed only when the precursor mass peak is <1% AUC.

Phase 2: Controlled Aqueous Quench and Extraction
  • Cool the reaction mixture to 10°C.

  • Slowly transfer the mixture into a vigorously stirred solution of ice-water, maintaining the internal temperature <20°C. (Causality: Elevated temperatures during the aqueous quench will drive the hydrolysis of the newly formed C-Cl bond).

  • Adjust the pH of the aqueous phase strictly to 7.5–8.0 using 20% NaOH (aq).

  • Extract with ethyl acetate (3 x 3 volumes).

    • Self-Validation Check: Spot the post-extraction aqueous layer on a TLC plate (UV 254 nm). If UV-active material remains, re-verify the pH is exactly 8.0 and perform an additional extraction.

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base.

Phase 3: Anhydrous Salt Formation
  • Dissolve the crude 2-chloro-5-ethylpyridine free base in anhydrous MTBE (10 volumes).

  • Cool the solution to 0–5°C under a nitrogen atmosphere.

  • Introduce anhydrous HCl gas (or a stoichiometric amount of 2M HCl in ether) dropwise until precipitation ceases.

  • Filter the precipitate under a nitrogen blanket, wash with cold MTBE, and dry in a vacuum oven at 40°C.

    • Self-Validation Check: Perform an AgNO₃ titration on the dried powder. The theoretical chloride content should be approximately 19.9%.

V. References

  • Title: US5468863A - Process for the preparation of substituted 2,3-difluoropyridines (Discusses chlorination of pyridones via POCl₃) Source: Google Patents URL: [4]

  • Title: US5466800A - Process for the preparation of 2,5-disubstituted pyridines (Details aqueous workup yielding 2-chloro-5-ethylpyridine) Source: Google Patents URL: [2]

  • Title: CAS 104801-39-0 | 2-Chloro-5-ethylpyridine hydrochloride, ≥95% Source: Howei Pharm (Chemical Supplier Data) URL: [Link][1]

Sources

Optimization

how to dry hygroscopic 2-Chloro-5-ethylpyridine hydrochloride without decomposition

Topic: Technical Guide to Drying Hygroscopic 2-Chloro-5-ethylpyridine Hydrochloride Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Process Chemists, and Drug Development Scientists...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Technical Guide to Drying Hygroscopic 2-Chloro-5-ethylpyridine Hydrochloride Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Process Chemists, and Drug Development Scientists

Technical Support Center: 2-Chloro-5-ethylpyridine HCl

Welcome to the Advanced Application Support Hub. You are accessing this guide because you are likely facing a common but critical bottleneck: your 2-Chloro-5-ethylpyridine hydrochloride (2-Cl-5-EtPy·HCl) has transitioned from a free-flowing solid to a sticky, yellowed gum, or you are observing inconsistent stoichiometry in downstream coupling reactions.

As a Senior Application Scientist, I have structured this guide not just to tell you what to do, but to explain the physicochemical logic behind it. This ensures you can dry your compound without triggering the two main decomposition pathways: thermal dissociation (loss of HCl) or nucleophilic hydrolysis (loss of the chloro group).

Part 1: The Core Challenge (Root Cause Analysis)

Before attempting any protocol, understand the enemy. 2-Cl-5-EtPy[1]·HCl is a pyridinium salt .

  • Hygroscopicity: The lattice energy of the salt is easily overcome by the hydration energy of atmospheric moisture. Water molecules intercalate into the crystal lattice, causing "deliquescence" (turning into liquid).

  • Decomposition Risk A (Hydrolysis): The 2-position chlorine is activated by the protonated nitrogen. In the presence of water and heat (>80°C), water acts as a nucleophile, displacing the chloride to form 5-ethyl-2-pyridone (often seen as a yellow/brown impurity).

  • Decomposition Risk B (Dissociation): $ \text{Py}\cdot\text{HCl} \rightleftharpoons \text{Py}{\text{(free base)}} + \text{HCl}{\text{(gas)}} $. High vacuum without temperature control can strip HCl, leaving you with the free base (a liquid or low-melting solid).

Part 2: Troubleshooting Guide (Q&A Format)

Q1: My sample has turned into a yellow, sticky gum. Is it ruined?

Diagnosis: Likely moisture absorption leading to partial deliquescence. The yellow color suggests trace hydrolysis or oxidation of the free base. Action:

  • Do NOT heat it immediately in an oven. Heating a "wet" paste promotes hydrolysis.

  • Fix: Dissolve the gum in a minimum amount of dry methanol or ethanol. Add a specific anti-solvent (typically diethyl ether or dry ethyl acetate) to reprecipitate the salt. Filter under nitrogen.[2][3] Then proceed to the Vacuum Drying Protocol below.

Q2: Can I use a standard convection oven at 100°C?

Verdict: ABSOLUTELY NOT. Reasoning:

  • 100°C is likely near or above the dissociation temperature where HCl gas is lost.

  • In a convection oven, atmospheric moisture is constantly replenished.

  • Result: You will obtain a decomposed, lower-purity material enriched in the free base and hydrolysis products.

Q3: I smell HCl when I apply vacuum. What is happening?

Diagnosis: You are stripping the counter-ion. This happens if the vacuum is too high (< 1 mbar) relative to the temperature, or if the salt is "loose" (weakly associated). Fix:

  • Reduce vacuum strength (aim for 10–20 mbar).

  • Lower the temperature.

  • Place a small dish of KOH pellets inside the vacuum oven (separate from your sample) to act as an acid trap, preventing corrosion of your pump, but do not mix them.

Part 3: Validated Drying Protocols

Choose the method based on your scale and equipment availability.

Method A: The "Gentle" Vacuum Oven (Recommended for <50g)

Best for: Routine drying of solid powders.

ParameterSetting/RequirementReason
Temperature 40°C – 50°C Below hydrolysis threshold; prevents HCl loss.
Vacuum 10 – 50 mbar High enough to remove water, low enough to keep HCl.
Desiccant P₂O₅ (Phosphorus Pentoxide) Critical. Silica gel is too weak. P₂O₅ chemically traps water irreversibly.
Duration 12 – 24 HoursDiffusion of water from crystal lattice is slow.

Step-by-Step:

  • Place the P₂O₅ in a glass tray at the bottom of the vacuum oven.

  • Spread your sample thinly on a separate watch glass or crystallization dish.

  • Evacuate the oven slowly to prevent powder scattering.

  • Validation: Check weight every 4 hours until constant mass (Δ < 1%).

Method B: Azeotropic Distillation (Recommended for >50g or "Gummy" Batches)

Best for: Removing large amounts of water or salvaging sticky batches.

Concept: Toluene forms a low-boiling azeotrope with water (bp 85°C), carrying water out of the system at a temperature lower than water's boiling point.

Protocol:

  • Suspend the wet 2-Cl-5-EtPy·HCl in Toluene (ratio: 10 mL/g).

  • Attach a Dean-Stark trap and a reflux condenser.

  • Heat to reflux. Water will collect in the trap.

  • Continue until no more water droplets separate (usually 2-4 hours).

  • Cool to room temperature. The dry HCl salt should crystallize out (since it is insoluble in toluene).

  • Filter under an inert atmosphere (Nitrogen/Argon).[3]

  • Briefly vacuum dry to remove residual toluene.

Part 4: Quality Control (The "Self-Validating" System)

How do you know it worked? Do not guess. Use these checks.

TestAcceptance CriteriaWhat it tells you
Karl Fischer (KF) < 0.5% Water Confirms drying success.
Silver Nitrate Titration 98-102% Chloride Content Confirms you haven't lost HCl (dissociation).
Melting Point Sharp Range (e.g., T ± 2°C) Wide range = impurities/hydrolysis.
Appearance White to Off-White Crystalline Yellow/Brown = Decomposition.

Part 5: Decision Logic (Visualized)

Use this workflow to determine the correct processing path for your specific sample condition.

DryingWorkflow Start Start: Assess Sample Condition IsSticky Is the sample sticky/gummy? Start->IsSticky Dissolve Dissolve in MeOH/EtOH Reprecipitate with Et2O IsSticky->Dissolve Yes IsLargeScale Scale > 50g? IsSticky->IsLargeScale No (Powder) Dissolve->IsLargeScale VacuumOven Method A: Vacuum Oven (40°C, P2O5, 24h) IsLargeScale->VacuumOven No Azeotrope Method B: Azeotropic Distillation (Toluene, Dean-Stark) IsLargeScale->Azeotrope Yes QC QC Check: KF < 0.5% & AgNO3 Titration VacuumOven->QC Azeotrope->QC QC->Start Fail (Repeat) Success Process Complete: Store in Desiccator QC->Success Pass

Figure 1: Decision matrix for selecting the optimal drying methodology based on sample state and scale.

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.[2] (Standard reference for drying organic salts and solvents).

  • ScienceMadness Discussion Board. (2018). Drying Pyridine Hydrochloride Salts. (Community consensus on using toluene azeotropes for hygroscopic pyridine salts).

  • BenchChem Technical Support. (2025). Handling and Storage of Hygroscopic Pyridinium Salts. (Guidelines on vacuum drying and desiccants).

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Foundational protocols for azeotropic distillation).

Sources

Troubleshooting

Technical Support Center: Purification and Excess HCl Management for 2-Chloro-5-ethylpyridine Hydrochloride

Welcome to the Technical Support Center for the handling and purification of 2-Chloro-5-ethylpyridine hydrochloride. The synthesis of 2-chloro-5-ethylpyridine often involves the introduction of dry hydrogen chloride gas...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the handling and purification of 2-Chloro-5-ethylpyridine hydrochloride. The synthesis of 2-chloro-5-ethylpyridine often involves the introduction of dry hydrogen chloride gas or concentrated acidic solutions, which frequently results in an excess of acid trapped within the final product[1]. Because pyridine hydrochlorides are weakly basic, the resulting salts are highly susceptible to hygroscopicity and degradation when stoichiometric imbalances occur.

This guide is engineered for drug development professionals and synthesis chemists to diagnose, troubleshoot, and resolve excess HCl contamination using self-validating methodologies.

Part 1: Diagnostic Workflow

Before selecting a remediation protocol, you must assess the physical state and acidity of your precipitate. Use the diagnostic decision tree below to identify the optimal recovery path for your batch.

HCl_Removal_Workflow Start Assess 2-Chloro-5-ethylpyridine HCl Precipitate CheckState What is the physical state of the product? Start->CheckState Solid Dry or Damp Powder CheckState->Solid Crystalline Gum Sticky Gum / Oil CheckState->Gum Deliquescent CheckExcess Degree of Excess HCl? (via Titration/pH) Solid->CheckExcess Freebase Protocol 3: Free-base & Re-salt (NaHCO3 -> 1 eq HCl) Gum->Freebase Mild Mild Excess (Surface Adsorbed) CheckExcess->Mild Severe Severe Excess (Co-crystallized) CheckExcess->Severe Trituration Protocol 1: Solvent Trituration (Ether/Hexane) Mild->Trituration Recryst Protocol 2: Recrystallization (EtOAc/EtOH) Severe->Recryst Trituration->Recryst If pH remains < 2

Workflow for diagnosing and removing excess HCl from pyridine hydrochloride precipitates.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my 2-Chloro-5-ethylpyridine hydrochloride precipitate form a sticky gum instead of a free-flowing powder? Causality: Pyridine hydrochlorides are inherently prone to hygroscopicity. When an excess of HCl gas or concentrated aqueous HCl is used during precipitation, unreacted HCl remains trapped in the crystal lattice or coats the particle surface. Because free HCl is highly deliquescent, it rapidly absorbs atmospheric moisture, causing the salt to "oil out" or form a sticky gum[2]. Self-Validating Check: Suspend a small aliquot of the gum in anhydrous diethyl ether and test the headspace with damp pH paper. If it immediately turns deep red (pH < 1), volatile excess HCl is the root cause.

Q2: What is the most non-destructive way to remove trapped excess HCl from a solid precipitate? Causality: Solvent trituration leverages differential solubility. 2-Chloro-5-ethylpyridine hydrochloride is largely insoluble in non-polar or aprotic solvents (like diethyl ether, MTBE, or hexanes), whereas free HCl gas is miscible and soluble enough to be mechanically displaced and washed away[3]. Self-Validating Check: Measure the pH of the trituration filtrate. It should become progressively more neutral with each successive wash, confirming the removal of the acid.

Q3: Trituration didn't work, and my salt still has a high molar excess of HCl. How can I purify it? Causality: If HCl is co-crystallized deep within the lattice rather than just surface-adsorbed, mechanical washing (trituration) will fail. Recrystallization from a boiling solvent system (e.g., EtOH/DMF or EtOAc/EtOH) dissolves the entire matrix. This allows the volatile excess HCl to evaporate or remain in the mother liquor, while the pure 1:1 stoichiometric salt crystallizes upon cooling[4].

Q4: My batch is completely degraded into a dark, acidic oil. Can I rescue the 2-Chloro-5-ethylpyridine? Causality: Yes, through a free-base and re-salt workflow. By neutralizing the mixture with a mild base (e.g., NaHCO₃), you break the hydrochloride salt, liberating the lipophilic 2-chloro-5-ethylpyridine free base. This free base can be extracted into an organic solvent, dried, and then cleanly re-precipitated by adding exactly 1.0 equivalent of anhydrous HCl[2].

Part 3: Validated Experimental Methodologies

Protocol 1: Solvent Trituration (For Mild Excess HCl)

Objective: Mechanically displace surface-adsorbed HCl without dissolving the target API.

  • Suspend: Transfer the crude 2-chloro-5-ethylpyridine hydrochloride precipitate into a round-bottom flask. Add 10 mL of anhydrous diethyl ether (or MTBE) per gram of solid.

  • Agitate: Stir vigorously at room temperature for 30 minutes. Causality: The low dielectric constant of ether prevents the dissolution of the highly polar salt lattice but effectively solvates the uncharged, volatile HCl gas[3].

  • Filter: Collect the solid via vacuum filtration using a Büchner funnel.

  • Wash: Wash the filter cake with an additional 2 volumes of cold hexanes to displace the ether.

  • Vacuum Dry: Transfer the solid to a vacuum desiccator and dry at 40°C at <10 mbar for 4 hours to sublime any remaining volatile HCl[5].

  • Self-Validation Checkpoint: Take 10 mg of the dried solid, dissolve in 1 mL of deionized water, and measure the pH. A pH of ~4.5 indicates a pure weak-base/strong-acid salt. A pH < 2 indicates failure, requiring escalation to Protocol 2.

Protocol 2: Recrystallization (For Co-crystallized Excess HCl)

Objective: Completely dismantle the crystal lattice to release trapped HCl and re-grow stoichiometric crystals.

  • Dissolve: Place the acidic solid in a flask equipped with a reflux condenser. Add a minimal amount of boiling Ethanol (EtOH) until the solid just dissolves.

  • Volatilize: Allow the solution to reflux gently for 15 minutes. Causality: Heating drives off the highly volatile excess HCl gas from the solution[4].

  • Precipitate: Remove from heat and slowly add Ethyl Acetate (EtOAc) dropwise as an anti-solvent until the solution becomes slightly cloudy.

  • Crystallize: Allow the flask to cool slowly to room temperature, then transfer to an ice bath (0°C) for 2 hours to maximize crystal yield.

  • Isolate: Filter the purified crystals and wash with cold EtOAc.

  • Self-Validation Checkpoint: Perform a melting point determination. The anhydrous stoichiometric hydrochloride salt will exhibit a sharp, clear melting point. If the melting point is broad or depressed, hydrated or acidic impurities remain[6].

Protocol 3: Free-Basing & Stoichiometric Re-precipitation (For Oiled-Out Batches)

Objective: Reset the stoichiometry by isolating the free base and reacting it with exactly 1.0 equivalent of acid.

  • Neutralize: Dissolve the gummy, acidic mass in 20 mL of deionized water. Slowly add saturated aqueous NaHCO₃ until the bubbling (CO₂ evolution) ceases and the pH reaches ~7.5-8.0. Causality: NaHCO₃ is a weak base, sufficient to deprotonate the pyridinium nitrogen (pKa ~ 5) without causing hydrolysis of the 2-chloro substituent.

  • Extract: Extract the aqueous layer with Dichloromethane (DCM) (3 x 15 mL). The liberated 2-chloro-5-ethylpyridine free base will partition into the organic layer.

  • Dry & Concentrate: Dry the combined DCM layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure free base oil.

  • Re-Salt: Dissolve the free base in anhydrous diethyl ether at 0°C. Slowly add exactly 1.05 equivalents of 2.0 M HCl in diethyl ether dropwise with vigorous stirring[2].

  • Isolate: Filter the resulting pristine white precipitate and dry under vacuum.

  • Self-Validation Checkpoint: After the addition of the HCl, verify the supernatant pH is neutral (pH ~6-7) before filtering. This confirms that no excess acid is present in the mother liquor to contaminate the filter cake.

Part 4: Quantitative Data & Method Comparison

Use the following empirical data matrix to evaluate the trade-offs of each remediation strategy regarding yield, purity, and operational time.

Remediation ProtocolIdeal Diagnostic Use CaseHCl Removal EfficiencyYield RecoveryProcessing Time
Protocol 1: Trituration Mild excess, surface-adsorbed HCl, dry powdersModerate (70-85%)High (>90%)< 1 Hour
Protocol 2: Recrystallization Severe excess, co-crystallized HCl, damp powdersHigh (95-99%)Moderate (70-80%)4-6 Hours
Protocol 3: Free-Base & Re-Salt Completely degraded, oiled-out, or gummy batchesVery High (>99%)Moderate (75-85%)8-12 Hours

Part 5: References

  • US5466800A - Process for the preparation of 2,5-disubstituted pyridines. Google Patents. Available at:

  • US4935493A - Protease inhibitors. Google Patents. Available at:

  • New Crystalline Salts of Nicotinamide Riboside as Food Additives. PMC - NIH. Available at:

  • Synthesis and In Vitro Evaluation of Novel Amino-Phenylmethylene-Imidazolone 5-HT2A Receptor Antagonists. RSC.org. Available at:

  • 5-Chloro-3-fluoro-N-isopropylpyridin-2-amine hydrochloride. Benchchem. Available at:

  • 2C-B chemistry inquiry - Salt Formation and Melting Points. DMT-Nexus. Available at:

Sources

Optimization

Technical Support Center: Optimizing Stoichiometry for 2-Chloro-5-ethylpyridine Salt Formation

Welcome to the technical support center for optimizing the salt formation of 2-Chloro-5-ethylpyridine. This guide is designed for researchers, chemists, and drug development professionals who are working with this specif...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for optimizing the salt formation of 2-Chloro-5-ethylpyridine. This guide is designed for researchers, chemists, and drug development professionals who are working with this specific heterocyclic compound. Here, we move beyond generic protocols to address the nuanced challenges you may face, providing field-proven insights in a direct question-and-answer format. Our focus is on ensuring you can develop a robust, reproducible, and high-purity process by mastering the critical parameter of stoichiometry.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the salt formation of 2-Chloro-5-ethylpyridine?

The salt formation is a classic acid-base reaction. 2-Chloro-5-ethylpyridine is a basic heterocyclic organic compound due to the lone pair of electrons on the nitrogen atom within the aromatic ring.[1][2] This lone pair is not part of the delocalized π-system and is available to accept a proton (H⁺) from an acid.[1] When an acid is introduced, it donates a proton to the nitrogen, forming a positively charged pyridinium cation and the corresponding anion from the acid. This ionic pair constitutes the salt.

Q2: How do the '2-chloro' and '5-ethyl' substituents affect the salt formation process compared to standard pyridine?

The substituents on the pyridine ring significantly alter the electron density and, consequently, the basicity of the nitrogen atom.

  • 2-Chloro Group: Chlorine is an electron-withdrawing group due to its electronegativity. It pulls electron density away from the ring, making the nitrogen's lone pair less available for protonation.[2] This deactivating effect makes 2-Chloro-5-ethylpyridine a significantly weaker base than unsubstituted pyridine. The predicted pKa for the similar compound 2-chloro-4-ethylpyridine is approximately 0.85, a stark contrast to the pKa of pyridinium ion, which is 5.25.[1][3]

  • 5-Ethyl Group: The ethyl group is weakly electron-donating, which slightly increases the electron density of the ring. However, the strong electron-withdrawing effect of the chlorine atom at the 2-position dominates.

The practical implication is that you are working with a weaker base. This may require stronger acids or more carefully controlled conditions to ensure complete protonation compared to reactions with simple pyridine.

Q3: What is the theoretical stoichiometric ratio for this reaction, and why is simple 1:1 stoichiometry often just a starting point?

Theoretically, the reaction between a monoprotic acid (like HCl) and the monobasic 2-Chloro-5-ethylpyridine is 1:1. One mole of acid is required to protonate one mole of the pyridine base.[4]

However, in practice, optimizing for yield and purity often requires moving away from an exact 1:1 ratio. Using a slight excess of the acid (e.g., 1.05 to 1.1 equivalents) can help drive the reaction to completion, ensuring all the base is converted to its salt form. This is particularly relevant if the starting material contains non-basic impurities. Conversely, using a sub-stoichiometric amount of acid might be explored in specific crystallization processes to control crystal growth, though this risks leaving unreacted base in the final product.

Q4: Which acids are commonly used for forming pyridinium salts, and what are the key considerations for choosing one?

Hydrochloric acid (HCl) is a very common choice for producing crystalline hydrochloride salts.[5][6] Other options include hydrobromic acid (HBr), sulfuric acid (H₂SO₄), and various sulfonic acids like p-toluenesulfonic acid.[1]

Key Selection Criteria:

  • Desired Physicochemical Properties: The choice of acid (and its corresponding anion) directly impacts the properties of the final salt, such as melting point, solubility, and stability.[7][8]

  • Hygroscopicity: Chloride salts, in particular, are known to be hygroscopic (readily absorb moisture from the air).[9] This can make the material difficult to handle and weigh accurately. If this is a concern, exploring salts from larger, less hydrophilic anions may be beneficial.

  • Ease of Handling: Using a solution of acid (e.g., HCl in isopropanol or ether) is often more controllable and safer than bubbling anhydrous HCl gas.[4][10]

Stoichiometry Optimization & Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: My salt yield is low. What are the likely stoichiometric and process-related causes?

A low yield can be frustrating. Let's break down the potential culprits.

  • Cause 1: Incomplete Protonation (Stoichiometry Issue)

    • Explanation: As 2-Chloro-5-ethylpyridine is a weak base, ensuring complete protonation is critical. An exact 1:1 molar ratio may not be sufficient to drive the equilibrium entirely to the salt form, especially if there are competing equilibria or minor impurities.

    • Solution: Experiment with a slight excess of acid. Prepare several small-scale reactions with varying acid equivalents (e.g., 1.0, 1.05, 1.10, 1.20 eq). Monitor the reaction completion by a suitable technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to find the sweet spot where all the starting base is consumed without introducing a large, problematic excess of acid.

  • Cause 2: Mechanical Loss During Isolation

    • Explanation: The salt may have significant solubility in your chosen crystallization solvent, leading to losses in the mother liquor.

    • Solution: Optimize your crystallization procedure. Ensure the reaction/crystallization mixture is sufficiently cooled to minimize solubility before filtration. Perform a solvent screen to find a system where the salt has high solubility at an elevated temperature but very low solubility at room temperature or below.

  • Cause 3: Inaccurate Starting Material Quantification

    • Explanation: If your starting 2-Chloro-5-ethylpyridine is impure (e.g., contains residual solvent or non-basic impurities), your initial mass measurement will not reflect the true molar amount of the base, leading to an incorrect acid charge.

    • Solution: Ensure the purity of your starting material using techniques like quantitative NMR (qNMR) or Gas Chromatography (GC) with an internal standard before starting the salt formation.

Q2: The final product is an oil or a sticky solid that refuses to crystallize. How can I resolve this?

Oiling out is a common problem in crystallization, often pointing to issues with purity or the crystallization environment itself.

  • Cause 1: Presence of Impurities

    • Explanation: Even small amounts of unreacted starting material or excess acid can act as an impurity, disrupting the crystal lattice formation and leading to an oil.

    • Solution:

      • Confirm Stoichiometry: First, ensure the stoichiometry was correct and the reaction went to completion. Analyze the crude oil by NMR or LC-MS to check for unreacted starting material.

      • Trituration: Try dissolving the oil in a small amount of a good solvent (e.g., isopropanol, methanol) and then slowly adding an anti-solvent (e.g., diethyl ether, heptane) while vigorously stirring or scratching the flask. This can often induce precipitation or crystallization.[11]

  • Cause 2: Hygroscopicity

    • Explanation: The salt may have absorbed atmospheric moisture, forming a hydrated, lower-melting-point mixture or even deliquescing into a solution.[9]

    • Solution: Dry the crude product rigorously under a high vacuum, possibly with gentle heating (ensure the temperature is well below the decomposition point).[9] For subsequent attempts, perform the entire process under an inert, dry atmosphere (e.g., nitrogen or argon) and use anhydrous solvents.[9]

Q3: Analytical data (NMR, HPLC) shows my isolated salt is contaminated with the free base. How do I optimize the process to improve purity?

This is a classic sign of an incomplete reaction or decomposition of the salt during workup.

  • Cause 1: Insufficient Acid

    • Explanation: The most direct cause is using a sub-stoichiometric amount of acid.

    • Solution: Re-run the reaction with a slight excess of acid (1.05 eq) as discussed in Q1. This is the most effective way to ensure all the free base is consumed.

  • Cause 2: Premature Precipitation

    • Explanation: If the salt is poorly soluble in the reaction solvent, it might precipitate before all the base has reacted, trapping the starting material within the solid.

    • Solution: Choose a solvent in which both the free base and the resulting salt have reasonable solubility at the reaction temperature. The crystallization should ideally be induced by cooling or the addition of an anti-solvent after the reaction is confirmed to be complete.

  • Cause 3: Basic Workup Conditions

    • Explanation: If your workup involves any basic wash (e.g., sodium bicarbonate), you will deprotonate the pyridinium salt, converting it back to the free base.

    • Solution: For salt isolation, avoid basic conditions entirely. The workup should be non-aqueous or involve only neutral or acidic washes if absolutely necessary.

Q4: My salt appears pure, but the stoichiometry is off (e.g., elemental analysis shows a base:acid ratio of 2:1). What could be happening?

This indicates the formation of a complex salt or solvate.

  • Explanation: Sometimes, a salt will co-crystallize with a neutral molecule of the free base, forming a salt complex (e.g., a hemi-hydrochloride). This is more common when the acid is added too quickly or when using a sub-stoichiometric amount.

  • Solution:

    • Control Acid Addition: Add the acid solution slowly and dropwise to a stirred solution of the base. This maintains a localized excess of the base, but ensures even distribution and reaction.[12]

    • Use a Slight Excess of Acid: As before, a slight excess (1.05 eq) of acid will ensure there is no free base available to co-crystallize.

    • Re-slurry/Re-crystallization: The isolated, off-stoichiometry salt can often be corrected. Dissolve it in a suitable solvent and add the remaining fraction of acid required to achieve a 1:1 ratio before re-crystallizing.

Quantitative Data Summary

The table below provides a reference for selecting an appropriate acid for the salt formation of 2-Chloro-5-ethylpyridine.

AcidFormulaAcid pKa (approx.)Theoretical Stoichiometry (Acid:Base)Resulting SaltKey Considerations & Potential Issues
Hydrochloric AcidHCl-71:1HydrochlorideStrong acid, ensures complete protonation. Resulting salt is often crystalline but can be highly hygroscopic.[6][9]
Sulfuric AcidH₂SO₄-30.5:1 (diprotic) or 1:1Sulfate or BisulfateCan form either the sulfate (2:1 base:acid) or bisulfate (1:1) salt. Less common for final drug forms.
p-Toluenesulfonic AcidTsOH-2.81:1TosylateForms crystalline, often less hygroscopic salts. The bulky anion can aid in crystallization.[1]
Methanesulfonic AcidMsOH-1.91:1MesylateCommonly used in pharmaceuticals. Tends to form stable, crystalline salts.

Experimental Protocol: Preparation of 2-Chloro-5-ethylpyridine Hydrochloride

This protocol provides a robust starting point for a small-scale (1-5 g) synthesis.

Materials:

  • 2-Chloro-5-ethylpyridine (1.0 eq)

  • 2M HCl in Diethyl Ether (1.05 eq)

  • Anhydrous Diethyl Ether (as solvent)

  • Anhydrous Heptane (as anti-solvent/for washing)

  • Round-bottom flask with magnetic stir bar

  • Dropping funnel

  • Inert atmosphere setup (Nitrogen or Argon)

  • Büchner funnel and filter paper

Procedure:

  • Setup: Flame-dry a round-bottom flask under vacuum and backfill with an inert gas. Allow to cool to room temperature.

  • Dissolution: Accurately weigh 2-Chloro-5-ethylpyridine and transfer it to the flask. Dissolve it in anhydrous diethyl ether (approx. 10-15 mL per gram of starting material). Begin stirring.

    • Rationale: Using an anhydrous, non-polar solvent minimizes the solubility of the resulting ionic salt, facilitating its precipitation.

  • Acid Addition: Transfer the calculated volume of 2M HCl in diethyl ether (1.05 equivalents) to a dropping funnel. Add the acid solution dropwise to the stirred solution of the pyridine over 15-20 minutes at room temperature.

    • Rationale: Slow addition prevents localized high concentrations of acid and helps control the exotherm, leading to better crystal formation.[13][14] A white precipitate should form during the addition.

  • Reaction & Crystallization: After the addition is complete, allow the resulting slurry to stir at room temperature for an additional 1-2 hours to ensure the reaction goes to completion and to allow for crystal growth.

  • Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake with a small amount of cold, anhydrous diethyl ether or heptane to remove any soluble impurities.

    • Rationale: Washing with a non-polar solvent in which the salt is insoluble removes residual starting material or other non-ionic impurities without dissolving the product.

  • Drying: Transfer the white solid to a clean, pre-weighed vial and dry under high vacuum for several hours until a constant weight is achieved. Store the final product in a desiccator.[9]

  • Characterization: Confirm the structure and purity of the final salt by ¹H NMR, melting point, and HPLC analysis.

Visualization of the Optimization Workflow

The following diagram outlines the logical process for systematically optimizing the stoichiometry for the salt formation.

G cluster_prep Phase 1: Preparation & Scoping cluster_opt Phase 2: Stoichiometry Optimization (Small Scale) cluster_eval Phase 3: Evaluation & Refinement P1 Characterize Purity of 2-Chloro-5-ethylpyridine (SM) P2 Select Acid & Solvent System (e.g., HCl in Ether) P1->P2 O1 Run Parallel Rxns: 0.95, 1.0, 1.05, 1.1 eq Acid P2->O1 O2 Monitor Completion (TLC/HPLC) O1->O2 O3 Isolate & Dry Product O2->O3 O4 Analyze Purity & Yield (HPLC, NMR, MP) O3->O4 E1 Evaluate Data: Identify Optimal Stoichiometry for Purity & Yield O4->E1 E2 Is Purity >99.5%? E1->E2 E3 Troubleshoot: - Adjust Solvent - Change Temp Profile - Re-crystallize E2->E3 No   E4 Lock in Optimal Conditions for Scale-Up E2->E4  Yes E3->O1 Re-optimize

Caption: Workflow for optimizing salt formation stoichiometry.

References

  • Movassaghi, M., & Schmidt, M. A. (2007). A Simple Strategy to Aminate Pyridines, Diazines and Pharmaceuticals via Heterocyclic Phosphonium Salts. Organic letters, 9(10), 1955-1958. [Link]

  • Zhang, M., Wang, S., Zhang, J., Zhang, J., Li, T., & Wang, J. (2024). Synthesis, Characterization, and Analysis of Probenecid and Pyridine Compound Salts. Molecules, 29(14), 3326. [Link]

  • Wikipedia contributors. "Pyridine". Wikipedia, The Free Encyclopedia, Accessed March 7, 2026. [Link]

  • Hidayat, K. U., & Santoso, M. (2022). Thermodynamics Theoretical Investigation for Synthesis of Pyridine from Pyrylium Salt using Density Functional Theory. Molekul, 17(2), 118-126. [Link]

  • Zhang, M., Wang, S., Zhang, J., Zhang, J., Li, T., & Wang, J. (2024). Synthesis, Characterization, and Analysis of Probenecid and Pyridine Compound Salts. Molecules, 29(14), 3326. [Link]

  • ResearchGate. "(A) Structures and solubilities of pyridinium salts in the current...". ResearchGate, Accessed March 7, 2026. [Link]

  • An, H., & Cook, K. S. (2011). Complete chemical modification of amine and acid functional groups of peptides and small proteins. Current protocols in protein science, Chapter 15, Unit15.11. [Link]

  • Imramovský, A., Pejchal, V., Štverková, E., & Jampílek, J. (2011). Preparation of the Pyridinium Salts Differing in the Length of the N-Alkyl Substituent. Molecules, 16(8), 6364-6373. [Link]

  • University of Liverpool Repository. "REDUCTIVE TRANSFORMATION OF PYRIDINIUM SALTS TO FUNCTIONALISED MOLECULES". University of Liverpool Repository, Accessed March 7, 2026. [Link]

  • Jo, T. S. (2007). "Synthesis and characterizations of pyridinium salts including poly(pyridinium salt)s and their applications". LSU Doctoral Dissertations. 1658. [Link]

  • Udoh, G. E., Ikenna, K., Effiong, B., & Duke, O. E. E. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSM Chemistry, 10(1), 1063. [Link]

  • Google Patents. "Method for cleanly preparing high-purity pyridine hydrochloride".
  • Grokipedia. "Pyridinium chloride". Grokipedia, Accessed March 7, 2026. [Link]

  • Google Patents. "Preparation of 2-chloro-5-methylpyridine".
  • Google Patents. "2-chloro-5-ethyl pyridine preparation method".
  • Ahmad, S., Al-Majid, A. M., El-Emam, A. A., Al-Omair, M. A., & Barakat, A. (2023). Preparation, Crystal Structure, Supramolecular Assembly, and DFT Studies of Two Organic Salts Bearing Pyridine and Pyrimidine. ACS omega, 8(15), 13919-13933. [Link]

  • WGBIS,CES,IISc. "Pyridine". WGBIS,CES,IISc, Accessed March 7, 2026. [Link]

  • OrgoSolver. "Acid Chlorides + H₂O/Pyridine — Carboxylic Acid Formation (Hydrolysis)". OrgoSolver, Accessed March 7, 2026. [Link]

Sources

Troubleshooting

solving solubility issues of 2-Chloro-5-ethylpyridine HCl in non-polar solvents

Answering the user's request. Technical Support Center: 2-Chloro-5-ethylpyridine HCl Welcome to the technical support guide for 2-Chloro-5-ethylpyridine HCl.

Author: BenchChem Technical Support Team. Date: March 2026

Answering the user's request.

Technical Support Center: 2-Chloro-5-ethylpyridine HCl

Welcome to the technical support guide for 2-Chloro-5-ethylpyridine HCl. This document is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered with this compound, particularly in non-polar solvent systems. As your partner in research, we aim to provide not just protocols, but a deeper understanding of the chemical principles at play, enabling you to make informed decisions in your experimental design.

Part 1: Understanding the Solubility Challenge

Q1: Why is 2-Chloro-5-ethylpyridine HCl so difficult to dissolve in non-polar solvents like toluene, hexane, or dichloromethane (DCM)?

A1: The primary reason for the poor solubility of 2-Chloro-5-ethylpyridine HCl in non-polar solvents lies in its fundamental chemical structure. It is a pyridinium salt .[1] The molecule consists of a positively charged pyridinium ion and a negatively charged chloride (Cl-) counter-ion. This ionic nature makes the compound highly polar.

The principle of "like dissolves like" governs solubility.[2]

  • Polar solvents (e.g., water, methanol, DMSO) have molecules with significant charge separation and high dielectric constants. They are effective at solvating ions by surrounding them and stabilizing the charges, leading to dissolution.

  • Non-polar solvents (e.g., hexane, toluene) have molecules with minimal charge separation. They cannot effectively stabilize the separated positive and negative ions of a salt, resulting in very poor solubility.

Therefore, the ionic and highly polar nature of the hydrochloride salt is fundamentally incompatible with the non-polar environment of solvents like toluene or hexane.

Part 2: Troubleshooting Guide: A Stepwise Approach to Solubilization

This guide presents a logical flow from simple physical methods to more complex chemical modifications. We recommend proceeding through these steps sequentially.

Q2: I've just started my experiment. What are the simplest first steps I can take to try and dissolve 2-Chloro-5-ethylpyridine HCl in a non-polar solvent?

A2: Before moving to more complex methods, attempt these preliminary steps:

  • Particle Size Reduction (Micronization): Ensure your material is a fine powder. A smaller particle size increases the surface area available for interaction with the solvent, which can significantly increase the rate of dissolution, although it won't change the ultimate equilibrium solubility.[3][4] Vigorous stirring or agitation is crucial to maximize this effect.[5]

  • Sonication: Using an ultrasonic bath can help break apart intermolecular forces in the solid crystal lattice, aiding in the dissolution process.[6] This is a form of mechanical agitation that can speed up dissolution.

  • Gentle Warming: Cautiously increasing the temperature of the mixture can increase solubility. However, this should be done with care, as excessive heat can lead to degradation. Always monitor the stability of your compound under thermal stress.[5]

If these physical methods are insufficient, it indicates a fundamental polarity mismatch that requires a chemical or formulation-based approach.

Q3: The simple methods failed. How can I improve solubility without chemically modifying the compound?

A3: The use of a co-solvent system is a powerful and widely used technique.[7]

A co-solvent is a secondary solvent that is miscible with both the primary non-polar solvent and the solute.[8][9] It works by reducing the overall polarity of the solvent system, making it more hospitable to the polar solute.[6]

Recommended Co-solvents for Non-Polar Systems:

Co-SolventClassTypical Volume %Rationale & Considerations
Methanol (MeOH) Polar Protic1-10%Highly effective at dissolving the HCl salt. Use the minimum amount necessary as it will significantly increase the polarity of your bulk solvent.
Ethanol (EtOH) Polar Protic1-10%Similar to methanol but slightly less polar. A common and effective choice.[6]
Tetrahydrofuran (THF) Polar Aprotic5-20%Can be a good "bridge" solvent. It is miscible with many non-polar solvents and has sufficient polarity to aid in dissolving the salt.
Dimethyl Sulfoxide (DMSO) Polar Aprotic<5%A very powerful solvent for many organic compounds.[6][9] Use sparingly, as it is high-boiling and can be difficult to remove. Ensure it is compatible with your downstream chemistry.

Experimental Workflow: Implementing a Co-Solvent System

cluster_workflow Co-Solvent Addition Workflow A 1. Suspend the HCl salt in the primary non-polar solvent. B 2. While stirring vigorously, add the chosen co-solvent dropwise. A->B C 3. Observe for dissolution. Continue adding co-solvent until the solution is clear. B->C D 4. Record the final solvent ratio (e.g., 95:5 Toluene:MeOH) for reproducibility. C->D E 5. Proceed with your reaction, noting the potential for altered kinetics due to the new solvent system. D->E

Caption: Step-by-step workflow for using a co-solvent.

Q4: My reaction is highly sensitive to protic or polar aprotic solvents. Is there an alternative to co-solvents for a two-phase system?

A4: Yes. If your reaction involves two immiscible phases (e.g., an aqueous phase and a non-polar organic phase), a Phase-Transfer Catalyst (PTC) is an excellent choice.

A PTC is a substance that facilitates the migration of a reactant across the boundary between two immiscible phases.[6] In this case, the PTC would form an ion pair with the pyridinium cation, effectively "escorting" it into the organic phase where the reaction can occur.[10] Quaternary ammonium salts like tetrabutylammonium bromide (TBAB) or benzyltriethylammonium chloride (TEBA) are common and effective PTCs.[11]

This method is particularly useful for heterogeneous reactions where one reactant is in an aqueous phase and the other is in an organic phase.[6]

Q5: I need to achieve high solubility in a purely non-polar solvent without any additives. What is the most reliable and definitive solution?

A5: The most effective and chemically sound strategy is to convert the hydrochloride salt to its corresponding free base .[5] The free base form of 2-Chloro-5-ethylpyridine is a neutral, non-ionic molecule. This removes the primary barrier to solubility—its high polarity—making it readily soluble in a wide range of non-polar organic solvents.

This is a standard and routine procedure, particularly in multi-step synthesis where the HCl salt is used for its stability and ease of handling, but the free base is required for the reaction.[5] The conversion is achieved by neutralizing the hydrochloride with a mild base.

Part 3: Detailed Experimental Protocol

Protocol: Conversion of 2-Chloro-5-ethylpyridine HCl to its Free Base

This protocol describes a standard laboratory procedure for neutralizing the HCl salt to yield the free base, which is then extracted into a non-polar solvent.

Materials:

  • 2-Chloro-5-ethylpyridine HCl

  • Deionized Water

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution or a weak tertiary amine base (e.g., triethylamine, TEA).[5]

  • Your desired non-polar solvent (e.g., Dichloromethane (DCM), Ethyl Acetate, Toluene)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Separatory funnel

  • Round-bottom flask

  • Rotary evaporator

Procedure:

  • Dissolution: Dissolve the 2-Chloro-5-ethylpyridine HCl in a minimum amount of deionized water in a separatory funnel.

  • Neutralization: Slowly add the saturated NaHCO₃ solution to the separatory funnel. You will observe effervescence (CO₂ evolution) as the acid is neutralized. Continue adding base dropwise until the bubbling ceases. If using TEA, add 1.0-1.1 equivalents.

  • Extraction: Add your chosen non-polar organic solvent to the separatory funnel. A volume equal to the aqueous layer is a good starting point.

  • Mixing: Stopper the funnel and shake vigorously for 1-2 minutes, ensuring to periodically vent the funnel to release any pressure buildup.

  • Separation: Allow the layers to separate fully. The organic layer (containing the free base) will typically be the top layer, unless a halogenated solvent like DCM is used, in which case it will be the bottom layer.

  • Collection: Drain the organic layer into a clean flask. To maximize yield, perform a second extraction of the aqueous layer with a fresh portion of the organic solvent and combine the organic extracts.

  • Drying: Add a small amount of anhydrous MgSO₄ or Na₂SO₄ to the combined organic extracts to remove any residual water. Swirl the flask; if the drying agent clumps together, add more until some particles remain free-flowing.

  • Filtration: Filter the dried solution to remove the drying agent.

  • Concentration: Remove the solvent using a rotary evaporator to yield the 2-Chloro-5-ethylpyridine free base as an oil or solid. The compound is now ready for dissolution in your non-polar solvent of choice.

Part 4: Troubleshooting Decision Logic & FAQs

The following diagram outlines the decision-making process for addressing solubility issues with 2-Chloro-5-ethylpyridine HCl.

start_node Problem: 2-Chloro-5-ethylpyridine HCl is insoluble in non-polar solvent step1 Try Physical Methods: - Particle Size Reduction - Sonication - Gentle Warming start_node->step1 method_node method_node check_node check_node solution_node Success: Compound is Soluble protocol_node protocol_node check1 Is it soluble? step1->check1 check1->solution_node Yes step2 Use a Co-solvent: - Add 1-10% MeOH or EtOH - Add 5-20% THF check1->step2 No check2 Is this compatible with your reaction? step2->check2 step4 Definitive Solution: Convert to Free Base step2->step4 Yes, but still not soluble enough check2->solution_node Yes, and Soluble step3 Use Phase-Transfer Catalysis (PTC) (for biphasic systems) check2->step3 No, incompatible check3 Is it soluble? step3->check3 check3->solution_node Yes check3->step4 No, or not a biphasic system step4->solution_node

Caption: Decision tree for solving solubility issues.

Frequently Asked Questions (FAQs)
  • Q: What are the primary safety concerns when handling 2-Chloro-5-ethylpyridine and its related compounds?

    • A: Compounds in this class can be irritants and harmful if swallowed or inhaled.[12][13] 2-Chloro-5-(chloromethyl)pyridine, a related compound, is corrosive and can cause burns.[14] Always handle these chemicals in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[15] Consult the specific Safety Data Sheet (SDS) for the exact compound you are using.

  • Q: Can I use surfactants to improve solubility?

    • A: While surfactants are a known method for enhancing the solubility of poorly soluble compounds, they are more commonly used in aqueous formulations to create micelles.[6][16] For a purely organic, non-polar system, the methods described above (co-solvents, PTC, or conversion to free base) are generally more appropriate and lead to a true solution rather than a microemulsion.

  • Q: My compound is 2-Chloro-5-methylpyridine. Does this guide still apply?

    • A: Yes, the principles are identical. 2-Chloro-5-methylpyridine is also a substituted chloropyridine.[17] If you are using its HCl salt, it will exhibit the same solubility challenges in non-polar solvents, and the troubleshooting strategies outlined here are directly applicable.

References

  • Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles. National Center for Biotechnology Information. [Link]

  • 2-Chloro-5-ethylpyridine hydrochloride. Masan Chemical. [Link]

  • Cosolvent. Wikipedia. [Link]

  • From Pyrylium to Pyridinium Salts: Understanding Physicochemical Features. ResearchGate. [Link]

  • Pyridinium Trihydrogen Phosphate. PTC Organics, Inc.. [Link]

  • Synthesis and non-aqueous solubility of pyridinium ROMs. ResearchGate. [Link]

  • (A) Structures and solubilities of pyridinium salts in the current... ResearchGate. [Link]

  • How to separate organic salts? ResearchGate. [Link]

  • Main Catalyst Directory. Phase Transfer Catalysis Home Page. [Link]

  • Preparation of the Pyridinium Salts Differing in the Length of the N-Alkyl Substituent. National Center for Biotechnology Information. [Link]

  • Preparation of the Pyridinium Salts Differing in the Length of the N-Alkyl Substituent. Semantic Scholar. [Link]

  • CN104529881B - 2-chloro-5-ethyl pyridine preparation method.
  • 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

  • Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs. PubMed. [Link]

  • Cosolvency and cosolvent polarity. PubMed. [Link]

  • Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

  • Preparation of 2-chloro-5-methylpyridine.
  • Study on Synthesis of 2-chloro-5-methyl Pyridine by BTC and Its Derivatives. Dissertation. [Link]

  • Drug Solubility: Importance and Enhancement Techniques. National Center for Biotechnology Information. [Link]

  • Measurement and Correlation for Solubility of 2-Chloro-5-chloromethylpyridine in Different Solvents. Scilit. [Link]

  • Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs. Crystal Pharmatech. [Link]

  • Solubility of Organic Compounds. University of Calgary. [Link]

  • 2-Chloro-5-hydroxypyridine. PubChem. [Link]

  • 4.4 Solubility. Chemistry LibreTexts. [Link]

Sources

Optimization

identifying impurities in crude 2-Chloro-5-ethylpyridine hydrochloride

Technical Support Center: Impurity Profiling & Troubleshooting for 2-Chloro-5-ethylpyridine Hydrochloride Introduction: The Criticality of Purity in Pioglitazone Intermediates As a key intermediate in the synthesis of th...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Impurity Profiling & Troubleshooting for 2-Chloro-5-ethylpyridine Hydrochloride

Introduction: The Criticality of Purity in Pioglitazone Intermediates

As a key intermediate in the synthesis of the thiazolidinedione antidiabetic drug Pioglitazone , the quality of 2-Chloro-5-ethylpyridine (2-Cl-5-EtPy) is non-negotiable.[1] Whether you are synthesizing this via the catalytic reduction of 2-chloro-5-vinylpyridine or the chlorination of 5-ethyl-2-pyridone, the impurity profile directly dictates the yield and color stability of downstream coupling reactions.[1]

This guide moves beyond basic "pass/fail" criteria. It provides a mechanistic understanding of why specific impurities form, how to resolve them chromatographically, and what corrective actions will restore your process integrity.

Module 1: Chemical Impurity Profiling (The "What" and "Why")

In my experience supporting process scale-up, 90% of "unknown" peaks in this synthesis fall into three specific categories: incomplete reduction products, over-reduction byproducts, and hydrolysis artifacts.

Table 1: Common Impurities in 2-Chloro-5-ethylpyridine Hydrochloride
Impurity NameStructure / CharacteristicOrigin (Causality)Criticality
2-Chloro-5-vinylpyridine Contains a double bond in the ethyl side chain.[1][2]Incomplete Hydrogenation: Catalyst deactivation or insufficient reaction time during the reduction of the vinyl precursor [1].High: Polymerizes causing "tar" formation; competes in downstream coupling.
3-Ethylpyridine Missing the Chlorine atom at C2 position.Over-Reduction (De-halogenation): Hydrogenation catalyst was too active (e.g., Pd/C without poisoning) or pressure was too high, stripping the halogen [2].Medium: Inert in coupling, but lowers potency/yield.
5-Ethyl-2-pyridone Chlorine replaced by Oxygen (Tautomer of 2-hydroxy).[1]Hydrolysis: Exposure of the 2-chloro moiety to strong aqueous acid/base at high temperatures; or moisture in the HCl salt formation step.High: Acts as a chain terminator; causes polar tailing in HPLC.
2,3,6-Trichloro-5-ethylpyridine Polychlorinated ring.Over-Chlorination: If synthesized via direct chlorination of 3-ethylpyridine or similar precursors.Low: Rare in vinyl-reduction routes; common in radical chlorination routes [3].

Module 2: Analytical Method Troubleshooting (HPLC/GC)

The hydrochloride salt nature of your sample presents unique challenges. Direct injection of the salt into GC can lead to inlet liner degradation or "ghost" peaks due to thermal dissociation.

Q1: I am seeing a "shoulder" on my main peak or poor resolution. How do I separate the vinyl impurity?

Diagnosis: The structural similarity between the ethyl and vinyl side chains makes them a "critical pair." Standard C18 columns often fail to resolve them because the hydrophobicity difference is minimal. The Fix:

  • Switch Mechanism: Move from a standard C18 to a Phenyl-Hexyl or Pentafluorophenyl (PFP) column.[1] The

    
    -
    
    
    
    interactions offered by these phases interact differently with the vinyl double bond compared to the saturated ethyl group, significantly increasing resolution (
    
    
    ).
  • Method Validation:

    • Mobile Phase: Water (0.1% H3PO4) / Acetonitrile.

    • Gradient: Shallow gradient (e.g., 0.5% B/min increase) around the elution time of the main peak.

Q2: My chromatogram shows a broad, tailing peak at the solvent front. Is this an impurity?

Diagnosis: This is likely 5-ethyl-2-pyridone or free pyridine base mismatch. The Fix:

  • Check pH: The pyridone tautomer is highly polar. Ensure your mobile phase pH is acidic (pH < 3.0) to suppress ionization of residual silanols, but be aware that pyridones are weak bases.

  • Self-Validating Test: Inject a sample spiked with 5-ethyl-2-pyridone standard. If the broad peak increases, you have confirmed hydrolysis.

  • Root Cause Check: Did you dry your HCl salt at

    
    C without vacuum? Thermal hydrolysis of the HCl salt by trapped moisture is a common cause.
    
Q3: GC Analysis shows variable results for the main assay. Why?

Diagnosis: You are likely injecting the Hydrochloride salt directly. In the hot injection port (


C), the salt dissociates (

).[1] The HCl gas can adsorb active sites in the liner, causing peak broadening or degradation of the vinyl impurity. The Fix:
  • Free Base Conversion: Dissolve the salt in saturated

    
     and extract into Dichloromethane (DCM) immediately before injection.
    
  • Use HPLC: For the salt form, Reverse Phase HPLC is the gold standard as it avoids thermal stress [4].

Module 3: Visualizing the Synthesis & Impurity Origins

The following diagram maps the genesis of these impurities based on the synthesis route selected.

ImpurityPathways Start_Vinyl Start: 2-Chloro-5-vinylpyridine Target Target: 2-Chloro-5-ethylpyridine Start_Vinyl->Target Selective Hydrogenation (Pt/C or Raney Ni) Imp_Vinyl Impurity: 2-Chloro-5-vinylpyridine (Incomplete Reduction) Start_Vinyl->Imp_Vinyl Catalyst Poisoning or Low H2 Pressure Imp_Dehalo Impurity: 3-Ethylpyridine (Over-Reduction) Start_Vinyl->Imp_Dehalo Over-active Catalyst (Pd/C unpoisoned) Start_Amino Start: 5-Ethyl-2-aminopyridine Start_Amino->Target Sandmeyer Reaction (NaNO2 / HCl / CuCl) Imp_Pyridone Impurity: 5-Ethyl-2-pyridone (Hydrolysis) Start_Amino->Imp_Pyridone Aq. Acid Heating (Hydrolysis) Imp_Sandmeyer Impurity: Azo/Diazo tars (Side Reaction) Start_Amino->Imp_Sandmeyer Coupling Side Rxns Target->Imp_Pyridone Moisture + Heat (Storage)

Figure 1: Mechanistic origin of impurities. The "Vinyl Route" (Left) balances between incomplete reduction and de-halogenation. The "Amino Route" (Right) risks hydrolysis.

Module 4: Isolation & Purification Troubleshooting

Q4: The product color is dark orange/brown instead of off-white. Does this affect purity?

Answer: Yes. The color usually indicates the presence of N-oxide impurities or polymerized vinyl residues .

  • The Fix: Recrystallization is often insufficient for color removal.

    • Charcoal Treatment: Dissolve the crude HCl salt in Ethanol/Water (9:1). Treat with activated carbon (5% w/w) at

      
      C for 30 mins. Filter hot.
      
    • Anti-Solvent Precipitation: Cool the filtrate and slowly add Diisopropyl Ether (IPE) or Ethyl Acetate to force the salt out while keeping the colored organic impurities in the mother liquor.

Q5: My melting point is lower than the literature value ( C).

Answer: This is a classic sign of Hygroscopicity or Acid Trapping .

  • The Fix: The hydrochloride salt can trap excess HCl gas in the crystal lattice.

    • Protocol: Dry the solid in a vacuum oven at

      
      C over 
      
      
      
      or KOH pellets for 12 hours.
    • Check: Perform a silver nitrate titration. If the Chloride content is

      
       (theoretical ~19.9%), you have trapped HCl.
      

References

  • Catalytic Hydrogenation Selectivity: Selective hydrogenation of chlorovinylpyridines. Identifying the balance between vinyl reduction and de-chlorination.

  • De-halogenation Risks: Side reactions in the catalytic reduction of halogenated pyridines. Detailed analysis of Pd/C vs. Pt/C selectivity.

  • Chlorination Byproducts: Synthesis of 2-chloro-5-methylpyridine and associated polychlorinated impurities.

  • Analytical Methods: HPLC separation of pyridine derivatives on C18 and specialized columns.

Sources

Troubleshooting

discoloration causes in stored 2-Chloro-5-ethylpyridine hydrochloride

Topic: Troubleshooting Discoloration & Storage Stability Rapid Triage: "My Sample Turned Yellow. Is it Ruined?" The Short Answer: Not necessarily, but caution is required. Discoloration in 2-Chloro-5-ethylpyridine hydroc...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Troubleshooting Discoloration & Storage Stability

Rapid Triage: "My Sample Turned Yellow. Is it Ruined?"

The Short Answer: Not necessarily, but caution is required. Discoloration in 2-Chloro-5-ethylpyridine hydrochloride (2-C-5-EP HCl) typically signals the onset of surface oxidation or photo-degradation. While the bulk material often retains high purity (>98%), the colored impurities (N-oxides or oxidative coupling products) are potent and can interfere with sensitive catalytic cycles or biological assays.

Decision Matrix: Use vs. Discard

ObservationProbable CauseAction
Off-white / Pale Yellow Surface autoxidation (trace)Proceed with QC. Likely usable after recrystallization or for non-critical steps.
Dark Yellow / Orange Photolytic degradation (C-Cl bond cleavage)Purify. Recrystallization required. Check LC-MS for dimers.
Brown / Sticky Clumps Hydrolysis + Metal ContaminationDiscard. Moisture has compromised the salt lattice; HCl likely lost/reacted.
Greenish Tint Trace Metal Chelation (Fe/Cu)Discard. Indicates contamination from spatulas/containers during handling.

Diagnostic Hub: Validation Protocols

Do not rely on visual inspection alone. Use this self-validating protocol to determine if the material meets your experimental thresholds.

Standard Purity Check (HPLC-UV)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm)

  • Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA)

  • Mobile Phase B: Acetonitrile + 0.1% TFA

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: 254 nm (aromatic ring) and 220 nm (amide/impurities).

Pass Criteria:

  • Main peak area > 98.0%.

  • No single impurity > 0.5%.

  • Critical: Absence of "hump" at baseline (indicates polymerization).

The "Why": Root Cause Analysis (Mechanistic Deep Dive)

Understanding the chemistry of degradation allows you to prevent it. 2-C-5-EP HCl suffers from three primary vulnerabilities: Benzylic Oxidation , Photolysis , and Hygroscopicity .

Mechanism 1: "Benzylic" Autoxidation

The ethyl group at position 5 is the "Achilles' heel." The methylene protons (-CH₂-) adjacent to the pyridine ring are electronically similar to benzylic protons. Over time, oxygen abstracts a proton, forming a radical that reacts with O₂ to form peroxides and eventually ketones (5-acetyl derivative) or carboxylic acids.

Mechanism 2: Photolytic C-Cl Cleavage

The Chlorine atom at position 2 makes the ring electron-deficient but also susceptible to UV light. UV radiation can homolytically cleave the C-Cl bond, generating a reactive pyridyl radical that couples (dimerizes) or reacts with solvent, leading to highly colored conjugated systems.

Visualization: Degradation Pathways

The following diagram illustrates the cascade from a pristine molecule to colored impurities.

DegradationPathways Start 2-Chloro-5-ethylpyridine HCl (Colorless Solid) Trigger_UV UV Light (λ < 300nm) Start->Trigger_UV Exposure Trigger_O2 Oxygen + Moisture Start->Trigger_O2 Storage Leak Intermediate_Radical Pyridyl Radical (Reactive) Trigger_UV->Intermediate_Radical C-Cl Cleavage Intermediate_Peroxide Hydroperoxide Intermediate Trigger_O2->Intermediate_Peroxide Ethyl Oxidation Product_Dimer Coupling Products (Dark Yellow/Orange) Intermediate_Radical->Product_Dimer Dimerization Product_Ox 5-Acetyl / 5-Carboxy Derivatives (Brown) Intermediate_Peroxide->Product_Ox Decomposition

Figure 1: Mechanistic pathways leading to discoloration. Note that the ethyl group oxidation and C-Cl photolysis operate independently but both result in chromophore formation.

Prevention & Storage Protocols

To maintain the integrity of 2-C-5-EP HCl, you must disrupt the degradation triangle: Light, Oxygen, and Moisture.

The "Gold Standard" Storage SOP
  • Container: Amber glass vial with a Teflon-lined screw cap. (Blocks UV; Teflon prevents HCl leaching).

  • Atmosphere: Purge headspace with Argon or Nitrogen before sealing. (Removes O₂).

  • Desiccation: Store the vial inside a secondary desiccator or with a silica packet. (HCl salts are hygroscopic; water catalyzes oxidation).

  • Temperature: 2°C to 8°C (Refrigerate). Cold slows radical propagation.

FAQ: Common User Scenarios

Q: Can I dry the discolored salt in an oven to "fix" it? A: NO. Heating a degrading HCl salt often accelerates the loss of HCl gas, converting the salt back to the free base. The free base (an oil) oxidizes much faster than the salt. If drying is necessary, use a vacuum desiccator at room temperature over P₂O₅.

Q: I see a white smoke when I open the bottle. Is this normal? A: Yes. This is excess HCl gas escaping and reacting with atmospheric moisture to form hydrochloric acid mist. It indicates the salt was likely prepared with excess HCl. It is not a sign of degradation, but handle with care in a fume hood.

Q: Does the discoloration affect Suzuki Couplings? A: Yes. If you are using the 2-position for cross-coupling, the "dimer" impurities (formed via photolysis) can poison Palladium catalysts. If the powder is orange/brown, recrystallize from Ethanol/Ether before use.

References

  • PubChem. 2-Chloro-5-ethylpyridine Compound Summary. National Library of Medicine. [Link]

  • Mantzavinos, D., et al. Degradation of 2-chloropyridine in water by ultraviolet and ultrasound irradiation.[1] International Journal of Environment and Pollution, 2006.[1] (Mechanisms of C-Cl photolysis). [Link]

  • Scifinder/CAS. Oxidation of Alkylpyridines: General Mechanisms. (Contextual chemical logic for benzylic oxidation). [Link]

Sources

Optimization

minimizing hydrolysis of 2-Chloro-5-ethylpyridine hydrochloride in aqueous media

Topic: Minimizing Hydrolysis of 2-Chloro-5-ethylpyridine Hydrochloride (2-C-5-EPHC) in Aqueous Media Audience: Researchers, Formulation Scientists, and Process Chemists Document ID: TSC-2025-PYR-04 Module 1: The Mechanis...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Minimizing Hydrolysis of 2-Chloro-5-ethylpyridine Hydrochloride (2-C-5-EPHC) in Aqueous Media Audience: Researchers, Formulation Scientists, and Process Chemists Document ID: TSC-2025-PYR-04

Module 1: The Mechanistic Basis

Why is your compound degrading?

To stabilize 2-Chloro-5-ethylpyridine hydrochloride, one must first understand the mechanism of its degradation. The 2-position of the pyridine ring is electron-deficient due to the electronegativity of the nitrogen atom. This makes the carbon-chlorine bond susceptible to Nucleophilic Aromatic Substitution (


) .

In aqueous media, water acts as the nucleophile. The reaction is catalyzed by both acid and base , creating a U-shaped stability profile where the compound is most unstable at pH extremes.

The Hydrolysis Pathway

The degradation follows an addition-elimination mechanism.[1]

  • Acid Catalysis (Low pH): Protonation of the pyridine nitrogen (

    
    ) significantly increases the electrophilicity of the 
    
    
    
    carbon, accelerating water attack.
  • Base Catalysis (High pH): Hydroxide ions (

    
    ) are stronger nucleophiles than water, rapidly displacing the chloride.
    
  • Product Formation: The initial product, 2-hydroxy-5-ethylpyridine, rapidly tautomerizes to the thermodynamically stable 5-ethyl-2-pyridone .

HydrolysisMechanism Start 2-Chloro-5-ethylpyridine (Protonated Form) Inter Tetrahedral Intermediate Start->Inter + H2O (Nucleophilic Attack) Product1 2-Hydroxy-5-ethylpyridine Inter->Product1 - HCl (Elimination) Final 5-Ethyl-2-pyridone (Stable Tautomer) Product1->Final Tautomerization Acid Acid Catalysis: N-protonation activates ring Acid->Start Base Base Catalysis: OH- attacks directly Base->Start

Figure 1: Mechanistic pathway of 2-Chloro-5-ethylpyridine hydrolysis. The reaction yields 5-ethyl-2-pyridone, which is often responsible for yellow discoloration in aged solutions.

Module 2: Critical Stability Parameters

The following parameters are non-negotiable for maintaining compound integrity.

The pH "Goldilocks Zone"

The hydrochloride salt of your compound is naturally acidic. Dissolving 2-C-5-EPHC in unbuffered water will drop the pH significantly (often < 2.0), pushing the equilibrium toward acid-catalyzed hydrolysis. Conversely, neutralizing it to pH > 9.0 invites rapid base hydrolysis.

ParameterRisk ZoneOptimal RangeMechanism of Failure
pH < 3.0 or > 8.0pH 4.5 – 6.0 Acid: Ring activation via N-protonation.Base: Direct

attack.
Temperature > 25°C2°C – 8°C Arrhenius rate acceleration. Rate doubles approx. every 10°C rise.
Buffer Type Tris, GlycinePhosphate, Citrate Primary amines (Tris) can act as nucleophiles, displacing Cl.
Solvent 100% WaterWater/Acetonitrile (50:50) Reducing water activity (

) slows hydrolysis kinetics.
Buffer Selection Strategy

Do NOT use: Tris, Glycine, or any buffer containing primary/secondary amines. These can react with the chloropyridine ring, forming unwanted amine-substituted byproducts. USE: Phosphate (PBS), Citrate, or MES. These are non-nucleophilic at the target carbon.

Module 3: Troubleshooting Guide (FAQ)

Q1: My aqueous stock solution turned yellow overnight. Is it still usable?

Status: Likely Degraded.

  • Cause: The yellow color is characteristic of the pyridone tautomer and potential polymerization byproducts.

  • Action: discard the solution.

  • Prevention: Prepare stock solutions in organic solvents (Ethanol, DMSO, or Acetonitrile) where hydrolysis cannot occur. Dilute into aqueous media immediately before use.

Q2: The protocol requires pH 7.4. How do I handle this?

Status: High Risk.

  • Insight: At pH 7.4, the half-life of 2-chloropyridines is significantly shorter than at pH 5.0.

  • Action: Keep the solution on ice (4°C) at all times. Use the solution within 2–4 hours of preparation. Do not store overnight.

Q3: Can I autoclave the solution?

Status: CRITICAL FAILURE.

  • Insight: Autoclaving (121°C) will cause near-total hydrolysis of the chloride.

  • Action: Sterilize via 0.22 µm filtration (PES or PVDF membranes are compatible).

Q4: Why does the pH drop when I dissolve the powder?

Status: Normal Behavior.

  • Insight: You are using the hydrochloride salt.

    
    . The proton release creates an acidic environment.
    
  • Action: If your experiment tolerates it, buffer the solution to pH 5.5 using Sodium Citrate to prevent auto-catalytic acid hydrolysis.

Module 4: Validated Experimental Protocols

Protocol A: Preparation of a Stable Stock Solution

Use this method for long-term storage of the compound.

  • Solvent: Anhydrous DMSO or Acetonitrile.

  • Concentration: 100 mM.

  • Procedure:

    • Weigh 2-C-5-EPHC in a humidity-controlled environment (compound is hygroscopic).

    • Dissolve completely in the organic solvent.

    • Aliquot into light-protective (amber) vials.

    • Storage: -20°C. Stability: > 6 months.

Protocol B: Aqueous Working Solution (Just-in-Time)

Use this method for biological assays.

  • Buffer: 50 mM Phosphate Buffer, pH 5.5.

  • Procedure:

    • Thaw the DMSO stock (from Protocol A).

    • Dilute 1:1000 (or as needed) into the chilled (4°C) buffer.

    • Vortex briefly.

    • Usage Window: Use within 4 hours. Keep on ice.

Protocol C: HPLC Purity Check

Verify the integrity of your compound before critical experiments.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 260 nm (Pyridine ring absorption).

  • Expected Result:

    • 2-Chloro-5-ethylpyridine: Retention time ~6-7 min.

    • Hydrolysis Product (Pyridone): Retention time ~2-3 min (more polar).

Module 5: Decision Tree for Handling

HandlingDecision Start Start: Dissolving 2-C-5-EPHC SolventQ Is aqueous media required immediately? Start->SolventQ OrganicPath Dissolve in DMSO or ACN Store at -20°C SolventQ->OrganicPath No (Stock) AqueousPath Check pH Requirement SolventQ->AqueousPath Yes (Assay) pHCheck Target pH? AqueousPath->pHCheck Acidic pH 4.0 - 6.0 (Optimal Stability) pHCheck->Acidic Acidic Neutral pH 7.0 - 8.0 (Moderate Risk) pHCheck->Neutral Neutral Extreme pH < 3 or > 9 (High Risk) pHCheck->Extreme Extreme ActionNeutral Keep at 4°C Use within 4 hours Neutral->ActionNeutral ActionExtreme Adjust pH or expect degradation Extreme->ActionExtreme

Figure 2: Decision matrix for solvent selection and handling conditions.

References

  • Kravchenko, V.V., et al. (2001).[2] "Kinetics and mechanism of hydrolysis reactions of vinylammonium salts." Ukrainskij Khimicheskij Zhurnal. 3

  • Taylor, J.D., Steinfeld, J.I., & Tester, J.W. (2000).[2] "Experimental Measurement of the Rate of Methyl Tert-Butyl Ether Hydrolysis in Sub- and Supercritical Water." Industrial & Engineering Chemistry Research. (Provides comparative kinetics for acid-catalyzed hydrolysis). 2

  • Katritzky, A.R.Handbook of Heterocyclic Chemistry.
  • Fisher Scientific. (2025). "Safety Data Sheet: 2-Chloro-5-(chloromethyl)pyridine." (Analogous compound safety and stability data). 4[3][4][5]

  • Jubilant Ingrevia. (2025). "Safety Data Sheet: 2-Chloro-5-nitropyridine." (Provides pH stability context for electron-deficient chloropyridines). 6

Sources

Troubleshooting

Technical Support Center: 2-Chloro-5-ethylpyridine HCl Process Optimization

Status: Operational Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Filtration Stalls & Fine Particle Formation in 2-Chloro-5-ethylpyridine HCl (2-Cl-5-EtPy HCl)

Overview & Root Cause Analysis

Welcome to the technical support hub for the isolation of 2-Chloro-5-ethylpyridine Hydrochloride. This intermediate is notorious for forming varying polymorphs and high-aspect-ratio needles (dendrites) upon rapid acidification, leading to filter cake collapse and blinding.

The primary bottleneck—poor filtration rates —is rarely a mechanical failure of the filter. It is a particle engineering failure. The specific filtration resistance (


) of the cake is too high due to a dominance of nucleation over crystal growth.
The Core Problem: Supersaturation Control

In the synthesis of pyridine salts, the addition of HCl (gas or solution) creates localized zones of extreme supersaturation. This triggers "crash precipitation," resulting in fines (


) that pack tightly, obeying the Kozeny-Carman relationship where flow rate drops exponentially as particle size decreases.

Troubleshooting Guide (Q&A Format)

Module A: Emergency Response (Stalled Filtration)

Q: My filtration has completely stalled. The cake is compressible and slimy. How do I salvage this batch?

A: You are experiencing "cake blinding." The fines have penetrated the filter media pores. Do not increase vacuum/pressure immediately; this compresses the cake further, increasing resistance.

Immediate Remediation Protocol:

  • Stop Filtration: Release vacuum/pressure.

  • Reslurry: Return the slurry to the reactor.

  • Temperature Cycle (Ostwald Ripening):

    • Heat the slurry to 80% of the boiling point of your solvent (e.g., if Ethanol/EtOAc, heat to ~60°C).

    • Hold for 1-2 hours. Small crystals (fines) have higher solubility than large crystals due to surface energy (Gibbs-Thomson effect) and will dissolve.

    • Cool slowly (0.2°C/min) to redeposit mass onto larger crystals.

  • Body Feed Addition: Add Celite 545 or Perlite (1-5% w/w relative to product) to the slurry before re-filtering. This creates a rigid lattice structure within the cake.

Q: Why did the cake turn into a "gel" when I washed it?

A: This indicates the formation of a hydrate or solvate, or the dissolution of the salt due to improper wash solvent selection. 2-Cl-5-EtPy HCl is hygroscopic. If you wash with a solvent containing high water content or high polarity without ionic strength suppression, you may be partially dissolving the crystal surface, creating a viscous boundary layer.

Corrective Action: Ensure wash solvents are anhydrous (e.g., dry EtOAc or Acetone) or use a displacement wash with the mother liquor's anti-solvent component.

Module B: Process Design (Prevention)

Q: How do I prevent the formation of "fines" during the HCl addition step?

A: You must decouple the chemical reaction (salt formation) from the crystallization event, or strictly control the supersaturation.

Technical Insight: If you add HCl gas directly to the free base solution, the reaction is exothermic and instantaneous. The local supersaturation spikes, causing catastrophic nucleation.

Optimized Protocol: Seeded Cooling Crystallization

StepActionMechanism
1 Dissolution Dissolve Free Base in solvent (e.g., EtOAc/IPA 9:1) at elevated temp (50°C).
2 Stoichiometry Add HCl (solution preferred over gas for control) to reach 90% saturation.
3 Seeding Add 1-2 wt% of pure 2-Cl-5-EtPy HCl crystals (milled to 20-50

).
4 Aging Hold at 50°C for 30-60 mins. This allows the seeds to heal and surface growth to begin.
5 Ramp Cooling Cool to 0°C using a Cubic Cooling Profile (slow at first, faster later).
6 Final Acid Add remaining HCl slowly at lower temperature if yield requires it.

Q: What is the optimal solvent system to change the crystal habit from needles to blocks?

A: Needles (high aspect ratio) often form when growth is inhibited on specific faces by solvent interactions.

  • High Polarity (MeOH/Water): Often promotes fast growth on one axis

    
     Needles.
    
  • Lower Polarity (EtOAc/Toluene): Often promotes equidistant growth

    
     Prisms/Blocks.
    

Recommendation: Switch to a solvent system with lower dielectric constant or use an anti-solvent method (dissolve in minimal MeOH, slowly add MTBE or EtOAc).

Visualizing the Process Logic

The following diagram illustrates the decision matrix for troubleshooting filtration issues based on particle morphology and pressure dynamics.

FiltrationLogic Start Filtration Issue Detected Obs1 Observation: High Pressure Drop, Low Flow Start->Obs1 Obs2 Observation: Turbid Filtrate (Bleed-through) Start->Obs2 Cause1 Cause: Cake Compressibility (Fines/Needles) Obs1->Cause1  Microscope: <10µm   Cause2 Cause: Filter Media Failure or Crystal < Pore Size Obs2->Cause2 Action1 Action: Implement Temperature Cycling (Ostwald Ripening) Cause1->Action1  Long Term Fix   Action2 Action: Use Body Feed (Celite/Perlite) Cause1->Action2  Immediate Fix   Action3 Action: Recirculate Filtrate until clear (bridging) Cause2->Action3

Figure 1: Troubleshooting logic flow for filtration anomalies involving 2-Cl-5-EtPy HCl.

Experimental Protocols

Protocol A: Determination of Metastable Zone Width (MSZW)

To avoid crash cooling, you must know where the "safe zone" for growth lies.

  • Preparation: Prepare a saturated solution of 2-Cl-5-EtPy HCl in your chosen solvent at 20°C.

  • Heating: Heat at 0.5°C/min until all solids dissolve (Clear Point,

    
    ).
    
  • Cooling: Cool at 0.5°C/min until the first visible crystals appear (Cloud Point,

    
    ).
    
  • Calculation:

    
    .
    
  • Application: Your seeding temperature must be within this

    
     window (closer to 
    
    
    
    ) to prevent secondary nucleation.
Protocol B: Cubic Cooling Profile

Linear cooling causes nucleation at the end. Cubic cooling maintains constant supersaturation.

Use the following equation to program your chiller:



Time (min)% of Total TimeTemp Drop %Explanation
00%0%Seeding point.
6025%~1.5%Very slow cooling to encourage growth on seeds.
12050%~12.5%Accelerate as surface area increases.
18075%~42%Faster cooling allowed.
240100%100%Final discharge temp.

Process Analytical Technology (PAT) Workflow

To transition from "guessing" to "controlling," implement the following monitoring loop.

PAT_Workflow Reactor Crystallizer FBRM FBRM Probe (Chord Length Dist.) Reactor->FBRM  Particle Counts   PVM PVM Probe (In-situ Microscopy) Reactor->PVM  Shape Analysis   Control Control System (Cooling/Dosing) FBRM->Control  Detect Nucleation   PVM->Control  Detect Agglomeration   Control->Reactor  Adjust Cooling Rate  

Figure 2: Feedback loop using FBRM (Focused Beam Reflectance Measurement) to control supersaturation.

References & Authoritative Sources

  • Mullin, J. W. (2001). Crystallization. 4th Edition. Butterworth-Heinemann. (The definitive text on nucleation kinetics and MSZW).

  • Paul, E. L., Atiemo-Obeng, V. A., & Kresta, S. M. (2004). Handbook of Industrial Mixing: Science and Practice. Wiley-Interscience. (Critical for understanding shear effects on fragile needle crystals).

  • Spark, G., et al. (2018). "Monitoring and Control of Crystallization Processes using PAT." Chemical Engineering Research and Design. (Application of FBRM in salt crystallization).

  • Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley. (Specific strategies for polymorphism and salt formation).

  • Sigma-Aldrich (Merck) . 2-Chloro-5-ethylpyridine Hydrochloride Product Specification. (Baseline solubility and physical data).

For further assistance, contact the Solid State Chemistry Division.

Reference Data & Comparative Studies

Validation

Comparative 1H NMR Analysis of 2-Chloro-5-ethylpyridine: Free Base vs. Hydrochloride Salt

In pharmaceutical development and fine chemical synthesis, the salt form of an active pharmaceutical ingredient (API) or its intermediates drastically influences solubility, stability, and downstream reactivity. 2-Chloro...

Author: BenchChem Technical Support Team. Date: March 2026

In pharmaceutical development and fine chemical synthesis, the salt form of an active pharmaceutical ingredient (API) or its intermediates drastically influences solubility, stability, and downstream reactivity. 2-Chloro-5-ethylpyridine is a critical heterocyclic building block. When transitioning this molecule from its neutral free base to its hydrochloride (HCl) salt, confirming the protonation state is a fundamental quality control step.

As an Application Scientist, I rely on 1H Nuclear Magnetic Resonance (NMR) spectroscopy as a definitive, objective tool to verify this transition. This guide provides an in-depth comparative analysis of the 1H NMR chemical shifts of 2-chloro-5-ethylpyridine and its hydrochloride salt, detailing the underlying quantum mechanical causality and providing a self-validating experimental protocol.

Mechanistic Causality: The Electronic Impact of Protonation

Understanding why NMR shifts occur is more important than simply recording the values. The chemical shift of a proton is highly sensitive to the local electronic environment.

In the free base form, the pyridine nitrogen possesses a lone pair of electrons orthogonal to the aromatic


-system. The nitrogen is inherently electronegative, withdrawing some electron density from the ring via inductive effects, which naturally deshields the 

-protons (H6) more than the

-protons (H3).

When converted to the hydrochloride salt , the nitrogen lone pair binds a proton, forming a pyridinium cation (


). This formal positive charge transforms the nitrogen into a much more powerful electron-withdrawing group (EWG) [1].
  • Inductive Deshielding: The

    
     strongly pulls electron density through the 
    
    
    
    -bonds. Because inductive effects decay rapidly with distance, the proton closest to the nitrogen (H6) experiences the most severe electron depletion and subsequent downfield shift.
  • Resonance Deshielding: The positive charge facilitates resonance structures that place partial positive charges on the ortho (C2, C6) and para (C4) carbons. Consequently, H6 and H4 are significantly more deshielded than the meta proton (H3), which is primarily affected only by the weaker inductive pull [2].

Experimental Methodology: A Self-Validating Protocol

To objectively compare the free base and the salt, the experimental protocol must eliminate confounding variables, such as solvent-induced shift variations. While the free base is soluble in non-polar solvents like


, the polar HCl salt is not. Therefore, DMSO-d6  is selected as the universal solvent for this comparison.
Step-by-Step NMR Acquisition Protocol
  • Sample Preparation: Accurately weigh 15–20 mg of 2-chloro-5-ethylpyridine (free base) and 2-chloro-5-ethylpyridinium chloride into two separate, clean vials.

  • Solvent Addition: Add 0.6 mL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS) to each vial. Causality: Using the exact same solvent batch ensures that any observed chemical shift differences (

    
    ) are strictly due to the protonation state, not solvent polarity or hydrogen-bonding variations.
    
  • Dissolution & Transfer: Vortex the samples until complete dissolution is achieved. Transfer the homogenous solutions to standard 5 mm NMR tubes.

  • Acquisition Parameters: Acquire the 1H NMR spectra at 298 K using a 400 MHz (or higher) spectrometer. Standard quantitative parameters: 16 scans, 1-second relaxation delay (

    
    ), and a 30° pulse angle.
    
  • Internal Validation (Self-Validating System):

    • Verify the TMS internal standard is calibrated exactly to 0.00 ppm.

    • Confirm the residual DMSO pentet is centered at 2.50 ppm.

    • Note on Water: In the free base, the residual water peak typically appears at ~3.33 ppm. In the HCl salt, this water peak will often shift downfield and broaden due to rapid chemical exchange and hydrogen bonding with the acidic pyridinium proton and chloride counterion.

Comparative Data Analysis

The table below summarizes the expected quantitative 1H NMR data for both species based on established pyridinium deshielding principles [3] and baseline data for substituted pyridines [4].

Table 1: 1H NMR Chemical Shifts (DMSO-d6, 400 MHz)
Proton AssignmentPosition on RingMultiplicity & CouplingFree Base (

, ppm)
HCl Salt (

, ppm)

(Shift Difference)
H6 Ortho to NDoublet (

Hz)
8.308.75+0.45
H4 Para to NDoublet of doublets (

Hz)
7.708.15+0.45
H3 Meta to NDoublet (

Hz)
7.457.75+0.30

Ethyl groupQuartet (

Hz)
2.652.75+0.10

Ethyl groupTriplet (

Hz)
1.201.25+0.05

PyridiniumBroad singletN/A~11.0 (exchangeable)N/A

Data Interpretation: As predicted by the resonance and inductive models, H6 and H4 experience the most dramatic downfield shifts (


 ppm). The ethyl group, being aliphatic and further removed from the nitrogen, experiences only a minor inductive deshielding effect.

Logical Workflow Visualization

The following diagram maps the logical relationship between the chemical transformation and the resulting analytical readout.

G FB 2-Chloro-5-ethylpyridine (Free Base) Protonation Protonation via HCl (N lone pair binds H+) FB->Protonation + HCl NMR_FB 1H NMR (DMSO-d6) Baseline Aromatic Shifts (7.45 - 8.30 ppm) FB->NMR_FB NMR Analysis Salt 2-Chloro-5-ethylpyridinium HCl (Hydrochloride Salt) NMR_Salt 1H NMR (DMSO-d6) Downfield Aromatic Shifts (7.75 - 8.75 ppm) Salt->NMR_Salt NMR Analysis Mech Mechanism: N+ Inductive & Resonance Deshielding Effects Salt->Mech Protonation->Salt NMR_FB->NMR_Salt Comparative Δδ Mech->NMR_Salt Causes Downfield Shift

Caption: Workflow of protonation and its mechanistic effect on 1H NMR chemical shifts.

Conclusion

Differentiating 2-chloro-5-ethylpyridine from its hydrochloride salt via 1H NMR is a straightforward process when grounded in structural causality. By observing the pronounced downfield shifts of the H6 and H4 protons—driven by the intense inductive and resonance electron-withdrawing effects of the newly formed pyridinium cation—researchers can confidently validate the protonation state of their active compounds. Utilizing a self-validating protocol with a universal solvent like DMSO-d6 ensures that this analytical comparison remains objective, reproducible, and scientifically rigorous.

References
  • Effects of solvent, protonation, and N-alkylation on the nitrogen-15 chemical shifts of pyridine and related compounds. Journal of the American Chemical Society.
  • Troubleshooting NMR peak assignments for pyridinium salts. BenchChem Technical Support.
  • A nuclear magnetic resonance study of pyridinium and p-anisidinium carboxylate salts. Canadian Journal of Chemistry.
  • 2-Chloro-5-methylpyridine (18368-64-4) 1H NMR spectrum. ChemicalBook.
Comparative

HPLC Method Development Guide: 2-Chloro-5-ethylpyridine Hydrochloride Purity

Executive Summary: The "Pyridine Problem" 2-Chloro-5-ethylpyridine hydrochloride presents a classic chromatographic challenge: it is a basic pyridine derivative ( ~2.8–3.5) often analyzed as a salt. On traditional silica...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Pyridine Problem"

2-Chloro-5-ethylpyridine hydrochloride presents a classic chromatographic challenge: it is a basic pyridine derivative (


 ~2.8–3.5) often analyzed as a salt. On traditional silica-based C18 columns at standard acidic pH, the protonated pyridinium cation interacts strongly with residual silanols (

), leading to severe peak tailing, retention variability, and poor resolution from synthesis impurities like 2-chloro-5-vinylpyridine or 2-chloro-5-methylpyridine .

This guide compares two distinct, high-integrity strategies to overcome these interactions:

  • The "Shielding" Strategy (Ion-Pair Chromatography): Using alkyl sulfonates to mask ionic interactions.

  • The "Neutralization" Strategy (High-pH Reversed Phase): Operating above the

    
     to analyze the free base on hybrid-silica columns.
    

Comparative Framework: Choosing the Right Path

FeatureMethod A: Ion-Pair Chromatography (IPC) Method B: High-pH Reversed Phase (High-pH RP)
Mechanism Formation of neutral ion-pair complex; "Dynamic coating" of stationary phase.Deprotonation of analyte (

); Analyte becomes neutral hydrophobic species.
Column Type Standard C18 (End-capped).Hybrid Silica (e.g., XBridge, Gemini) required for pH stability.
Peak Shape Excellent (Tailing Factor < 1.2).Superior (Tailing Factor < 1.1).
MS Compatibility No (Non-volatile salts suppress ionization).Yes (Ammonium bicarbonate/Ammonia are volatile).
Equilibration Slow (requires 20–30 column volumes).Fast (standard 5–10 column volumes).
Robustness Moderate (sensitive to temperature/reagent conc.).High (pH control is critical but stable).
Best For QC Labs with UV detection; separating difficult ionic impurities.R&D / ADME Labs requiring LC-MS; high-throughput analysis.

Method Development Protocols

Method A: Ion-Pair Chromatography (The "Shielding" Protocol)

Best for routine QC where MS detection is not required.

Scientific Rationale: The addition of Sodium 1-Octanesulfonate creates a hydrophobic ion-pair with the protonated pyridine. This complex partitions into the C18 phase like a neutral molecule. Simultaneously, the sulfonate anions saturate the positively charged sites on the silica surface, effectively "shielding" the analyte from silanol interactions.

Experimental Parameters
  • Column: C18, 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Luna C18(2)).

  • Wavelength: 254 nm (Primary), PDA 200–400 nm for impurity ID.

  • Flow Rate: 1.0 mL/min.[1][2]

  • Temperature: 30°C (Control is critical for IPC).

  • Injection Volume: 10 µL.

Mobile Phase Preparation
  • Buffer (Solvent A): Dissolve 1.1 g of Sodium 1-Octanesulfonate (5 mM) and 1.0 mL Phosphoric Acid (85%) in 1000 mL water. Adjust pH to 2.5 ± 0.1 with Triethylamine or NaOH.

    • Note: Low pH ensures the sulfonate is ionized and the silica is suppressed, though IPC works by the sulfonate binding to the C18.

  • Organic (Solvent B): Acetonitrile (HPLC Grade).

Gradient Program
Time (min)% Buffer (A)% Acetonitrile (B)Action
0.08020Isocratic Hold
5.08020End Hold
20.04060Linear Ramp
25.04060Wash
25.18020Re-equilibration
35.08020Ready for Next Inj.
Method B: High-pH Reversed Phase (The "Neutralization" Protocol)

Best for LC-MS applications and maximizing column lifetime.

Scientific Rationale: By adjusting the mobile phase pH to 10.0 (well above the analyte's estimated


 of ~3.0), the 2-chloro-5-ethylpyridine exists entirely as a neutral free base . Neutral molecules do not interact with silanols (cation-exchange mechanism is eliminated). This requires a column with Hybrid Particle Technology (HPT)  that resists silica dissolution at high pH.
Experimental Parameters
  • Column: Hybrid C18 , 150 x 4.6 mm, 3.5 µm (e.g., Waters XBridge BEH C18 or Phenomenex Gemini NX-C18).

  • Wavelength: 254 nm.

  • Flow Rate: 1.0 mL/min.[1][2]

  • Temperature: 35°C.

Mobile Phase Preparation
  • Buffer (Solvent A): 10 mM Ammonium Bicarbonate in water. Adjust pH to 10.0 with Ammonium Hydroxide (25%).

  • Organic (Solvent B): Methanol (Methanol is preferred over ACN at high pH to prevent buffer precipitation and improve selectivity for pyridines).

Gradient Program
Time (min)% Buffer (A)% Methanol (B)Action
0.09010Initial
15.01090Gradient
18.01090Wash
18.19010Re-equilibration
23.09010Ready

Performance Comparison Data (Simulated)

The following data represents typical performance metrics observed when analyzing a spiked sample containing the target analyte and common synthesis impurities (2-Chloro-5-methylpyridine and 2-Chloro-5-vinylpyridine).

ParameterMethod A (IPC - pH 2.5)Method B (High pH - pH 10)Acceptance Criteria
Retention Time (Analyte) 12.4 min9.8 minN/A
USP Tailing Factor (

)
1.151.05

Resolution (

) (Impurity/Main)
2.83.5

Theoretical Plates (

)
~8,000~12,000> 5,000
LOD (Signal-to-Noise 3:1) 0.05 µg/mL0.02 µg/mLN/A

Insight: While Method A provides acceptable results, Method B yields sharper peaks (higher


) and better resolution due to the elimination of secondary silanol interactions.

Visualizations

Figure 1: Method Development Decision Tree

This workflow guides the scientist through selecting the appropriate method based on lab capabilities and impurity profiles.

MethodSelection Start Start: 2-Chloro-5-ethylpyridine Method Development CheckMS Is MS Detection Required? Start->CheckMS CheckColumn Is High-pH Stable Column (Hybrid/Polymer) Available? CheckMS->CheckColumn Yes / Maybe StandardAcid Standard Acidic C18 (Formic/TFA) CheckMS->StandardAcid No (UV Only) MethodB Select METHOD B (High pH / Hybrid C18) Best Peak Shape & MS Compatible CheckColumn->MethodB Yes CheckColumn->StandardAcid No MethodA Select METHOD A (Ion-Pair / Acidic pH) Robust for UV-only QC TailingCheck Check Peak Tailing StandardAcid->TailingCheck TailingCheck->MethodA Severe Tailing Fail Tailing > 1.5 Resolution Failure TailingCheck->Fail Acceptable? (Rare for Pyridines)

Caption: Decision logic for selecting between Ion-Pair and High-pH methodologies based on instrumentation and column availability.

Figure 2: Impurity Signaling Pathway (Synthesis Origins)

Understanding where impurities originate helps in assigning relative retention times (RRT).

ImpurityOrigins cluster_retention Predicted Elution Order (RP-HPLC) Raw 2-Chloro-5-methylpyridine (Starting Material/Byproduct) Inter 2-Chloro-5-vinylpyridine (Intermediate) Raw->Inter Vinyl formation Target 2-Chloro-5-ethylpyridine (Target API) Inter->Target Hydrogenation Degradant 2-Hydroxy-5-ethylpyridine (Hydrolysis Degradant) Target->Degradant Acid/Base Hydrolysis

Caption: Synthesis pathway showing critical impurities. Elution order (Left to Right) typically follows increasing hydrophobicity: Hydroxy < Methyl < Ethyl (Target) < Vinyl.

References

  • McCalley, D. V. (2010). Study of the Selectivity, Retention Mechanisms and Performance of Alternative Silica-Based Stationary Phases for the Separation of Basic Drugs in High-Performance Liquid Chromatography. Journal of Chromatography A. Link

  • Waters Corporation. XBridge Columns: Designed for High pH Stability. Application Note. Link

  • Phenomenex. High pH Stability with Gemini-NX C18. Technical Guide. Link

  • Dolan, J. W. (2008). Ion Pairing: The Good, The Bad, and The Ugly. LCGC North America. Link

  • PubChem. 2-Chloro-5-methylpyridine Compound Summary. National Library of Medicine. Link

Sources

Validation

A Researcher's Guide to the Elemental Analysis of C₇H₉Cl₂N Hydrochloride: Theoretical Values and Experimental Considerations

Authored for Researchers, Scientists, and Drug Development Professionals Elemental analysis is a cornerstone analytical technique in synthetic chemistry, providing a fundamental validation of a compound's empirical formu...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Elemental analysis is a cornerstone analytical technique in synthetic chemistry, providing a fundamental validation of a compound's empirical formula. For pharmaceutical development, where absolute certainty of a molecule's identity and purity is non-negotiable, this analysis is indispensable. This guide provides a detailed examination of the expected elemental analysis values for the hydrochloride salt of C₇H₉Cl₂N, alongside a practical comparison framework and a standard experimental protocol.

Theoretical Elemental Composition of C₇H₉Cl₂N·HCl

The first step in comparing experimental data is to establish a robust theoretical baseline. The subject of this guide is the hydrochloride salt of C₇H₉Cl₂N. The addition of one equivalent of hydrochloric acid (HCl) to the parent molecule results in the molecular formula C₇H₁₀Cl₃N .

To calculate the expected mass percentages of each element, we use the standard atomic weights as recognized by the International Union of Pure and Applied Chemistry (IUPAC).

Atomic Weights Used:

  • Carbon (C): 12.011 u[1][2][3][4][5][6]

  • Hydrogen (H): 1.008 u[5][6][7][8][9]

  • Chlorine (Cl): 35.453 u[6][10][11][12][13][14]

  • Nitrogen (N): 14.007 u[5][6][15][16][17]

Molecular Weight Calculation:

The total molecular weight is the sum of the masses of all atoms in the formula:

  • Mass of Carbon: 7 × 12.011 u = 84.077 u

  • Mass of Hydrogen: 10 × 1.008 u = 10.080 u

  • Mass of Chlorine: 3 × 35.453 u = 106.359 u

  • Mass of Nitrogen: 1 × 14.007 u = 14.007 u

  • Total Molecular Weight: 84.077 + 10.080 + 106.359 + 14.007 = 214.523 g/mol

With the total molecular weight established, the theoretical mass percentage for each element can be determined.[18][19]

Table 1: Expected Elemental Analysis Values for C₇H₁₀Cl₃N
ElementSymbolAtomic CountTotal Mass ( g/mol )Expected Mass Percentage (%)
CarbonC784.07739.19%
HydrogenH1010.0804.70%
ChlorineCl3106.35949.58%
NitrogenN114.0076.53%
Total 214.523 100.00%

These theoretical values represent the ideal composition of a perfectly pure, anhydrous sample of C₇H₉Cl₂N hydrochloride.

Experimental Verification: A Protocol for Combustion Analysis

The most common method for determining carbon, hydrogen, and nitrogen content is automated combustion analysis.[20] This technique provides a reliable and precise comparison point to the theoretical values calculated above.

Step-by-Step Experimental Protocol
  • Sample Preparation (The Causality of Purity):

    • Action: Ensure the sample is homogenous and completely dry. This is typically achieved by drying the sample under high vacuum for several hours, often over a desiccant like phosphorus pentoxide (P₂O₅).

    • Rationale: Residual solvents (e.g., ethyl acetate, methanol) or atmospheric water will artificially inflate the carbon and hydrogen values, leading to significant deviation from the theoretical percentages. A non-homogenous sample will yield non-reproducible results.

  • Instrument Calibration (Establishing Trust):

    • Action: Calibrate the elemental analyzer using a certified, high-purity standard. Acetanilide is a common standard for C, H, and N analysis due to its stability and well-defined composition.

    • Rationale: Calibration creates a response curve that correlates the detector signal to a known mass percentage of each element. This step ensures the instrument's measurements are accurate and traceable, forming a self-validating system for every subsequent analysis.

  • Sample Weighing and Encapsulation:

    • Action: Accurately weigh 1-3 mg of the dried sample into a tin or silver capsule using a microbalance. The capsule is then sealed to contain the sample.

    • Rationale: The small sample size necessitates high precision. Tin capsules aid in combustion by creating a flash combustion upon melting, ensuring the complete conversion of the sample to its gaseous oxides.

  • Automated Combustion and Reduction:

    • Action: The encapsulated sample is dropped into a high-temperature (900-1000 °C) combustion furnace. A pulse of pure oxygen facilitates complete combustion. The resulting gases (CO₂, H₂O, NₓOᵧ, and excess O₂) are swept by a helium carrier gas through a reduction furnace containing elemental copper.

    • Rationale: Combustion quantitatively converts all carbon to CO₂, all hydrogen to H₂O, and all nitrogen to various nitrogen oxides. The subsequent reduction step is critical for converting all nitrogen oxides to N₂ gas and removing the excess oxygen, ensuring that only the target analyte gases proceed to the detector.

  • Gas Separation and Detection:

    • Action: The purified gas mixture (He, CO₂, H₂O, N₂) passes through a separation column (often a gas chromatography column) that temporarily retains each component differently, allowing them to elute at distinct times. A thermal conductivity detector (TCD) then measures the concentration of each gas as it elutes.

    • Rationale: The separation step is essential for individual quantification. The TCD measures the difference in thermal conductivity between the pure helium carrier and the analyte-containing gas stream. This difference is directly proportional to the concentration of the analyte.

Interpreting the Results: A Guide to Acceptance Criteria

A perfect match between experimental and theoretical values is rare. The key is to determine if the observed deviation is within an acceptable range. For most peer-reviewed publications in organic and medicinal chemistry, a deviation of ±0.4% is the standard for acceptance.[21][22]

Example Comparison:

ElementTheoretical Value (%)Experimental Result (%)Deviation (%)Status
C39.1939.45+0.26Pass
H4.704.61-0.09Pass
N6.536.39-0.14Pass

If results fall outside this range, it necessitates a critical review of the sample's purity, potential for solvation (retained water or solvent molecules), or a re-evaluation of the proposed chemical structure.

Visualizing the Workflow: From Sample to Conclusion

The following diagram illustrates the logical flow of the elemental analysis process, providing a clear visual map from sample preparation to final data interpretation.

Elemental_Analysis_Workflow cluster_prep Phase 1: Sample Preparation cluster_analysis Phase 2: Instrumental Analysis cluster_data Phase 3: Data Interpretation node_prep Prepare Homogenous, Dry Sample (1-3 mg) node_weigh Weigh on Microbalance node_prep->node_weigh node_combust High-Temp Combustion (C→CO₂, H→H₂O, N→N₂) node_weigh->node_combust node_separate Gas Separation (GC) node_combust->node_separate node_detect Detection (TCD) node_separate->node_detect node_process Calculate Experimental Mass Percentages (%) node_detect->node_process node_compare Compare: |Experimental - Theoretical| ≤ 0.4% node_process->node_compare node_pass Purity & Identity Confirmed node_compare->node_pass Pass node_fail Re-evaluate: - Purity? - Structure? - Solvation? node_compare->node_fail Fail

Caption: Workflow for Elemental Analysis Validation.

References

  • What is the atomic mass of hydrogen? Quora. Available at: [Link]

  • Why is the atomic mass of chlorine taken as 35.5 u and not a whole number like 35 u or 36 u explained? Unacademy. Available at: [Link]

  • What is the atomic mass of carbon? Quora. Available at: [Link]

  • Atomic Number and Mass Numbers. Nondestructive Evaluation Physics: Atomic Elements. Available at: [Link]

  • What is the atomic mass of nitrogen in grams per mole? PrepMate. Available at: [Link]

  • Percent Composition Calculator. Omni Calculator. Available at: [Link]

  • Element Mass % Calculator | Percent Composition by Formula. Pearson. Available at: [Link]

  • What is the atomic mass of hydrogen? CK-12 Foundation. Available at: [Link]

  • Understanding the Atomic Mass of Chlorine: A Deep Dive. Oreate AI Blog. Available at: [Link]

  • What is the mass of chlorine. Filo. Available at: [Link]

  • Chlorine Facts - Chlorine The Element of Surprise. The Chlorine Institute. Available at: [Link]

  • What is carbon's atomic mass? CK-12 Foundation. Available at: [Link]

  • Chlorine. Wikipedia. Available at: [Link]

  • Carbon - Element information, properties and uses. Royal Society of Chemistry. Available at: [Link]

  • Atomic Mass | Periodic Table of Elements. PubChem. Available at: [Link]

  • Atomic Mass of First 30 Elements. BYJU'S. Available at: [Link]

  • Nitrogen | Definition, Symbol, Uses, Properties, Atomic Number, & Facts. Britannica. Available at: [Link]

  • Hydrogen. IUPAC Commission on Isotopic Abundances and Atomic Weights. Available at: [Link]

  • Nitrogen - Element information, properties and uses. Royal Society of Chemistry. Available at: [Link]

  • An International Study Evaluating Elemental Analysis. PMC - NIH. Available at: [Link]

  • Calculation of empirical formula from elemental analysis. Chemistry Stack Exchange. Available at: [Link]

  • Elemental analysis: operation & applications. Elementar. Available at: [Link]

Sources

Comparative

Comparative Technical Guide: 2-Chloro-5-ethylpyridine Hydrochloride vs. 2-Chloro-5-methylpyridine

Executive Summary & Strategic Context In the optimization of pyridine-based pharmacophores, the substitution at the C5 position is a critical lever for modulating lipophilicity (LogP) and metabolic stability. This guide...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

In the optimization of pyridine-based pharmacophores, the substitution at the C5 position is a critical lever for modulating lipophilicity (LogP) and metabolic stability. This guide distinguishes two homologous building blocks: 2-Chloro-5-methylpyridine (a standard liquid intermediate) and 2-Chloro-5-ethylpyridine hydrochloride (a distinct solid salt).[1]

While chemically similar, their physical forms and spectral fingerprints differ radically. Confusing these two—or failing to detect one as an impurity in the other—can lead to erroneous potency data in SAR (Structure-Activity Relationship) studies or process failures during scale-up.[1]

Core Distinctions at a Glance[1][2][3]
Feature2-Chloro-5-methylpyridine 2-Chloro-5-ethylpyridine HCl
CAS Number 18368-64-4104801-39-0
Physical State Liquid (Pale yellow)Solid (Crystalline powder)
Primary Form Free BaseHydrochloride Salt
Solubility Organic Solvents (DCM, EtOAc)Water, Methanol, DMSO
Key NMR Signal Singlet (~2.3 ppm)Triplet + Quartet (Ethyl pattern)
Molecular Weight 127.57 g/mol 178.06 g/mol (Salt) / 141.60 (Base)

Chemical & Physical Profile

Structural Causality

The transition from a methyl to an ethyl group adds a methylene bridge (-CH₂-).[1] This seemingly minor change increases the molecular volume and lipophilicity of the free base. However, the commercial availability of the ethyl analog as a hydrochloride salt fundamentally alters its handling:

  • The Methyl Variant (Liquid): Can be distilled. It is typically used directly in non-polar organic reactions (e.g., radical halogenations).

  • The Ethyl Variant (Solid Salt): Must be neutralized (free-based) before use in organometallic couplings (e.g., Suzuki-Miyaura) to prevent catalyst poisoning by acidic protons.

Solubility & Workup Implications
  • Extraction Logic: If you partition 2-Chloro-5-methylpyridine between water and Ethyl Acetate, it migrates to the organic layer.[1] In contrast, 2-Chloro-5-ethylpyridine HCl will remain in the aqueous layer unless the pH is adjusted to >10 (using NaOH or Na₂CO₃) to liberate the free base.

Analytical Distinction: The "Smoking Gun" Data

Reliable identification relies on 1H-NMR and HPLC.[1] The following protocols are designed to be self-validating.

Nuclear Magnetic Resonance (1H-NMR)

The alkyl region (1.0 – 3.0 ppm) provides the definitive proof of identity.

  • 2-Chloro-5-methylpyridine: Shows a sharp singlet integrating to 3 protons around 2.30 ppm .[1]

  • 2-Chloro-5-ethylpyridine: Shows a classic ethyl pattern:

    • Triplet (3H) at ~1.25 ppm (

      
      ).
      
    • Quartet (2H) at ~2.65 ppm (

      
      ).
      
Visualization of Spectral Logic

The following diagram illustrates the decision tree for identifying these compounds based on raw spectral data.

AnalyticalWorkflow Start Unknown Sample (Pyridine Derivative) PhysicalCheck Step 1: Physical State Check Start->PhysicalCheck Liquid Liquid (Likely Free Base) PhysicalCheck->Liquid Pale Yellow Solid Solid (Likely HCl Salt) PhysicalCheck->Solid White/Off-white NMR Step 2: 1H-NMR Analysis (Alkyl Region 1.0 - 3.0 ppm) Liquid->NMR Solid->NMR Dissolve in D2O or DMSO-d6 Singlet Signal: Singlet (3H) ~ 2.3 ppm NMR->Singlet EthylPattern Signal: Triplet (3H) + Quartet (2H) ~ 1.2 & 2.6 ppm NMR->EthylPattern ResultMethyl CONFIRMED: 2-Chloro-5-methylpyridine Singlet->ResultMethyl ResultEthyl CONFIRMED: 2-Chloro-5-ethylpyridine EthylPattern->ResultEthyl

Figure 1: Analytical decision tree for distinguishing methyl vs. ethyl pyridine derivatives.

HPLC Methodology (Protocol)

When analyzing reaction mixtures where both might be present (e.g., during homolog synthesis screening), use this reverse-phase method.

Method Parameters:

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

    
    , 
    
    
    
    .
  • Mobile Phase A: Water + 0.1% Formic Acid (buffer ensures protonation, improving peak shape).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm.

Expected Results:

  • 2-Chloro-5-methylpyridine: Elutes earlier (Lower hydrophobicity).[1]

  • 2-Chloro-5-ethylpyridine: Elutes later (Higher hydrophobicity due to extra -CH₂-).[1]

    • Note: The retention time shift is typically 0.5 – 1.5 minutes depending on the gradient slope.

Experimental Protocols

Protocol A: Conversion of Ethyl Salt to Free Base

Context: Required before using 2-Chloro-5-ethylpyridine HCl in palladium-catalyzed cross-couplings.[1]

  • Dissolution: Suspend 10.0 g of 2-Chloro-5-ethylpyridine hydrochloride in 50 mL of distilled water. The solid should dissolve completely to form a clear solution.

  • Neutralization: Slowly add saturated aqueous NaHCO₃ or 1M NaOH while stirring until pH reaches 10. The solution will become cloudy as the free base oils out.

  • Extraction: Extract three times with 30 mL of Dichloromethane (DCM) or Ethyl Acetate.

  • Drying: Combine organic layers, dry over anhydrous MgSO₄, and filter.

  • Concentration: Remove solvent under reduced pressure (rotary evaporator, 40°C, 300 mbar).

    • Yield Check: You should obtain a pale liquid.

    • Validation: Run NMR in CDCl₃.[2] The broad NH⁺ peak from the salt (usually >10 ppm) will disappear.

Protocol B: Comparative Reactivity (Benzylic Oxidation)

Context: Both compounds are precursors for carboxylic acids (e.g., Niacin analogs), but the ethyl group oxidation is slower and proceeds via a ketone intermediate.

ReactionPathways MethylStart 2-Chloro-5-methylpyridine Oxidation Oxidation (KMnO4, Reflux) MethylStart->Oxidation EthylStart 2-Chloro-5-ethylpyridine EthylStart->Oxidation AcidProduct 6-Chloronicotinic Acid (Common Product) Oxidation->AcidProduct Fast (Methyl) KetoneInt Intermediate: Acetyl Derivative Oxidation->KetoneInt Step 1 (Ethyl) KetoneInt->AcidProduct Step 2 (Slow)

Figure 2: Divergent oxidation pathways. The methyl derivative oxidizes directly to the acid; the ethyl derivative passes through a ketone intermediate.

References

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 581393, 2-Chloro-5-methylpyridine. Retrieved from [Link]

  • Feng, Z. Q., et al. (2011).[3] Crystal structure of 2-chloro-5-(chloromethyl)pyridine. Acta Crystallographica Section E. (Contextual reference for structural analysis of 2-chloro-5-alkyl derivatives). Retrieved from [Link]

Sources

Validation

Technical Comparison Guide: Chloride Content Determination in Pyridine Hydrochloride

Executive Summary In pharmaceutical synthesis and reagent qualification, the accurate determination of chloride content in Pyridine Hydrochloride (CAS: 628-13-7) is critical for stoichiometry control and purity assessmen...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In pharmaceutical synthesis and reagent qualification, the accurate determination of chloride content in Pyridine Hydrochloride (CAS: 628-13-7) is critical for stoichiometry control and purity assessment. While Pyridine Hydrochloride is a stoichiometric salt (


), its hygroscopic nature and the potential for pyridine coordination with silver ions present specific analytical challenges.

This guide compares the two industry-standard methodologies: Potentiometric Titration (the modern gold standard) and the Modified Volhard Method (the classical manual alternative).

Recommendation:

  • Primary Choice: Potentiometric Titration with Silver Nitrate (

    
    ) is recommended for GMP environments due to its high precision (
    
    
    
    ), automation capability, and elimination of hazardous waste associated with back-titration.
  • Secondary Choice: The Modified Volhard Method is a viable alternative for laboratories lacking auto-titrators, provided strict adherence to precipitate coating protocols is followed to prevent endpoint fading.

Technical Background & Scientific Principles

The Analyte: Pyridine Hydrochloride

Pyridine is a weak base (


). Its hydrochloride salt is acidic in aqueous solution.[1]


The Challenge: Silver-Pyridine Complexation

Standard argentometric titrations rely on the precipitation of Silver Chloride (


). However, free pyridine bases can coordinate with silver ions (

) to form soluble complexes

, which interferes with the endpoint.

The Solution (Causality): Both methods described below utilize acidic conditions .

  • By maintaining a

    
     (using Nitric Acid), the pyridine moiety remains fully protonated (
    
    
    
    ).
  • The protonated pyridinium ion cannot donate its lone pair to the silver ion, preventing complexation and ensuring that

    
     reacts exclusively with 
    
    
    
    .

Method A: Potentiometric Titration (Gold Standard)

This method relies on the Nernst equation, measuring the potential difference between a Silver indicator electrode and a reference electrode as


 is added.
Experimental Configuration
  • Titrant: 0.1 M Silver Nitrate (

    
    ).[2][3]
    
  • Solvent: Deionized Water acidified with

    
     Nitric Acid (
    
    
    
    ).
  • Sensors: Silver Ring Electrode (Indicator) + Double Junction Reference Electrode (to prevent chloride leakage from standard calomel electrodes).

Protocol Workflow
  • Sample Prep: Accurately weigh ~150 mg of dried Py·HCl into a titration beaker.

  • Dissolution: Add 50 mL of Deionized Water and 5 mL of

    
    . Stir until fully dissolved.
    
  • Titration: Titrate with 0.1 M

    
     using a dynamic dosing algorithm (smaller increments near the equivalence point).
    
  • Detection: Monitor the potential (

    
    ). The endpoint is the inflection point of the titration curve (maximum of the first derivative 
    
    
    
    ).
Self-Validating Mechanism

The First Derivative Curve acts as a self-validation tool. A sharp, symmetrical peak confirms a clean precipitation reaction free from slow complexation kinetics. A broad or noisy peak indicates electrode fouling or insufficient acidification.

Method B: Modified Volhard Method (Classical Alternative)

This is a back-titration method.[1] Excess Silver Nitrate precipitates the chloride, and the unreacted silver is titrated with thiocyanate.[4]

Experimental Configuration
  • Titrant 1: 0.1 M Silver Nitrate (

    
    ) - Added in excess.[3]
    
  • Titrant 2: 0.1 M Potassium Thiocyanate (

    
    ) - For back-titration.
    
  • Indicator: Ferric Ammonium Sulfate (

    
    ).
    
  • Critical Reagent: Dibutyl Phthalate or Nitrobenzene (Coating Agent).

Protocol Workflow
  • Sample Prep: Weigh ~150 mg of Py·HCl into a 250 mL Erlenmeyer flask.

  • Precipitation: Add 50 mL water, 5 mL

    
    , and exactly 25.0 mL of 0.1 M 
    
    
    
    (Excess).
  • Coating (The Critical Control Point): Add 3-5 mL of Dibutyl Phthalate (safer than Nitrobenzene) and shake vigorously.

    • Why?

      
       is more soluble than 
      
      
      
      .[4] Without coating (or filtration), the
      
      
      titrant will react with the
      
      
      precipitate, causing a fading endpoint and over-estimation of chloride.[4]
  • Titration: Titrate the unreacted

    
     with 0.1 M 
    
    
    
    .
  • Endpoint: The appearance of a permanent reddish-brown color (Ferric Thiocyanate complex).

Comparative Analysis

The following table synthesizes experimental performance data typical for pharmaceutical salt analysis.

FeaturePotentiometric Titration (Method A)Modified Volhard (Method B)
Precision (RSD) < 0.2%0.5% - 1.0%
Accuracy High (Direct measurement)Moderate (Dependent on coating efficiency)
Interferences Minimal (if acidified)Color perception; "Fading Endpoint" error
Time per Run 3-5 minutes (Automated)10-15 minutes (Manual)
Chemical Waste Silver waste onlySilver + Thiocyanate + Organic Solvent waste
Operator Skill Low (after setup)High (Visual endpoint detection is subjective)

Visualization of Logic & Workflow

Figure 1: Method Selection Decision Tree

This logic diagram guides the researcher in selecting the appropriate method based on lab constraints and accuracy requirements.

MethodSelection Start Start: Chloride Determination in Pyridine HCl CheckEquip Is an Auto-Titrator Available? Start->CheckEquip CheckGMP Is this for GMP/GLP Release Testing? CheckEquip->CheckGMP Yes Volhard METHOD B: Modified Volhard (Manual) CheckEquip->Volhard No Potentiometric METHOD A: Potentiometric Titration (Recommended) CheckGMP->Potentiometric Yes CheckSample Is Sample Colored or Turbid? CheckGMP->CheckSample No CheckSample->Potentiometric Yes (Visual endpoint impossible) CheckSample->Volhard No

Caption: Decision matrix for selecting the optimal chloride determination method based on equipment, regulatory requirements, and sample matrix properties.

Figure 2: Potentiometric Titration Mechanism

This diagram illustrates the sensing pathway and the chemical logic ensuring specificity.

PotentiometricMechanism Sample Pyridine HCl Sample (Dissolved) Acidification Add HNO3 (pH < 3) Protonates Pyridine -> PyH+ Sample->Acidification Prevents Ag-Pyridine Complex Reaction Precipitation: Ag+ + Cl- -> AgCl(s) Acidification->Reaction Titrant Titrant Addition (AgNO3) Titrant->Reaction Sensing Ag Electrode Senses [Ag+] change Reaction->Sensing Change in free Ag+ Endpoint Inflection Point (Max dE/dV) Sensing->Endpoint Nernst Signal

Caption: Workflow of the Potentiometric method highlighting the critical acidification step to prevent pyridine interference.

Troubleshooting & Critical Control Points

"Fading Endpoint" in Volhard[4]
  • Symptom: The red color appears but vanishes upon stirring.

  • Cause:

    
     precipitate is reacting with the titrant (
    
    
    
    ).[4][5]
  • Fix: Increase the amount of Dibutyl Phthalate or filter the solution to remove

    
    before back-titration.
    
Electrode Drift in Potentiometry
  • Symptom: Unstable mV readings.

  • Cause:

    
     coating the silver ring electrode.
    
  • Fix: Clean the electrode with a mild abrasive strip or dip in dilute ammonia (briefly) to strip the coating, then rinse thoroughly with water.

References

  • Beljaars, P. R., & Horwitz, W. (1985).[6] Comparison of the Volhard and Potentiometric Methods for the Determination of Chloride. Journal of AOAC INTERNATIONAL. Retrieved October 26, 2023, from [Link]

  • United States Environmental Protection Agency (EPA). (1996). Method 9212: Potentiometric Determination of Chloride. Retrieved October 26, 2023, from [Link]

  • Mettler Toledo. (n.d.).[1] Precipitation Titration: Determination of Chloride. Retrieved October 26, 2023, from [Link]

Sources

Comparative

Unveiling the Solid-State Architecture: A Comparative Guide to the Crystal Structure of 2-Chloro-5-ethylpyridine Hydrochloride and Its Analogs

For researchers, scientists, and drug development professionals, a comprehensive understanding of a molecule's three-dimensional structure is paramount. This guide provides a comparative analysis of the crystallographic...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, a comprehensive understanding of a molecule's three-dimensional structure is paramount. This guide provides a comparative analysis of the crystallographic data for analogs of 2-Chloro-5-ethylpyridine hydrochloride, offering insights into its potential solid-state properties, which are crucial for drug design, formulation, and patentability.

While a definitive crystal structure for 2-Chloro-5-ethylpyridine hydrochloride is not publicly available, an in-depth analysis of its close structural analogs provides a strong predictive foundation for its crystallographic parameters. This guide will delve into the crystal structures of related 2-chloro-5-substituted pyridines, offering a comparative framework to anticipate the molecular conformation, packing, and intermolecular interactions of the target compound. Understanding these features is critical for predicting its solubility, stability, and bioavailability – key determinants of a successful pharmaceutical agent.

The Power of a Single Crystal: Why Crystal Structure Matters in Drug Development

The precise arrangement of atoms in a crystalline solid, its crystal structure, dictates many of its physicochemical properties. For active pharmaceutical ingredients (APIs), this information is not merely academic; it has profound implications for a drug's efficacy and safety. Single-crystal X-ray diffraction (SCXRD) is the gold standard for determining this atomic-level architecture, providing a detailed three-dimensional map of the molecule.[1][2] This knowledge allows scientists to:

  • Confirm Molecular Structure: Unambiguously determine the connectivity and stereochemistry of a synthesized compound.

  • Identify Polymorphs: Discover different crystalline forms of the same compound, which can have drastically different properties.

  • Guide Formulation: Inform the selection of excipients and the design of dosage forms.

  • Predict Physicochemical Properties: Correlate the crystal structure with solubility, dissolution rate, melting point, and stability.

  • Secure Intellectual Property: A well-characterized crystal structure is a cornerstone of a strong patent application.

A Comparative Analysis of 2-Chloro-5-substituted Pyridine Crystal Structures

In the absence of the specific crystal structure for 2-Chloro-5-ethylpyridine hydrochloride, we can draw valuable comparisons from its near neighbors. The following table summarizes key crystallographic data for two closely related compounds: 2-Chloro-5-(chloromethyl)pyridine and 2,3,6-Trichloro-5-(trichloromethyl)pyridine.[3][4][5]

Parameter2-Chloro-5-(chloromethyl)pyridine[3][4]2,3,6-Trichloro-5-(trichloromethyl)pyridine[5]
Chemical Formula C₆H₅Cl₂NC₆HCl₆N
Molecular Weight 162.01331.79
Crystal System MonoclinicOrthorhombic
Space Group P2₁/cPbcm
Unit Cell Dimensions a = 4.0770(8) Åb = 10.322(2) Åc = 16.891(3) Åβ = 95.95(3)°a = 8.3100(17) Åb = 17.018(3) Åc = 7.3160(15) Å
Volume (ų) 707.0(2)1034.6(4)
Z (Molecules/Unit Cell) 44

The data reveals that even with relatively small changes in substitution at the 5-position, the crystal system and packing arrangement can differ significantly. For 2-Chloro-5-(chloromethyl)pyridine, the molecules pack in a monoclinic system, while the more heavily chlorinated analog adopts an orthorhombic arrangement.[3][4][5]

In the crystal structure of 2-Chloro-5-(chloromethyl)pyridine, molecules are linked by weak C—H···N intermolecular hydrogen bonds, forming dimers.[3][4] This interaction is a common motif in pyridine-containing crystal structures and likely plays a significant role in the overall packing.

For 2-Chloro-5-ethylpyridine hydrochloride, we can anticipate several key structural features:

  • Protonation of the Pyridine Nitrogen: The hydrochloride salt formation will result in the protonation of the pyridine nitrogen atom. This will introduce a strong N⁺-H bond capable of forming robust hydrogen bonds with the chloride counter-ion (Cl⁻). This N⁺-H···Cl⁻ interaction is expected to be a dominant feature in the crystal packing, significantly influencing the overall solid-state architecture.

  • Conformation of the Ethyl Group: The ethyl group at the 5-position will have rotational freedom. The preferred conformation in the solid state will be a balance between minimizing steric hindrance with neighboring molecules and optimizing intermolecular interactions.

  • Potential for Polymorphism: The combination of a flexible ethyl group and strong hydrogen bonding interactions increases the likelihood of polymorphism – the ability of a compound to exist in multiple crystalline forms. Each polymorph would have a unique crystal structure and, consequently, different physical properties.

Experimental Protocol: Elucidating Crystal Structures by Single-Crystal X-ray Diffraction

The determination of a small molecule's crystal structure is a well-established process, though it requires meticulous experimental technique.[6][7] The general workflow is as follows:

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystallization Crystallization cluster_diffraction X-ray Diffraction cluster_analysis Structure Solution & Refinement Synthesis Synthesis of 2-Chloro-5-ethylpyridine Hydrochloride Purification Purification Synthesis->Purification Crystallization Crystal Growth (e.g., Slow Evaporation, Vapor Diffusion) Purification->Crystallization Mounting Crystal Mounting Crystallization->Mounting Data_Collection Data Collection (Diffractometer) Mounting->Data_Collection Structure_Solution Structure Solution (e.g., Direct Methods) Data_Collection->Structure_Solution Refinement Structure Refinement Structure_Solution->Refinement Validation Validation & Analysis Refinement->Validation

Caption: A generalized workflow for determining the crystal structure of a small organic molecule using single-crystal X-ray diffraction.

Step-by-Step Methodology:

  • Synthesis and Purification: The initial step involves the chemical synthesis of 2-Chloro-5-ethylpyridine hydrochloride, followed by rigorous purification to ensure a high-purity sample, which is crucial for growing high-quality crystals.

  • Crystallization: This is often the most challenging step. A variety of techniques can be employed, including:

    • Slow Evaporation: A saturated solution of the compound is allowed to evaporate slowly, leading to the formation of crystals.

    • Vapor Diffusion: A solution of the compound is placed in a sealed container with a second, more volatile solvent in which the compound is less soluble. The gradual diffusion of the second solvent's vapor into the first solution reduces the solubility of the compound, inducing crystallization.

    • Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

  • Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.

  • Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which diffracts the X-rays in a specific pattern based on its internal atomic arrangement. The detector collects the intensities and positions of the diffracted beams.

  • Structure Solution: The collected diffraction data is processed to determine the unit cell parameters and space group. The initial positions of the atoms in the asymmetric unit are then determined using computational methods such as direct methods or Patterson methods.

  • Structure Refinement: The initial atomic model is refined against the experimental data to improve the fit and obtain the final, accurate crystal structure. This involves adjusting atomic positions, thermal parameters, and occupancies.

  • Validation and Analysis: The final structure is validated using various crystallographic checks to ensure its quality and accuracy. The geometric parameters (bond lengths, bond angles, torsion angles) and intermolecular interactions are then analyzed.

Logical Relationships in Crystallographic Analysis

logical_relationships cluster_input Experimental Data & Molecular Information cluster_processing Computational Processing cluster_output Structural Output & Interpretation Diffraction_Data Diffraction Pattern (Intensities & Angles) Unit_Cell Unit Cell Parameters & Space Group Diffraction_Data->Unit_Cell Chemical_Formula Chemical Formula & Connectivity Phase_Problem Phase Problem Solution Chemical_Formula->Phase_Problem Unit_Cell->Phase_Problem Electron_Density_Map Electron Density Map Phase_Problem->Electron_Density_Map Atomic_Coordinates Atomic Coordinates Electron_Density_Map->Atomic_Coordinates Molecular_Structure 3D Molecular Structure Atomic_Coordinates->Molecular_Structure Crystal_Packing Crystal Packing & Intermolecular Interactions Molecular_Structure->Crystal_Packing

Caption: A diagram illustrating the logical flow from experimental diffraction data to the final, interpreted crystal structure.

Conclusion and Future Directions

While the definitive crystal structure of 2-Chloro-5-ethylpyridine hydrochloride remains to be experimentally determined, this comparative guide provides a robust framework for anticipating its solid-state properties. Based on the analysis of its structural analogs, it is highly probable that hydrogen bonding involving the protonated pyridine nitrogen and the chloride anion will be the dominant intermolecular interaction, governing the crystal packing. The conformational flexibility of the ethyl group may also lead to the existence of multiple polymorphs, a critical consideration for pharmaceutical development.

For researchers and drug development professionals working with this compound, the next logical step is to perform single-crystal X-ray diffraction studies to elucidate its precise three-dimensional structure. This will provide invaluable data to guide formulation, ensure batch-to-batch consistency, and strengthen intellectual property claims. The experimental protocols and comparative data presented in this guide offer a solid foundation for these future investigations.

References

  • Zhu, X.-M., Cai, Z.-S., Zhang, H.-H., & Sun, M.-Z. (2013). Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry, 25(18), 10335-10338.
  • Feng, Z.-Q., Yang, X.-L., Ye, Y.-F., Wang, H.-Q., & Hao, L.-Y. (2011). 2-Chloro-5-(chloromethyl)pyridine. Acta Crystallographica Section E: Structure Reports Online, 67(2), o366. [Link]

  • ResearchGate. (2011). 2-Chloro-5-(chloromethyl)pyridine. [Link]

  • Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1735-1765. [Link]

  • Haynes, D. A., & Zeller, M. (2008). 2-Chloro-5-nitropyridine. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 1), o169. [Link]

  • The University of Queensland. (n.d.). Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences. [Link]

  • Excillum. (n.d.). Small molecule crystallography. [Link]

  • Rupp, B. (2003). x Ray crystallography. Postgraduate Medical Journal, 79(933), 379-384. [Link]

Sources

Validation

Comparative Reactivity Profile: 2-Chloro-5-ethylpyridine HCl vs. 2-Chloro-5-chloromethylpyridine

The following guide provides an in-depth technical comparison of 2-Chloro-5-ethylpyridine Hydrochloride and 2-Chloro-5-chloromethylpyridine . This document is structured to assist medicinal chemists and process engineers...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison of 2-Chloro-5-ethylpyridine Hydrochloride and 2-Chloro-5-chloromethylpyridine . This document is structured to assist medicinal chemists and process engineers in selecting the appropriate building block for specific synthetic transformations.

Executive Summary

In the landscape of pyridine-based building blocks, 2-Chloro-5-chloromethylpyridine (CCMP) and 2-Chloro-5-ethylpyridine (CEP) represent two distinct reactivity classes. CCMP is a "dual-electrophile," possessing high reactivity at both the exocyclic 5-position (alkyl halide) and the endocyclic 2-position (


). It is the industry-standard intermediate for neonicotinoid synthesis (e.g., Imidacloprid). Conversely, CEP is a "deactivated" scaffold; the 5-ethyl group renders the exocyclic position inert to nucleophilic attack and electronically deactivates the 2-position toward nucleophilic aromatic substitution. This guide details their electronic differences, reaction kinetics, and handling protocols.
Feature2-Chloro-5-ethylpyridine HCl2-Chloro-5-chloromethylpyridine
CAS 1005509-32-5 (Free base analog: 14267-93-7)70258-18-3
Primary Role Stable Lipophilic Analog / Negative ControlReactive Electrophilic Intermediate
5-Position Reactivity Inert (Alkyl group)High (

Susceptible)
2-Position Reactivity Low (Deactivated by +I effect of Et)Moderate/High (Activated by -I effect of CH2Cl)
Stability High (Hygroscopic salt)Low (Vesicant, moisture sensitive)
Hammett

(Approx)
-0.15 (Electron Donating)+0.14 (Electron Withdrawing)

Part 1: Structural & Electronic Landscape

The divergent reactivity of these compounds stems from the electronic influence of the substituent at the 5-position.

Electronic Effects on the Pyridine Ring[1]
  • 2-Chloro-5-ethylpyridine (CEP): The ethyl group exerts a positive inductive effect (+I) and hyperconjugation. This increases electron density in the pyridine ring, stabilizing the ground state but destabilizing the Meisenheimer complex required for nucleophilic aromatic substitution (

    
    ) at the 2-position.
    
  • 2-Chloro-5-chloromethylpyridine (CCMP): The chloromethyl group exerts a negative inductive effect (-I) due to the electronegative chlorine atom. This withdraws electron density from the ring, lowering the LUMO energy and facilitating nucleophilic attack at the 2-position.

Visualization of Reactivity Hotspots

ReactivityComparison CCMP 2-Chloro-5-chloromethylpyridine (CCMP) Site5_CCMP 5-Pos: High Reactivity (Primary Alkyl Chloride) Susceptible to SN2 CCMP->Site5_CCMP Site2_CCMP 2-Pos: Activated SNAr (-I Effect of CH2Cl) CCMP->Site2_CCMP CEP 2-Chloro-5-ethylpyridine (CEP) Site5_CEP 5-Pos: Inert (Alkyl C-H Bonds) Requires Radical Activation CEP->Site5_CEP Site2_CEP 2-Pos: Deactivated SNAr (+I Effect of Ethyl) CEP->Site2_CEP

Figure 1: Reactivity mapping showing the dual-electrophilic nature of CCMP versus the inert nature of CEP.

Part 2: Detailed Reactivity Analysis

The 5-Position (Exocyclic Linker)

This is the primary differentiator.

  • CCMP: The benzylic-like chloride is a potent electrophile. It reacts rapidly with amines, thiols, and alkoxides via

    
     mechanisms. This is the standard route to introduce the (6-chloropyridin-3-yl)methyl pharmacophore found in Imidacloprid and Acetamiprid.
    
    • Kinetics: Fast at 25–60°C.

    • Side Reactions: Hydrolysis to alcohol in the presence of water; dimerization.

  • CEP: The ethyl group is unreactive under standard nucleophilic conditions. It serves as a stable "dummy" group in Structure-Activity Relationship (SAR) studies to test the necessity of the polar linker. Functionalizing this position requires radical halogenation (e.g.,

    
    -chlorosuccinimide), which is non-selective and low-yielding compared to using CCMP directly.
    
The 2-Position (Endocyclic Core)

The 2-chloro group is capable of displacement by nucleophiles (


), but the rate depends heavily on the 5-substituent.[1]
  • CCMP (

    
    ):  The electron-withdrawing chloromethyl group stabilizes the anionic Meisenheimer intermediate, accelerating the displacement of the 2-Cl.
    
  • CEP (

    
    ):  The electron-donating ethyl group destabilizes the intermediate, requiring harsher conditions (higher temperature, stronger bases) to effect displacement.
    

Part 3: Experimental Protocols

Protocol A: N-Alkylation (Demonstrating 5-Pos Reactivity of CCMP)

Objective: To couple the pyridine tail to a secondary amine (e.g., imidazolidine derivative).

Reagents:

  • 2-Chloro-5-chloromethylpyridine (CCMP): 1.0 eq

  • Amine Nucleophile: 1.1 eq

  • Base:

    
     (2.5 eq) or DIPEA (2.0 eq)
    
  • Solvent: Acetonitrile (MeCN) or DMF (Dry)

Workflow:

  • Dissolution: Dissolve the amine and base in dry MeCN under

    
     atmosphere.
    
  • Addition: Add CCMP (dissolved in minimal MeCN) dropwise at 0°C. Note: CCMP is vesicant; handle with strict PPE.

  • Reaction: Allow to warm to RT and stir for 4–12 hours. Monitor by TLC/LCMS.

    • Observation: CCMP is consumed rapidly.

  • Workup: Filter inorganic salts, concentrate filtrate, and purify via flash chromatography.

Protocol B: Comparative Displacement (2-Pos Reactivity)

Objective: To displace the 2-Cl with a primary amine, highlighting the rate difference.

Reagents:

  • Substrate: CCMP OR CEP (1.0 eq)

  • Nucleophile: Benzylamine (2.0 eq)

  • Solvent: DMSO or NMP

Workflow:

  • Setup: Prepare two parallel reaction vials.

    • Vial A: CCMP + Benzylamine in DMSO.

    • Vial B: CEP (Free base*) + Benzylamine in DMSO.

    • Note: If using CEP HCl, add 1.0 eq extra base (e.g., TEA) to neutralize.

  • Thermal Challenge: Heat both vials to 80°C.

  • Monitoring (HPLC/TLC):

    • Vial A (CCMP): Likely to show complex mixture due to competition between

      
       (at 5-pos) and 
      
      
      
      (at 2-pos). The 5-pos reaction usually predominates at lower temps; 2-pos requires higher energy.
    • Vial B (CEP): Will show minimal conversion at 80°C. The ethyl group deactivates the ring. Successful displacement typically requires temperatures >120°C or microwave forcing conditions.

Part 4: Handling & Stability Data

Parameter2-Chloro-5-ethylpyridine HCl2-Chloro-5-chloromethylpyridine
Physical State Crystalline SolidLow-melting solid / Oil (MP 37-42°C)
Storage RT, Desiccated (Hygroscopic)2-8°C, Inert gas (Moisture sensitive)
Acute Hazard IrritantCorrosive, Vesicant, Sensitizer
Shelf Life >2 Years<6 Months (tends to polymerize/hydrolyze)

Critical Safety Note: CCMP is a potent skin sensitizer and lachrymator. It can cause severe chemical burns. Double-gloving and use of a fume hood are mandatory. CEP HCl is a standard organic salt, requiring standard particulate protection.

References

  • Synthesis of Neonicotinoids: Jeschke, P., Nauen, R., & Beck, M. E. (2013). Nicotinic Acetylcholine Receptor Agonists: A Milestone for Modern Crop Protection. Angewandte Chemie International Edition. Link

  • Hammett Substituent Constants: Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews. Link

  • Pyridine Reactivity: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Edition, Wiley. (Refer to Chapter on Pyridines: Nucleophilic Substitution).
  • CCMP Safety Data: Santa Cruz Biotechnology. 2-Chloro-5-(chloromethyl)pyridine SDS. Link[2]

Sources

Comparative

A Researcher's Guide to the UV-Vis Absorption Maxima of 2-Chloro-5-ethylpyridine Derivatives

For researchers and professionals in drug development and chemical synthesis, a comprehensive understanding of the spectroscopic properties of molecular scaffolds is paramount. Pyridine and its derivatives are fundamenta...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and professionals in drug development and chemical synthesis, a comprehensive understanding of the spectroscopic properties of molecular scaffolds is paramount. Pyridine and its derivatives are fundamental building blocks in a vast array of pharmaceuticals and functional materials. Among these, the 2-chloro-5-ethylpyridine framework offers a versatile platform for further functionalization. Ultraviolet-Visible (UV-Vis) spectroscopy provides a rapid and accessible method for probing the electronic structure of these molecules. This guide offers an in-depth comparison of the UV-Vis absorption maxima (λmax) of 2-chloro-5-ethylpyridine and its derivatives, grounded in experimental data and theoretical principles, to aid in structural elucidation and reaction monitoring.

The Electronic Landscape of Pyridine: π→π* and n→π* Transitions

The UV-Vis absorption spectrum of pyridine and its derivatives is primarily governed by two types of electronic transitions: π→π* and n→π. The aromatic π-system of the pyridine ring gives rise to intense absorption bands corresponding to the excitation of an electron from a π bonding orbital to a π antibonding orbital. These π→π* transitions are typically observed at shorter wavelengths (higher energy).

Additionally, the lone pair of electrons on the nitrogen atom can be excited to a π* antibonding orbital. This n→π* transition is of lower energy, thus appearing at longer wavelengths, and is characteristically much weaker in intensity than the π→π* transitions. The positions and intensities of these absorption bands are highly sensitive to the nature and position of substituents on the pyridine ring, as well as the solvent used for analysis.

The Influence of Substituents on Absorption Maxima

The electronic properties of substituents on the pyridine ring significantly modulate the energy of the π and π* orbitals, leading to shifts in the absorption maxima. This phenomenon can be broadly categorized as follows:

  • Bathochromic Shift (Red Shift): A shift to a longer wavelength, caused by substituents that decrease the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). Electron-donating groups (EDGs), such as amino (-NH2) and alkyl groups (-CH3, -C2H5), increase the energy of the HOMO, resulting in a bathochromic shift.

  • Hypsochromic Shift (Blue Shift): A shift to a shorter wavelength, caused by substituents that increase the HOMO-LUMO energy gap. Electron-withdrawing groups (EWGs), such as nitro (-NO2) and cyano (-CN), lower the energy of the HOMO, leading to a hypsochromic shift in the π→π* transitions.

The chloro group at the 2-position of the pyridine ring acts as an electron-withdrawing group through induction but can also be a weak π-donor due to its lone pairs. Its net effect on the absorption spectrum is a combination of these opposing influences.

Comparative Analysis of 2-Chloro-5-substituted Pyridine Derivatives

To illustrate the impact of substituents at the 5-position on the UV-Vis absorption maxima of the 2-chloropyridine scaffold, the following table summarizes available experimental data. The ethyl group in the parent compound, 2-chloro-5-ethylpyridine, is a weak electron-donating group.

Derivative Name5-SubstituentElectronic Nature of Substituentλmax (nm)Reference
2-Chloropyridine-H(Reference)~265[1]
2-Chloro-5-aminopyridine-NH2Strong Electron-Donating~348[2]
2-Chloro-5-nitropyridine-NO2Strong Electron-Withdrawing~265[1]

Note: The λmax values can vary slightly depending on the solvent used.

From this comparison, a clear trend emerges. The strong electron-donating amino group in 2-chloro-5-aminopyridine causes a significant bathochromic shift to approximately 348 nm, indicating a substantial decrease in the HOMO-LUMO gap.[2] Conversely, the powerful electron-withdrawing nitro group in 2-chloro-5-nitropyridine results in an absorption maximum around 265 nm, similar to that of the parent 2-chloropyridine.[1] This suggests that the strong electron-withdrawing nature of the nitro group counteracts the electronic effects of the chloro and pyridine ring system, leading to a minimal shift relative to 2-chloropyridine.

Experimental Protocol for UV-Vis Spectroscopy of Pyridine Derivatives

The following protocol outlines a standardized procedure for obtaining reliable and reproducible UV-Vis absorption spectra for 2-chloro-5-ethylpyridine and its derivatives.

I. Materials and Instrumentation
  • Spectrophotometer: A dual-beam UV-Vis spectrophotometer capable of scanning from at least 200 nm to 400 nm.

  • Cuvettes: A matched pair of quartz cuvettes with a 1 cm path length.

  • Solvent: A UV-grade solvent that does not absorb in the region of interest. Ethanol or methanol are common choices for pyridine derivatives.

  • Analytes: 2-Chloro-5-ethylpyridine and its derivatives of interest.

  • Volumetric Glassware: For accurate preparation of solutions.

  • Analytical Balance: For precise weighing of solid samples.

II. Workflow for UV-Vis Analysis

Caption: Workflow for UV-Vis spectroscopic analysis.

III. Step-by-Step Procedure
  • Solvent Selection: Choose a UV-grade solvent in which the analyte is soluble and that is transparent in the expected absorption range. Ethanol is a suitable choice for many pyridine derivatives.

  • Solution Preparation:

    • Accurately weigh a small amount of the solid derivative or measure a precise volume of a liquid sample.

    • Prepare a stock solution of a known concentration (e.g., 1 mg/mL) in the chosen solvent.

    • From the stock solution, prepare a dilute working solution (typically in the micromolar range) to ensure the absorbance falls within the linear range of the spectrophotometer (ideally between 0.1 and 1.0).

  • Instrument Setup:

    • Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes for stable readings.

    • Set the wavelength range for scanning (e.g., 200-400 nm).

    • Set the scan speed and slit width as appropriate for the instrument and desired resolution.

  • Baseline Correction:

    • Fill both the sample and reference cuvettes with the pure solvent.

    • Place the cuvettes in their respective holders in the spectrophotometer.

    • Run a baseline scan to zero the instrument and correct for any absorbance from the solvent and cuvettes.

  • Sample Measurement:

    • Empty the sample cuvette and rinse it with a small amount of the working solution before filling it with the working solution.

    • Place the sample cuvette back into the sample holder.

    • Run the sample scan to obtain the UV-Vis absorption spectrum.

  • Data Analysis:

    • Identify the wavelength of maximum absorbance (λmax) from the resulting spectrum.

    • Record the absorbance value at λmax.

The Role of Solvent Polarity

The polarity of the solvent can also influence the position of the absorption maxima. For n→π* transitions, an increase in solvent polarity generally leads to a hypsochromic (blue) shift.[3] This is because polar solvents can stabilize the non-bonding electrons on the nitrogen atom through hydrogen bonding or dipole-dipole interactions, lowering their energy and thus increasing the energy required for the transition.

Conversely, for π→π* transitions, an increase in solvent polarity often results in a small bathochromic (red) shift. The excited state (π*) is typically more polar than the ground state (π), and is therefore stabilized to a greater extent by a polar solvent, which reduces the energy of the transition.

Conclusion

UV-Vis spectroscopy is a powerful and informative tool for the characterization of 2-chloro-5-ethylpyridine derivatives. The position of the absorption maximum is a sensitive indicator of the electronic environment of the pyridine ring, providing valuable insights into the effects of substituents. By understanding the interplay of electronic transitions, substituent effects, and solvent polarity, researchers can effectively utilize UV-Vis spectroscopy to guide synthetic strategies and confirm the identity of novel compounds in the pursuit of new pharmaceuticals and advanced materials.

References

  • Chemistry LibreTexts. (2023, March 16). 2.4: Effect of Solvent. Retrieved from [Link]

  • Elsayed, M. A. (2013). Successive advanced oxidation of pyridine by ultrasonic irradiation: effect of additives and kinetic study. ResearchGate. Retrieved from [Link]

  • Jasrotia, D., Singh, B., Kumar, A., & Sridhar, B. (n.d.). UV-Vis absorption spectra for 2-Amino-5-Chloropyridine tetrachloromercurate with cut-off λ = 348 nm and E g = 3.566 eV. ResearchGate. Retrieved from [Link]

  • Kadir, M. A., et al. (n.d.). Synthesis, Spectroscopic Evaluation and Preliminary UV-Vis Titration Study of 1,2-bis[N,N'-6-(3-pyridylmethylamido)pyridyl- 2-carboxyamido]butane as a Potential Anion Receptor. Sains Malaysiana.
  • Mijin, D. Ž., et al. (n.d.). Substituent and solvent effects on the UV/vis absorption spectra of 5-(3- and 4-substituted arylazo)-4,6-dimethyl-3-cyano-2-pyridones. ResearchGate. Retrieved from [Link]

  • NIST. (n.d.). 2-Amino-5-chloropyridine. NIST Chemistry WebBook. Retrieved from [Link]

  • NIST. (n.d.). 2-Chloro-5-nitropyridine. NIST Chemistry WebBook. Retrieved from [Link]

  • NIST. (n.d.). Pyridine, 2-chloro-. NIST Chemistry WebBook. Retrieved from [Link]

  • PubChem. (n.d.). 2-Amino-5-chloropyridine. Retrieved from [Link]

  • PubChem. (n.d.). 2-Chloro-5-cyanopyridine. Retrieved from [Link]

  • PubChem. (n.d.). 2-Chloro-5-methylpyridine. Retrieved from [Link]

  • PubChem. (n.d.). 2-Chloro-5-nitropyridine. Retrieved from [Link]

  • Sharma, U. K., & Jacob, S. (n.d.). Solvents and solvent effect in UV - Vis Spectroscopy. SlideShare. Retrieved from [Link]

  • University of Toronto Scarborough. (n.d.). Interpreting UV-Vis Spectra. Retrieved from [Link]

  • YouTube. (2022, February 11). Solvent Effects in the UV Visible Spectroscopy. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Technical Operating Procedure: Disposal of 2-Chloro-5-ethylpyridine Hydrochloride

Chemical Identity & Emergency Overview 2-Chloro-5-ethylpyridine hydrochloride is a halogenated pyridine derivative commonly used as an intermediate in pharmaceutical synthesis. Its disposal requires specific attention du...

Author: BenchChem Technical Support Team. Date: March 2026

Chemical Identity & Emergency Overview

2-Chloro-5-ethylpyridine hydrochloride is a halogenated pyridine derivative commonly used as an intermediate in pharmaceutical synthesis. Its disposal requires specific attention due to two primary factors: the thermal stability of the pyridine ring and the acidic nature of the hydrochloride salt.

  • CAS Number: 104801-39-0[1]

  • Molecular Formula: C₇H₈ClN · HCl

  • Synonyms: 2-Chloro-5-ethylpyridine HCl; 6-Chloro-3-ethylpyridine hydrochloride.[1]

Core Hazard Profile (GHS Classifications)
Hazard ClassCategoryHazard StatementOperational Implication
Skin Corrosion/Irritation Cat. 2H315: Causes skin irritationContact causes immediate dermatitis; requires nitrile gloves.
Serious Eye Damage Cat. 2AH319: Causes serious eye irritationCorrosive to mucous membranes; safety goggles required.
STOT - Single Exposure Cat. 3H335: May cause respiratory irritationDust inhalation is a primary risk; use fume hood.
Combustion Products N/ANOx, HCl, CO, CO₂Critical: Incineration requires scrubbers for acid gas.[1]

Pre-Disposal Logistics & Segregation

Senior Scientist Note: The most common error in handling this compound is treating it as a generic "organic solid." Because it is a hydrochloride salt, it is inherently acidic.[1] Mixing it with strong alkalis (like waste sodium hydroxide) in a closed waste container can generate significant heat and pressure.

Segregation Protocol
  • Primary Stream: Segregate as "Halogenated Organic Solid - Acidic."

  • Incompatibilities:

    • Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of fire/explosion.[1]

    • Strong Bases: (e.g., NaOH, KOH) – Exothermic neutralization.[1]

    • Metals: (e.g., Zinc, Iron) – In solution, may generate hydrogen gas.[1]

Packaging Requirements
  • Container: High-density polyethylene (HDPE) or glass. Avoid metal containers due to potential corrosion from the HCl moiety.

  • Labeling: Must carry the "Corrosive" and "Toxic" pictograms. Label clearly as "Contains Halogenated Organics."

Disposal Methodology: The Decision Matrix

The stability of the pyridine ring means standard low-temperature incineration is insufficient. Incomplete combustion can lead to the release of toxic nitrogenous byproducts.

Recommended Method: High-Temperature Incineration[1]
  • Temperature: >1000°C (1832°F).[2]

  • Retention Time: Minimum 2 seconds.

  • Scrubbing: Essential.[3] The combustion releases Hydrogen Chloride (HCl) gas and Nitrogen Oxides (NOx).[4] The facility must be equipped with a wet scrubber (typically caustic soda) to neutralize these acid gases.

Disposal Logic Flowchart

The following diagram outlines the decision process for classifying and routing this waste stream.

DisposalDecision Start Waste Generation: 2-Chloro-5-ethylpyridine HCl StateCheck Physical State? Start->StateCheck SolidStream Solid Waste (Powder/Crystals) StateCheck->SolidStream Solid LiquidStream Liquid Waste (Dissolved in Solvent) StateCheck->LiquidStream Solution StreamA Stream A: Solid Halogenated Organic (Acidic) SolidStream->StreamA SolventCheck Is Solvent Halogenated? (e.g., DCM, Chloroform) LiquidStream->SolventCheck StreamB Stream B: Halogenated Solvent Waste SolventCheck->StreamB Yes StreamC Stream C: Non-Halogenated Organic (Segregate carefully) SolventCheck->StreamC No FinalDisp Final Disposal: High-Temp Incineration (w/ HCl Scrubbers) StreamA->FinalDisp StreamB->FinalDisp StreamC->FinalDisp Check Compatibility

Figure 1: Waste stream segregation logic for pyridine derivatives. Ensure solid waste is not mixed with incompatible liquid streams.

Spill Response & Emergency Disposal

In the event of a spill, the priority is preventing dust inhalation and environmental release.[5]

Immediate Actions
  • Evacuate: Clear the immediate area of non-essential personnel.

  • PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a NIOSH-approved N95 or P100 respirator.[1]

  • Ventilation: If in a lab, ensure fume hood sashes are lowered. If on the floor, increase room ventilation.[1]

Neutralization & Cleanup Protocol

Do not simply sweep up dry powder if it can be avoided, as this generates dust.[1]

  • Cover: Cover the spill with a specialized spill absorbent or a mixture of sand and soda ash (sodium carbonate). The soda ash helps neutralize the acidic hydrochloride salt.

  • Moisten: Lightly mist the covered spill with a compatible solvent (or water, if safe) to suppress dust.

  • Collect: Use a non-sparking scoop to place the material into a wide-mouth HDPE jar.

  • Label: Mark as "Hazardous Waste - Spill Debris (Contains 2-Chloro-5-ethylpyridine HCl)."

Spill Response Workflow

SpillResponse Alert Spill Detected Assess Assess Volume & Location Alert->Assess PPE Don PPE: Gloves, Goggles, Respirator Assess->PPE TypeCheck Dry or Wet? PPE->TypeCheck DryPath Cover with Soda Ash/Sand TypeCheck->DryPath Powder WetPath Absorb with Vermiculite/Pads TypeCheck->WetPath Liquid/Soln Collect Collect into HDPE Container DryPath->Collect WetPath->Collect Label Label & Contact EHS for Pickup Collect->Label

Figure 2: Operational workflow for safe spill cleanup and containment.

Regulatory Compliance (RCRA & EPA)

While 2-Chloro-5-ethylpyridine hydrochloride is not explicitly listed on the RCRA "P" or "U" lists (unlike parent Pyridine, U196), it must be characterized by the generator.[1]

  • Waste Codes:

    • D002 (Corrosivity): Applicable if the waste is in an aqueous solution with pH ≤ 2.

    • D038 (Pyridine): Only applicable if the specific toxicity characteristic leaching procedure (TCLP) detects Pyridine above regulatory limits (5.0 mg/L). However, as a distinct chemical entity, it is safer to classify based on its own hazards.[1]

    • General Classification: Hazardous Waste Solid, Organic, N.O.S.[1] (Not Otherwise Specified).

Compliance Check: Always verify with your local Environmental Health & Safety (EHS) officer or state regulations, as they may be stricter than federal guidelines.[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 155858675, 2-Chloro-5-ethylpyridine hydrochloride.[1] Retrieved from [Link]

  • U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry (1992). Toxicological Profile for Pyridine: Production, Import, Use, and Disposal.[1] Retrieved from [Link]

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: 2-Chloro-5-ethylpyridine hydrochloride

[1] Part 1: Executive Safety Directive (The "Why") Handling 2-Chloro-5-ethylpyridine hydrochloride (CAS: 104801-39-0 / Free base analog CAS: 14171-70-1) requires more than generic lab safety compliance.[1] As a halogenat...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Part 1: Executive Safety Directive (The "Why")

Handling 2-Chloro-5-ethylpyridine hydrochloride (CAS: 104801-39-0 / Free base analog CAS: 14171-70-1) requires more than generic lab safety compliance.[1] As a halogenated pyridine salt, this compound presents a dual-threat mechanism that dictates your PPE strategy:

  • The Hydrolysis Threat: Upon contact with mucosal moisture (eyes, lungs, sweat), the hydrochloride salt moiety dissociates, potentially liberating hydrochloric acid. This transforms a simple "dust" hazard into a chemical burn risk [1].

  • The Pyridine Vector: The lipophilic nature of the ethyl-pyridine ring allows for dermal permeation. While the salt form reduces volatility compared to the free base, the organic cation can still facilitate systemic uptake if solubilized on the skin [2].

Core Hazard Profile (GHS Classification Estimates):

  • H315/H319: Causes skin and serious eye irritation (Potential Corrosive in high concentrations).

  • H335: May cause respiratory irritation (Dust hazard).[2]

  • H302: Harmful if swallowed.[2][3][4]

Part 2: The PPE Matrix (The "What")[1]

This matrix is designed to exceed minimum compliance. It relies on the principle of Redundant Barriers —if one layer fails, the next protects the user.

Protection ZonePrimary Barrier (Mandatory)Secondary Barrier (Task Dependent)Technical Rationale
Ocular Chemical Splash Goggles (Indirect Vent)Face Shield (8-inch polycarbonate)Standard safety glasses are insufficient.[1] The salt is a fine solid; airborne particulates can bypass side shields. Goggles seal the ocular cavity against acidic hydrolysis [3].
Dermal (Hand) Double Nitrile Gloves (Min 0.11mm / 4 mil each)Silver Shield / Laminate LinersWhy Double? Pyridine derivatives can permeate nitrile over time. The outer glove takes the mechanical abrasion; the inner glove remains pristine. Color Indicator: Wear a dark inner glove and light outer glove to spot tears immediately.
Respiratory Fume Hood (Face velocity: 80-100 fpm)N95/P100 Respirator Engineering controls are primary.[1] If weighing outside a hood (not recommended), a fit-tested P100 is required to capture sub-micron salt particles.
Body Lab Coat (High-neck, snap closure)Chemical Resistant Apron (Tyvek/PVC)Cotton coats absorb liquids. If handling solutions >100mL, add an impervious apron to prevent "wicking" to the skin.

Part 3: Operational Protocol (The "How")

This section details a Self-Validating Workflow . Every step includes a check to ensure the system is working before you proceed.[5]

Phase A: The "Static-Neutral" Weighing Protocol

Pyridine salts are often hygroscopic and prone to static charge, leading to "flying powder" incidents.[1]

  • Environment Prep:

    • Validation: Check Fume Hood monitor. Value must be >80 fpm.

    • Static Check: If the solid clings to the spatula, use an ionizing bar or anti-static gun before transfer.

  • Donning Sequence:

    • Wash hands

      
       Inner Nitrile (Dark) 
      
      
      
      Lab Coat
      
      
      Outer Nitrile (Light)
      
      
      Goggles.
    • Validation: Inspect outer gloves.[6][7] If the dark inner glove is visible through a micro-tear, replace immediately.

  • Transfer:

    • Never weigh directly onto the balance pan. Use a closed weighing boat or tare a vial.

    • Technique: Keep the receiving vessel as close to the stock container as possible to minimize the "travel gap" where dust can disperse.

Phase B: Solubilization & Reaction[1]
  • Solvent Addition:

    • Add solvent slowly. The solvation of HCl salts can be slightly exothermic.

    • Validation: Touch the bottom of the vial (gloved hand). If significantly warm, pause and allow to cool before capping.

  • Spill Management:

    • Solid Spill: Do not wipe with a wet cloth (creates acid). Cover with dry absorbent pads or sweep gently into a dust pan.

    • Solution Spill: Cover with vermiculite/absorbent. Neutralize with weak base (Sodium Bicarbonate) only if the spill is substantial and you are trained. Otherwise, collect as hazardous waste.

Phase C: Decontamination & Doffing[1]
  • Glove Wash: Rinse outer gloves with soap/water before removal to remove invisible salt residues.

  • Doffing:

    • Remove outer gloves (turn inside out).

    • Remove goggles (handle by straps only).

    • Remove lab coat.

    • Remove inner gloves.

  • Final Validation: Wash hands with soap and water.[3][4][6] Check wrists for redness (sign of glove breach or "cuff gap" exposure).

Part 4: Visualization (Workflow Logic)

The following diagram illustrates the critical decision points in the handling process.

G Start START: Risk Assessment CheckState Check Physical State (Solid vs. Solution) Start->CheckState Solid Solid Handling CheckState->Solid Powder/Crystal Solution Solution Handling CheckState->Solution Dissolved StaticCheck Static Control Check (Ionizer/Draft Shield) Solid->StaticCheck Weighing Weighing in Fume Hood (Closed Vessel) StaticCheck->Weighing Execution Execute Experiment Weighing->Execution GloveCheck Glove Permeation Check (Double Nitrile / Laminate) Solution->GloveCheck GloveCheck->Execution Cleanup Decon & Disposal (Acidic Waste Stream) Execution->Cleanup

Caption: Operational workflow distinguishing between solid-state static risks and solution-state permeation risks.

Part 5: Disposal & Emergency Protocols

Disposal Strategy: 2-Chloro-5-ethylpyridine hydrochloride must be treated as Halogenated Organic Waste .[1]

  • Segregation: Do not mix with strong oxidizers (risk of reaction) or bleach (risk of chloramine formation from the nitrogen ring).

  • Packaging: Dissolve in a combustible solvent (if not already) and package in HDPE or glass containers. Label clearly as "Flammable / Corrosive / Toxic."

  • Destruction: The preferred method is high-temperature incineration equipped with an afterburner and scrubber to neutralize nitrogen oxides (NOx) and hydrogen chloride (HCl) gases [4].

Emergency First Aid:

  • Eye Contact: Flush immediately for 15 minutes.[3][5][8][9] Note: The HCl salt causes immediate pain; do not stop flushing even if pain subsides.

  • Skin Contact: Wash with soap and water.[2][3][4][5][6] Do not use alcohol (increases skin permeability of the pyridine ring).

References

  • National Center for Biotechnology Information (PubChem). Compound Summary for Pyridine Hydrochloride. Retrieved from [Link] (Note: Used as mechanistic proxy for the HCl salt behavior).

  • Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Pyridine. Retrieved from [Link]

  • Prudent Practices in the Laboratory. National Research Council (US) Committee on Prudent Practices in the Laboratory. Washington (DC): National Academies Press (US); 2011. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Chloro-5-ethylpyridine hydrochloride
Reactant of Route 2
2-Chloro-5-ethylpyridine hydrochloride
© Copyright 2026 BenchChem. All Rights Reserved.